1,1-Diethoxy-2-methylbutane-d10

Core Science & Biosynthesis

An In-depth Technical Guide to 1,1-Diethoxy-2-methylbutane-d10 for Researchers, Scientists, and Drug Development Professionals

An essential internal standard for precise and accurate quantification in mass spectrometry-based analyses, 1,1-Diethoxy-2-methylbutane-d10 offers enhanced reliability in complex matrices. This guide provides a comprehensive overview of its chemical properties, a plausible synthesis pathway, and detailed experimental protocols for its application in Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Core Concepts and Chemical Properties

1,1-Diethoxy-2-methylbutane-d10 is the deuterated analogue of 1,1-diethoxy-2-methylbutane, where ten hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it an ideal internal standard for quantitative analysis.[1] Its near-identical physicochemical properties to the non-labeled analyte ensure it behaves similarly during sample preparation, chromatography, and ionization. However, its increased mass allows for clear differentiation by a mass spectrometer, enabling accurate correction for analytical variability.[2]

Table 1: Chemical and Physical Properties

Property	Value	Reference
Chemical Name	1,1-Diethoxy-2-methylbutane-d10	N/A
Molecular Formula	C₉H₁₀D₁₀O₂	[3]
Molecular Weight	170.31 g/mol	[3]
CAS Number	Not available	N/A
Non-deuterated Analogue	1,1-Diethoxy-2-methylbutane	[4]
Non-deuterated CAS	3658-94-4	[4]
Non-deuterated Mol. Wt.	160.25 g/mol	[5]

Synthesis Pathway

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. 1,1-Diethoxy-2-methylbutane | C9H20O2 | CID 568501 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scent.vn [scent.vn]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Chemical Properties of 1,1-Diethoxy-2-methylbutane-d10

This technical guide provides a comprehensive overview of the chemical properties and applications of 1,1-Diethoxy-2-methylbutane-d10. Given the specificity of this deuterated compound, this guide also includes relevant data from its non-deuterated analog, 1,1-Diethoxy-2-methylbutane (B3036575), to provide a more complete profile.

Introduction

1,1-Diethoxy-2-methylbutane-d10 is the deuterated form of 1,1-Diethoxy-2-methylbutane.[1][2] As a stable isotope-labeled compound, its primary role in scientific research is as a tracer or an internal standard for quantitative analysis.[1][3] The incorporation of deuterium (B1214612) atoms allows for the differentiation and quantification of the labeled molecule in complex biological matrices using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][3]

Deuteration of drug molecules has garnered significant attention in drug development due to its potential to alter pharmacokinetic and metabolic profiles.[1][2] While the chemical properties are nearly identical to the non-deuterated form, the difference in mass and nuclear magnetic properties due to deuterium substitution is advantageous for specific analytical applications.[4]

Chemical and Physical Properties

The following tables summarize the key chemical and physical properties of 1,1-Diethoxy-2-methylbutane-d10 and its non-deuterated counterpart.

Table 1: Properties of 1,1-Diethoxy-2-methylbutane-d10

Property	Value	Source
Molecular Formula	C₁₀H₁₂D₁₀O₂	MedChemExpress[2]
Molecular Weight	184.34	MedChemExpress[2]
Primary Application	Internal Standard, Tracer	MedChemExpress[1][3]

Table 2: Properties of 1,1-Diethoxy-2-methylbutane (Non-Deuterated Analog)

Property	Value	Source
CAS Number	3658-94-4	PubChem[5], Scent.vn[6]
Molecular Formula	C₉H₂₀O₂	PubChem[5], Scent.vn[6]
Molecular Weight	160.25 g/mol	PubChem[5], Scent.vn[6]
IUPAC Name	1,1-diethoxy-2-methylbutane	PubChem[5]
Synonyms	Butyraldehyde, 2-methyl-, diethyl acetal (B89532)	PubChem[5], Scent.vn[6]
Boiling Point (est.)	157°C	Scent.vn[6]
Vapor Pressure (est.)	3.056 hPa @ 20°C; 4.26 hPa @ 25°C	Scent.vn[6]
SMILES	CCC(C)C(OCC)OCC	PubChem[5], Scent.vn[6]
InChIKey	PAPSQZAQCBGYCJ-UHFFFAOYSA-N	PubChem[5]

Experimental Protocols and Applications

General Synthesis of Acetals

Acetals are typically synthesized from aldehydes and alcohols. A recently developed protocol allows for the synthesis of acetals under basic conditions from non-enolizable aldehydes and alcohols, which is complementary to traditional acid-catalyzed methods.[7] This method utilizes a sodium alkoxide and a corresponding trifluoroacetate (B77799) ester.[7]

Caption: Generalized reaction scheme for acetal synthesis.

Application as an Internal Standard

In quantitative analytical chemistry, an internal standard is a known concentration of a compound, chemically similar to the analyte, that is added to samples. This allows for the precise quantification of the analyte by correcting for variations in sample handling, instrument response, and matrix effects. 1,1-Diethoxy-2-methylbutane-d10 serves this purpose, with its deuteration providing a distinct mass spectrometric signal from its non-deuterated analog.

Caption: Use of a deuterated compound as an internal standard.

Spectral Information

Detailed spectral data for 1,1-Diethoxy-2-methylbutane-d10 is not publicly available. However, data for the non-deuterated analog can be used as a reference. The primary differences in the spectra of the deuterated compound would be a higher molecular ion peak in the mass spectrum and the absence of proton signals corresponding to the deuterated positions in the ¹H NMR spectrum.

Table 3: Spectral Data for 1,1-Diethoxy-2-methylbutane (Non-Deuterated Analog)

Data Type	Value	Source
Kovats Retention Index (Semi-standard non-polar)	953	PubChem[5]
Kovats Retention Index (Standard polar)	1063, 1067, 1068, 1079	PubChem[5]
Predicted Collision Cross Section ([M+H]⁺)	139.5 Ų	PubChemLite[8]
Predicted Collision Cross Section ([M+Na]⁺)	145.1 Ų	PubChemLite[8]

Spectra for 1,1-Diethoxy-2-methylbutane, including ¹³C NMR, are available in databases such as PubChem.[5]

Conclusion

1,1-Diethoxy-2-methylbutane-d10 is a valuable tool for researchers in drug development and analytical chemistry. Its utility as an internal standard and metabolic tracer is well-established, leveraging the unique physical properties of deuterium. While extensive experimental data for this specific deuterated molecule is limited, a strong foundational understanding can be derived from its non-deuterated analog and general principles of stable isotope labeling. This guide provides a consolidated resource for professionals utilizing or considering this compound in their research endeavors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. UniSysCat: New deuteration protocol for preparing NMR solvents [unisyscat.de]
• 5. 1,1-Diethoxy-2-methylbutane | C9H20O2 | CID 568501 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scent.vn [scent.vn]
• 7. Preparation of acetals from aldehydes and alcohols under basic conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. PubChemLite - 1,1-diethoxy-2-methylbutane (C9H20O2) [pubchemlite.lcsb.uni.lu]

In-Depth Technical Guide: 1,1-Diethoxy-2-methylbutane-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,1-Diethoxy-2-methylbutane-d10, a deuterated stable isotope-labeled internal standard crucial for quantitative analysis in various scientific disciplines, particularly in drug development and metabolism studies. This document details its chemical and physical properties, outlines a representative synthesis protocol, describes its metabolic fate, and provides a general protocol for its application in mass spectrometry-based quantification.

Chemical and Physical Properties

1,1-Diethoxy-2-methylbutane-d10 is the deuterated analog of 1,1-Diethoxy-2-methylbutane. While a specific CAS number for the deuterated form is not widely published, the non-deuterated form is registered under CAS number 3658-94-4. The primary application of the deuterated version is as a tracer or internal standard in quantitative analyses such as Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS)[1].

The quantitative data for both the deuterated and non-deuterated forms are summarized in the tables below for easy comparison.

Table 1: Properties of 1,1-Diethoxy-2-methylbutane-d10

Property	Value
Molecular Formula	C₁₀H₁₂D₁₀O₂
Molecular Weight	184.34 g/mol
Primary Application	Internal Standard

Table 2: Properties of 1,1-Diethoxy-2-methylbutane (CAS: 3658-94-4)

Property	Value	Source
Molecular Formula	C₉H₂₀O₂	[2]
Molecular Weight	160.25 g/mol	[2]
Boiling Point (estimated)	157 °C	[2]
Flash Point	30.00 °C	[3]
Specific Gravity	0.837 - 0.842 @ 25 °C	[3]
Refractive Index	1.393 - 1.399 @ 20 °C	[3]

Experimental Protocols

Synthesis of 1,1-Diethoxy-2-methylbutane

The synthesis of 1,1-Diethoxy-2-methylbutane is typically achieved through the acid-catalyzed acetalization of 2-methylbutyraldehyde (B44139) with ethanol (B145695). The corresponding deuterated compound, 1,1-Diethoxy-2-methylbutane-d10, would be synthesized using deuterated ethanol (ethanol-d6) and potentially a deuterated acid catalyst in a similar procedure.

Representative Protocol for Acetalization:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a Dean-Stark apparatus, add 2-methylbutyraldehyde (1.0 equivalent) and an excess of absolute ethanol (or ethanol-d6 (B42895) for the deuterated synthesis), which acts as both reactant and solvent.

• Catalyst Addition: Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid or sulfuric acid.

• Reaction Execution: Heat the mixture to reflux. The water formed during the reaction is azeotropically removed and collected in the Dean-Stark trap, driving the equilibrium towards the formation of the acetal.

• Monitoring: The reaction progress can be monitored by Gas Chromatography (GC) by observing the disappearance of the starting aldehyde.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Neutralize the acid catalyst with a weak base, such as sodium bicarbonate solution.

• Purification: Separate the organic layer, wash with brine, and dry over an anhydrous salt like magnesium sulfate. The crude product is then purified by fractional distillation under reduced pressure to yield the pure 1,1-Diethoxy-2-methylbutane.

Use as an Internal Standard in Quantitative Mass Spectrometry

Deuterated internal standards are considered the gold standard in quantitative mass spectrometry due to their similar physicochemical properties to the analyte, which allows them to co-elute chromatographically and experience similar ionization effects, thus correcting for matrix effects and variations in sample preparation and instrument response.

General Protocol for GC-MS or LC-MS Analysis:

• Preparation of Stock Solutions: Prepare a stock solution of the analyte (1,1-Diethoxy-2-methylbutane) and the deuterated internal standard (1,1-Diethoxy-2-methylbutane-d10) in a suitable organic solvent.

• Calibration Curve Preparation: Create a series of calibration standards by spiking a known concentration of the deuterated internal standard into a range of known concentrations of the analyte.

• Sample Preparation: To the unknown sample, add a precise amount of the deuterated internal standard.

• Extraction (if necessary): Perform any necessary sample extraction or clean-up procedures. The internal standard will account for any loss of analyte during these steps.

• Analysis: Analyze the prepared samples and calibration standards by GC-MS or LC-MS.

• Data Processing: For each sample and standard, determine the peak area of the analyte and the internal standard. Calculate the ratio of the analyte peak area to the internal standard peak area.

• Quantification: Plot the peak area ratio against the concentration of the calibration standards to generate a calibration curve. The concentration of the analyte in the unknown sample can then be determined from this curve.

Metabolic Pathway

Aliphatic acetals like 1,1-Diethoxy-2-methylbutane are generally stable under neutral and basic conditions but are susceptible to hydrolysis under acidic conditions, such as those found in the stomach. The metabolic pathway is therefore expected to begin with acid-catalyzed hydrolysis to its constituent aldehyde and alcohol.

The anticipated metabolic pathway is as follows:

• Hydrolysis: In the acidic environment of the stomach, 1,1-Diethoxy-2-methylbutane is hydrolyzed to 2-methylbutyraldehyde and two molecules of ethanol.

• Oxidation of Ethanol: Ethanol is oxidized to acetaldehyde (B116499) by alcohol dehydrogenase, which is then further oxidized to acetic acid by aldehyde dehydrogenase. Acetic acid can then enter the citric acid cycle as acetyl-CoA.

• Oxidation of 2-Methylbutyraldehyde: 2-Methylbutyraldehyde is oxidized to 2-methylbutanoic acid by aldehyde dehydrogenase. This carboxylic acid can then be further metabolized through various pathways.

Mandatory Visualizations

Caption: Synthetic workflow for 1,1-Diethoxy-2-methylbutane.

Caption: Proposed metabolic pathway of 1,1-Diethoxy-2-methylbutane.

Caption: Workflow for quantification using a deuterated internal standard.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. scent.vn [scent.vn]
• 3. 2-methyl butyraldehyde diethyl acetal, 3658-94-4 [thegoodscentscompany.com]

An In-depth Technical Guide to the Synthesis of 1,1-Diethoxy-2-methylbutane-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 1,1-Diethoxy-2-methylbutane-d10, a deuterated isotopologue of a volatile organic compound. This document details the synthetic strategy, experimental protocols, and relevant data for researchers in organic synthesis, drug development, and analytical chemistry. The inclusion of deuterium (B1214612) atoms provides a valuable tool for metabolic studies, pharmacokinetic analysis, and as an internal standard in mass spectrometry-based quantification.

Synthetic Strategy

The synthesis of 1,1-Diethoxy-2-methylbutane-d10 is achieved through the acid-catalyzed acetalization of a deuterated 2-methylbutanal precursor with deuterated ethanol (B145695). Acetal (B89532) formation is a reversible reaction where an aldehyde or ketone reacts with two equivalents of an alcohol in the presence of an acid catalyst to form an acetal and water. To ensure a high yield of the desired product, the equilibrium of the reaction is shifted towards the product side by removing water as it is formed, typically using a Dean-Stark apparatus.

For the synthesis of the d10 isotopologue, perdeuterated starting materials are ideal. The proposed synthesis utilizes 2-methylbutanal-d7 and ethanol-d6 (B42895). However, the commercial availability of deuterated 2-methylbutanal is limited. A common commercially available isotopologue is 2-methylbutanal-d3 (B12375229). Therefore, a more practical synthesis yielding a highly deuterated, though not strictly d10, analogue would involve the reaction of 2-methylbutanal-d3 with ethanol-d6, resulting in 1,1-Diethoxy-d6-2-methylbutane-d3 (a d9 isotopologue). For the purpose of this guide, we will describe the ideal synthesis of the d10 compound, with the understanding that the deuteration level of the final product is dependent on the isotopic purity of the starting materials.

Experimental Protocol: Synthesis of 1,1-Diethoxy-2-methylbutane-d10

This protocol is adapted from general procedures for acid-catalyzed acetal formation.[1][2]

Materials:

• 2-Methylbutanal-d7 (or highest available deuteration)

• Ethanol-d6 (anhydrous, 99 atom % D)

• Anhydrous Toluene (B28343)

• p-Toluenesulfonic acid (p-TsOH) or anhydrous Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add anhydrous toluene (approximately 2 mL per mmol of the aldehyde). Add 2-methylbutanal-d7 (1.0 equivalent).

• Addition of Reagents: Add anhydrous ethanol-d6 (2.2 equivalents) to the flask.

• Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid (0.01-0.05 equivalents). Alternatively, a solution of anhydrous HCl in ethanol-d6 can be used.

• Azeotropic Distillation: Assemble a Dean-Stark apparatus with a condenser on top of the flask. Heat the reaction mixture to reflux. The toluene-water azeotrope will distill and collect in the Dean-Stark trap, with the denser D2O separating to the bottom.

• Reaction Monitoring: Continue the reflux until no more D2O is collected in the trap, which typically takes 2-6 hours. The reaction progress can also be monitored by gas chromatography (GC) or thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Transfer the reaction mixture to a separatory funnel.

• Quenching and Washing: Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst. Follow this with a wash with brine to remove any remaining aqueous components.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and remove the toluene solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by fractional distillation under reduced pressure to yield the pure 1,1-Diethoxy-2-methylbutane-d10.

Data Presentation

Table 1: Reactant and Product Properties

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL)
2-Methylbutanal-d7	C5H3D7O	93.18	~92	~0.8
Ethanol-d6	C2D6O	52.10	78.5	0.89
1,1-Diethoxy-2-methylbutane-d10	C9H10D10O2	170.34	~160-162	~0.83

Table 2: Typical Reaction Parameters and Expected Outcomes

Parameter	Value	Reference/Comment
Reactant Ratio
2-Methylbutanal-d7 : Ethanol-d6	1 : 2.2	An excess of ethanol drives the equilibrium towards the product.
Catalyst
p-Toluenesulfonic acid	0.01 - 0.05 eq.	A common, effective acid catalyst.
Solvent
Toluene	~2 mL/mmol aldehyde	Forms an azeotrope with water to facilitate its removal.
Reaction Time	2 - 6 hours	Monitored by the cessation of D2O collection.
Reaction Temperature	Reflux temperature of toluene (~111°C)
Expected Yield	80 - 95%	Yields for acetalization are typically high when water is removed.
Isotopic Purity	>98%	Dependent on the isotopic purity of the starting materials.

Table 3: Predicted Spectroscopic Data for 1,1-Diethoxy-2-methylbutane-d10

Technique	Expected Data
¹H NMR	The spectrum will be significantly simplified due to the high level of deuteration. Residual proton signals from incomplete deuteration may be observed.
²H NMR	Will show signals corresponding to the different deuterium environments in the molecule.
¹³C NMR	Signals will be observed for the carbon backbone. Carbon atoms bonded to deuterium will show characteristic splitting patterns (C-D coupling).
Mass Spectrometry (EI)	Molecular ion (M⁺) peak expected at m/z = 170. Fragmentation patterns will be influenced by the positions of the deuterium atoms. Common fragments for the non-deuterated analogue include m/z = 103, 75, and 47, which will be shifted in the deuterated compound.

Visualizations

References

• 1. orgsyn.org [orgsyn.org]
• 2. CA1313195C - Process for the preparation of 2-methylbutanal - Google Patents [patents.google.com]

An In-depth Technical Guide to the Safe Handling of 1,1-Diethoxy-2-methylbutane-d10

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a technical guide compiled from available safety data for the non-deuterated analogue, 1,1-Diethoxy-2-methylbutane, and related compounds. A specific Safety Data Sheet (SDS) for 1,1-Diethoxy-2-methylbutane-d10 was not available at the time of publication. The isotopic labeling with deuterium (B1214612) is not expected to significantly alter the chemical's hazardous properties; however, this guide should be used for informational purposes, and users should always consult the most current SDS provided by the supplier before handling the material.

Chemical Identification

1,1-Diethoxy-2-methylbutane-d10 is the deuterated form of 1,1-Diethoxy-2-methylbutane, commonly used as an internal standard or tracer in quantitative analysis.[1][2]

Identifier	Value
Chemical Name	1,1-Diethoxy-2-methylbutane-d10
Synonyms	Deuterated 1,1-Diethoxy-2-methylbutane
Molecular Formula	C₁₀H₁₂D₁₀O₂[1][2]
Molecular Weight	184.34 g/mol [1][2]
Non-Deuterated Analogue	1,1-Diethoxy-2-methylbutane
CAS Number (Non-Deuterated)	3658-94-4[3][4]
Molecular Formula (Non-Deuterated)	C₉H₂₀O₂[3][4]
Molecular Weight (Non-Deuterated)	160.25 g/mol [3][4]

Hazard Identification and Classification

Based on data from structurally similar acetals and ethers, 1,1-Diethoxy-2-methylbutane-d10 should be handled as a hazardous substance. The primary hazards are associated with its flammability and potential for causing irritation.

GHS Classification (Predicted)

Hazard Class	Category	Hazard Statement
Flammable Liquids	Category 2	H225: Highly flammable liquid and vapor.[5][6]
Skin Irritation	Category 2	H315: Causes skin irritation.[5][6]
Eye Irritation	Category 2A	H319: Causes serious eye irritation.[5][6]
Aquatic Hazard (Acute)	Category 3	H402: Harmful to aquatic life.

GHS Label Elements (Predicted)

• Pictograms:

  • Flame (GHS02)

  • Exclamation Mark (GHS07)

• Signal Word: Danger

Precautionary Statements (Selected)

Code	Statement
P210	Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[7]
P233	Keep container tightly closed.[7]
P240	Ground/bond container and receiving equipment.[7]
P280	Wear protective gloves/protective clothing/eye protection/face protection.[5]
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[6]
P303+P361+P353	IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.

First-Aid Measures

In the event of exposure, follow these first-aid guidelines and seek medical attention.

Exposure Route	First-Aid Procedure
Inhalation	Remove victim to fresh air and keep at rest in a position comfortable for breathing. If respiratory symptoms occur, call a POISON CENTER or doctor/physician.[8][9]
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with plenty of water or shower for at least 15 minutes. If skin irritation occurs, get medical advice/attention.[8]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[8]
Ingestion	Do NOT induce vomiting. Rinse mouth. Immediately call a POISON CENTER or doctor/physician.[9][10]

Fire-Fighting Measures and Accidental Release

Fire-Fighting

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray (fog), or alcohol-resistant foam.[5][6]

• Specific Hazards: Highly flammable liquid and vapor. Vapors are heavier than air and may travel to a source of ignition and flash back. Containers may explode when heated.[9][11]

• Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective gear.[5][11]

Accidental Release

• Personal Precautions: Evacuate personnel. Remove all sources of ignition. Ensure adequate ventilation. Wear appropriate personal protective equipment (PPE).

• Environmental Precautions: Prevent entry into drains, sewers, and waterways.

• Containment: Cover drains. Collect, bind, and pump off spills. Absorb with inert material (e.g., sand, Chemizorb®) and place in a suitable container for disposal.

The following diagram outlines a general workflow for responding to a chemical spill.

A generalized workflow for a chemical spill response.

Handling, Storage, and Physical Properties

• Safe Handling: Work in a well-ventilated area or under a chemical fume hood. Keep away from heat, sparks, and open flames. Ground and bond containers when transferring material to prevent static discharge. Avoid contact with skin and eyes.[12]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials and sources of ignition.

Physical and Chemical Properties (of Non-Deuterated Analogue)

Property	Value
Appearance	Colorless Liquid (Predicted)
Odor	No data available
Boiling Point	No data available
Flash Point	Highly Flammable (Predicted)
Solubility	No data available

Experimental Protocols and Biological Pathways

Safety Data Sheets and technical safety guides do not contain detailed experimental protocols or information on biological signaling pathways. This type of information is typically found in peer-reviewed scientific literature. The primary use of 1,1-Diethoxy-2-methylbutane-d10 is as a tracer or internal standard for analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The development of such methods would constitute a specific experimental protocol, which is beyond the scope of this safety guide.

The following diagram illustrates the logical relationship of this compound within a typical research context.

Role of the compound in a quantitative analysis workflow.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. 1,1-Diethoxy-2-methylbutane | C9H20O2 | CID 568501 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Butane, 1,1-diethoxy-2-methyl- [webbook.nist.gov]
• 5. agilent.com [agilent.com]
• 6. echemi.com [echemi.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. fishersci.com [fishersci.com]
• 9. fishersci.com [fishersci.com]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. fishersci.com [fishersci.com]
• 12. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

Commercial Suppliers and Technical Guide for 1,1-Diethoxy-2-methylbutane-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and a representative analytical application of 1,1-Diethoxy-2-methylbutane-d10. This deuterated standard is primarily utilized as an internal standard for the quantification of its non-deuterated analogue, 1,1-Diethoxy-2-methylbutane, in various matrices, particularly in the analysis of volatile organic compounds.

Commercial Availability

Currently, 1,1-Diethoxy-2-methylbutane-d10 is a specialized chemical with limited commercial suppliers. The primary identified supplier is MedChemExpress (MCE), a provider of research chemicals and bioactive compounds.

Supplier	Product Name	Catalog Number	Molecular Formula	Molecular Weight	Unlabeled CAS
MedChemExpress	1,1-Diethoxy-2-methylbutane-d10	HY-W641593S	C₁₀H₁₂D₁₀O₂	184.34	3658-94-4

Technical Specifications

While a specific certificate of analysis for this product was not publicly available, the following table represents typical specifications for a high-purity deuterated standard from MedChemExpress, based on their general documentation. Researchers should request a lot-specific certificate of analysis upon purchase for precise quantitative data.

Parameter	Specification	Method
Appearance	Colorless to light yellow oil	Visual Inspection
Purity (LCMS)	≥98.0%	Liquid Chromatography-Mass Spectrometry
¹H NMR Spectrum	Consistent with structure	Proton Nuclear Magnetic Resonance
Isotopic Enrichment	≥98% Deuterium	Mass Spectrometry

Application: Quantification of 1,1-Diethoxy-2-methylbutane in Alcoholic Beverages using GC-MS with a Deuterated Internal Standard

The following is a representative experimental protocol for the quantitative analysis of 1,1-Diethoxy-2-methylbutane in a complex matrix, such as a distilled spirit, using Gas Chromatography-Mass Spectrometry (GC-MS) and 1,1-Diethoxy-2-methylbutane-d10 as an internal standard. This protocol is based on established methods for the analysis of volatile compounds in alcoholic beverages.

Experimental Protocol

1. Objective: To accurately quantify the concentration of 1,1-Diethoxy-2-methylbutane in a liquor sample.

2. Materials and Reagents:

• Analyte Standard: 1,1-Diethoxy-2-methylbutane (CAS: 3658-94-4), high purity (≥98%)

• Internal Standard (IS): 1,1-Diethoxy-2-methylbutane-d10 (MCE Cat# HY-W641593S)

• Solvent: Ethanol (B145695) (200 proof, for dilutions), Dichloromethane (B109758) (DCM), HPLC grade

• Sample: Commercial liquor (e.g., whiskey, brandy)

• Reagents: Anhydrous sodium sulfate (B86663)

• Equipment:

  • Gas Chromatograph with a Mass Selective Detector (GC-MS)

  • Autosampler vials and caps

  • Micropipettes

  • Vortex mixer

  • Centrifuge

3. Preparation of Standard Solutions:

• Analyte Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 1,1-Diethoxy-2-methylbutane and dissolve in 10 mL of ethanol.

• Internal Standard Stock Solution (100 µg/mL): Accurately weigh 1 mg of 1,1-Diethoxy-2-methylbutane-d10 and dissolve in 10 mL of ethanol.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the analyte stock solution with ethanol to achieve concentrations ranging from 0.1 µg/mL to 50 µg/mL. Spike each calibration standard with the internal standard stock solution to a final concentration of 5 µg/mL.

4. Sample Preparation:

• Pipette 1 mL of the liquor sample into a 15 mL centrifuge tube.

• Add 50 µL of the internal standard stock solution (100 µg/mL) to the sample, resulting in a final IS concentration of 5 µg/mL.

• Vortex the sample for 30 seconds.

• Add 2 mL of dichloromethane (DCM) to the tube.

• Vortex vigorously for 1 minute to perform liquid-liquid extraction.

• Centrifuge at 3000 rpm for 5 minutes to separate the layers.

• Carefully transfer the bottom organic layer (DCM) to a clean tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Transfer the dried extract to an autosampler vial for GC-MS analysis.

5. GC-MS Analysis:

• GC Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

• Injection Volume: 1 µL

• Injector Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 5°C/minute to 250°C.

  • Hold at 250°C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • 1,1-Diethoxy-2-methylbutane: Determine characteristic ions from a full scan of the standard (e.g., m/z 103, 75, 47).

    • 1,1-Diethoxy-2-methylbutane-d10: Determine characteristic ions from a full scan of the standard (e.g., m/z 113, 80, 52 - hypothetical, should be confirmed experimentally).

6. Data Analysis:

• Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte for the calibration standards.

• Determine the peak area ratio for the analyte and the internal standard in the liquor sample.

• Calculate the concentration of 1,1-Diethoxy-2-methylbutane in the sample using the calibration curve.

Workflow and Pathway Diagrams

The following diagrams, generated using the DOT language, illustrate the experimental workflow for the quantitative analysis described above.

Caption: Experimental workflow for quantitative analysis.

Caption: Ratiometric quantification logic.

physical characteristics of 1,1-Diethoxy-2-methylbutane-d10

Technical Profile of 1,1-Diethoxy-2-methylbutane-d10

This document provides a technical overview of the physical and chemical characteristics of 1,1-Diethoxy-2-methylbutane-d10, a deuterated isotopologue of 1,1-Diethoxy-2-methylbutane. Given its nature as a stable isotope-labeled compound, this guide also includes data for the unlabeled parent compound for comparative purposes and outlines a typical experimental workflow for its application.

Core Compound Identification

1,1-Diethoxy-2-methylbutane-d10 is primarily utilized in research settings as an internal standard or tracer for quantitative analysis using mass spectrometry (GC-MS or LC-MS) and NMR.[1][2] The incorporation of ten deuterium (B1214612) atoms provides a distinct mass shift, allowing for precise differentiation from its unlabeled counterpart without significantly altering its chemical properties. Deuteration has also been explored for its potential to modify the metabolic and pharmacokinetic profiles of drug molecules.[1][3]

Logical Relationship: Isotopic Substitution

The diagram below illustrates the relationship between the parent compound and its deuterated form, highlighting the isotopic substitution of ten hydrogen (H) atoms with deuterium (D).

Caption: Isotopic relationship between the parent compound and its deuterated analogue.

Physical and Chemical Properties

The following tables summarize the available quantitative data for 1,1-Diethoxy-2-methylbutane-d10 and its unlabeled parent compound. Experimental physical properties for the deuterated version are not widely published; therefore, data for the parent compound are provided as a close approximation.

Table 1: Properties of 1,1-Diethoxy-2-methylbutane-d10

Property	Value	Source
Molecular Formula	C₁₀H₁₂D₁₀O₂	MedChemExpress[3]
Molecular Weight	184.34 g/mol	MedChemExpress[3]
Primary Application	Internal Standard, Tracer	MedChemExpress[1][2]

Table 2: Properties of 1,1-Diethoxy-2-methylbutane (Parent Compound)

Property	Value	Source
CAS Number	3658-94-4	PubChem[4]
Molecular Formula	C₉H₂₀O₂	PubChem[4], NIST[5]
Molecular Weight	160.25 g/mol	PubChem[4]
IUPAC Name	1,1-diethoxy-2-methylbutane	PubChem[4]
Synonyms	2-methyl butyraldehyde (B50154) diethyl acetal	Scent.vn[6]
Vapor Pressure (est.)	3.056 hPa @ 20°C	Scent.vn[6]
Monoisotopic Mass	160.146329876 Da	PubChem[4]

Experimental Protocols and Applications

Detailed synthesis protocols for 1,1-Diethoxy-2-methylbutane-d10 are proprietary to chemical suppliers and not publicly available. However, its primary application is as an internal standard in quantitative mass spectrometry.

General Experimental Workflow: Quantitative Analysis using GC-MS

The workflow below illustrates the typical use of 1,1-Diethoxy-2-methylbutane-d10 as an internal standard (IS) for quantifying the unlabeled analyte in a sample matrix.

Caption: General workflow for quantitative analysis using a deuterated internal standard.

Methodology Details:

• Standard Preparation: A calibration curve is prepared by spiking blank matrix samples with known concentrations of the unlabeled analyte and a constant, fixed concentration of the d10-internal standard.

• Sample Spiking: The same fixed concentration of the d10-internal standard is added to each unknown sample.

• Extraction: Analytes (both labeled and unlabeled) are extracted from the matrix to remove interferences.

• GC-MS Analysis: The extract is injected into a Gas Chromatograph coupled with a Mass Spectrometer. The compounds are separated based on their retention times, and the mass spectrometer is set to monitor specific mass-to-charge ratios (m/z) for both the analyte and the internal standard.

• Quantification: The concentration of the unlabeled analyte in the unknown samples is determined by calculating the ratio of its peak area to the peak area of the d10-internal standard and interpolating this value against the calibration curve. The use of the isotopically labeled standard corrects for variations in sample preparation and instrument response.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. 1,1-Diethoxy-2-methylbutane | C9H20O2 | CID 568501 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Butane, 1,1-diethoxy-2-methyl- [webbook.nist.gov]
• 6. scent.vn [scent.vn]

molecular weight of 1,1-Diethoxy-2-methylbutane-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and potential applications of 1,1-Diethoxy-2-methylbutane-d10, a deuterated stable isotope-labeled compound. This document is intended for use by professionals in research and development who require high-purity, reliable internal standards for quantitative analysis.

Core Compound Data

1,1-Diethoxy-2-methylbutane-d10 is the deuterated analog of 1,1-Diethoxy-2-methylbutane. Stable isotope-labeled compounds are critical in analytical chemistry, particularly in mass spectrometry-based quantification, where they serve as ideal internal standards. Their utility stems from the fact that their chemical and physical properties are nearly identical to their non-labeled counterparts, yet they are distinguishable by their higher mass. This allows for precise correction of variations that can occur during sample preparation, chromatography, and ionization.

Physicochemical Properties

The incorporation of ten deuterium (B1214612) atoms significantly increases the molecular weight of the parent compound, providing a distinct mass shift for mass spectrometry applications. Key quantitative data for the deuterated compound and its non-deuterated analog are summarized below.

Property	1,1-Diethoxy-2-methylbutane-d10	1,1-Diethoxy-2-methylbutane (Non-deuterated Analog)
Molecular Formula	C₁₀H₁₂D₁₀O₂[1]	C₉H₂₀O₂[2][3]
Molecular Weight	184.34 g/mol [1]	160.25 g/mol [2][3][4]
CAS Number	Not available	3658-94-4[2][3]
Boiling Point (est.)	No data available	157 °C[2]
Specific Gravity	No data available	0.837 - 0.842 @ 25°C[5]
Refractive Index	No data available	1.393 - 1.399 @ 20°C[5]
Vapor Pressure (est.)	No data available	~3.06 hPa @ 20°C[2]

Experimental Protocols

Synthesis of 1,1-Diethoxy-2-methylbutane-d10

The following is a representative protocol for the synthesis of 1,1-Diethoxy-2-methylbutane-d10 via acid-catalyzed acetalization of 2-methylbutyraldehyde (B44139) with deuterated ethanol.

Objective: To synthesize 1,1-Diethoxy-2-methylbutane-d10 by reacting 2-methylbutyraldehyde with two equivalents of ethanol-d6 (B42895), which provides the ten deuterium atoms.

Materials:

• 2-Methylbutyraldehyde (C₅H₁₀O, MW: 86.13 g/mol )

• Ethanol-d6 (C₂D₆O, MW: 52.10 g/mol )

• Anhydrous solvent (e.g., Toluene or Hexane)

• Acid catalyst (e.g., p-Toluenesulfonic acid or Amberlyst-15 resin)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Deionized water

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 2-methylbutyraldehyde (1.0 eq) and anhydrous toluene.

• Addition of Reagents: Add ethanol-d6 (2.2 eq) to the flask. The slight excess ensures the reaction goes to completion.

• Catalysis: Add a catalytic amount of p-toluenesulfonic acid (0.01-0.05 eq).

• Reaction: Heat the mixture to reflux. The water formed during the reaction will be azeotropically removed and collected in the Dean-Stark trap. Monitor the reaction progress by tracking the amount of water collected or by periodic analysis using GC-MS.

• Workup: Once the reaction is complete (typically after several hours), cool the mixture to room temperature. Quench the reaction by washing with a saturated sodium bicarbonate solution to neutralize the acid catalyst.

• Extraction: Wash the organic layer with deionized water and then with brine.

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product via fractional distillation under reduced pressure to obtain pure 1,1-Diethoxy-2-methylbutane-d10.

• Characterization: Confirm the identity and purity of the final product using NMR (¹H and ¹³C), and confirm the mass and deuterium incorporation using high-resolution mass spectrometry.

Figure 1. Synthetic workflow for 1,1-Diethoxy-2-methylbutane-d10.

Use as an Internal Standard in LC-MS/MS Analysis

Deuterated compounds are the gold standard for internal standards in quantitative mass spectrometry.[6][7] They co-elute with the analyte and exhibit nearly identical ionization behavior, compensating for matrix effects and variations during sample processing.[7][8]

Objective: To accurately quantify the concentration of 1,1-Diethoxy-2-methylbutane (the analyte) in a complex matrix (e.g., environmental or biological sample) using 1,1-Diethoxy-2-methylbutane-d10 as an internal standard.

Procedure:

• Preparation of Standards: Prepare a series of calibration standards containing a known concentration of the analyte and a fixed concentration of the internal standard (1,1-Diethoxy-2-methylbutane-d10).

• Sample Preparation: To each unknown sample, add the same fixed concentration of the internal standard as used in the calibration standards.

• Extraction: Perform the necessary sample extraction (e.g., liquid-liquid extraction or solid-phase extraction) to isolate the analyte and internal standard from the matrix.

• LC-MS/MS Analysis:

  • Inject the prepared standards and samples into an LC-MS/MS system.

  • Develop a chromatographic method to separate the analyte from other matrix components. The analyte and the deuterated internal standard should co-elute.

  • Set up the mass spectrometer to monitor specific precursor-to-product ion transitions for both the analyte and the internal standard using Multiple Reaction Monitoring (MRM).

    • Analyte (m/z): e.g., [M+H]⁺ transition for C₉H₂₀O₂

    • Internal Standard (m/z): e.g., [M+H]⁺ transition for C₁₀H₁₂D₁₀O₂

• Data Analysis:

  • For each injection, calculate the peak area ratio of the analyte to the internal standard.

  • Generate a calibration curve by plotting the peak area ratio against the known concentration of the analyte for the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios on the calibration curve.

Figure 2. Workflow for quantitative analysis using a deuterated internal standard.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. scent.vn [scent.vn]
• 3. Butane, 1,1-diethoxy-2-methyl- [webbook.nist.gov]
• 4. 1,1-Diethoxy-2-methylbutane | C9H20O2 | CID 568501 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-methyl butyraldehyde diethyl acetal, 3658-94-4 [thegoodscentscompany.com]
• 6. benchchem.com [benchchem.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. texilajournal.com [texilajournal.com]

isotopic purity of 1,1-Diethoxy-2-methylbutane-d10

An In-depth Technical Guide to the Isotopic Purity of 1,1-Diethoxy-2-methylbutane-d10

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deuterated compounds, such as 1,1-Diethoxy-2-methylbutane-d10, are critical tools in pharmaceutical research and development. They serve as internal standards for quantitative analysis by Nuclear Magnetic Resonance (NMR) or Mass Spectrometry (MS) and as tracers to elucidate metabolic pathways.[1] The utility of these labeled compounds is fundamentally dependent on their isotopic purity—a measure of the extent to which the intended hydrogen atoms have been replaced by deuterium (B1214612).

This technical guide provides a comprehensive overview of the state-of-the-art methodologies used to determine the . While a specific Certificate of Analysis for this compound is not publicly available, this document outlines the standard experimental protocols and data interpretation workflows applicable to this and other deuterated molecules. Understanding these methods is crucial for ensuring the accuracy and reliability of experimental results.[2]

Data Presentation: Understanding Isotopic Purity Metrics

The isotopic purity of a deuterated compound is typically characterized by several key metrics. This information is summarized in a Certificate of Analysis. The data is presented to provide a clear understanding of the isotopic distribution within the sample.

Table 1: Hypothetical Isotopic Purity Data for 1,1-Diethoxy-2-methylbutane-d10

Parameter	Value	Method
Isotopic Purity (D)	99.5%	Mass Spectrometry
Chemical Purity	>98%	HPLC/GC
Deuterium Incorporation	≥99% atom % D	¹H-NMR

Table 2: Isotopologue Distribution Analysis by Mass Spectrometry

"Isotopologues" are molecules that differ only in their isotopic composition. A sample of 1,1-Diethoxy-2-methylbutane-d10 will contain not only the fully deuterated d10 species but also trace amounts of molecules with fewer deuterium atoms (d9, d8, etc.).[3] High-resolution mass spectrometry can quantify the relative abundance of these species.[4]

Isotopologue	Relative Abundance (%)
d10	95.58%
d9	4.21%
d8	0.20%
d7	<0.01%
d0 - d6	Not Detected

Experimental Protocols

The determination of isotopic purity relies on two primary analytical techniques: Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[2]

Protocol 1: Isotopic Purity by Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is a highly sensitive method used to determine the distribution of isotopologues in a sample.[5] Techniques like electrospray ionization (ESI) are often employed.[4]

Objective: To quantify the relative abundance of d10, d9, d8, etc., species of 1,1-Diethoxy-2-methylbutane.

Methodology:

• Sample Preparation: The 1,1-Diethoxy-2-methylbutane-d10 sample is dissolved in a suitable solvent (e.g., methanol (B129727) or acetonitrile) to a concentration of approximately 1 µg/mL.

• Instrumentation: A high-resolution mass spectrometer, such as an Orbitrap or Time-of-Flight (TOF) instrument, coupled with an appropriate chromatography system (GC or LC) is used.[6][7]

• Analysis:

  • The sample is introduced into the mass spectrometer.

  • A full scan mass spectrum is acquired over a mass range that includes the molecular ions of all expected isotopologues.

  • The instrument's high resolution allows for the separation of the isotopic peaks corresponding to the different isotopologues (e.g., [M+H]⁺ of d10, d9, d8, etc.).[7]

• Data Processing:

  • The peak area for each isotopologue's molecular ion is integrated from the extracted ion chromatogram.

  • The natural isotopic contribution of other elements (e.g., ¹³C) is calculated and subtracted to determine the true extent of deuteration.[7]

  • The relative percentage of each isotopologue is calculated to determine the overall isotopic purity.[8]

Protocol 2: Deuterium Incorporation by NMR Spectroscopy

NMR spectroscopy provides information on the location and extent of deuterium incorporation. Both Proton (¹H) NMR and Deuterium (²H) NMR can be utilized.[2][9]

Objective: To confirm the positions of deuterium labeling and to calculate the percentage of deuterium incorporation at these sites.

Methodology:

• Sample Preparation: A precise amount of the 1,1-Diethoxy-2-methylbutane-d10 sample is dissolved in a suitable non-deuterated solvent containing a known internal standard.

• ¹H-NMR Spectroscopy:

  • A quantitative ¹H-NMR spectrum is acquired.[10]

  • The signals corresponding to residual protons at the deuterated positions will be significantly reduced in intensity.[11]

  • By comparing the integration of these residual proton signals to the signal of the non-deuterated internal standard, the degree of deuterium incorporation can be calculated with high precision.[3]

• ²H-NMR Spectroscopy:

  • A ²H-NMR (Deuteron NMR) spectrum is acquired.[12]

  • This technique directly observes the deuterium nuclei, providing a clean spectrum where each deuterium site gives a distinct signal.[11][12]

  • The presence of signals at the expected chemical shifts confirms the positions of deuteration. The relative integration of these signals can be used to verify the distribution of deuterium across the molecule.

Visualizations: Workflows and Logical Relationships

Diagrams created using Graphviz provide a clear visual representation of the analytical processes and concepts involved in isotopic purity determination.

Caption: General experimental workflow for determining the isotopic purity of a deuterated compound.

Caption: Logical relationship between the target d10 isotopologue and its common isotopic impurities.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. isotope.com [isotope.com]
• 4. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Application of high-resolution mass spectrometry to measure low abundance isotope enrichment in individual muscle proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. almacgroup.com [almacgroup.com]
• 8. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. studymind.co.uk [studymind.co.uk]
• 11. Deuterium NMR - Wikipedia [en.wikipedia.org]
• 12. sigmaaldrich.com [sigmaaldrich.com]

Safeguarding Precision: A Technical Guide to the Storage and Handling of Deuterated Standards

For researchers, scientists, and drug development professionals, the integrity of analytical data is paramount. In quantitative mass spectrometry, deuterated compounds are the gold standard for internal standards, ensuring accuracy and precision. However, their efficacy is intrinsically linked to their stability and purity, which can be compromised by improper storage and handling. This in-depth technical guide provides a comprehensive overview of best practices to maintain the quality of deuterated standards, from initial receipt to final analysis.

Core Principles of Storage and Handling

The primary objective in storing and handling deuterated standards is to prevent chemical degradation and isotopic exchange (H/D exchange). The stability of these compounds is influenced by several factors, including temperature, light, moisture, and the chemical environment. Adherence to proper storage and handling protocols is crucial to mitigate these risks and ensure the reliability of experimental results.

Optimal Storage Conditions

To minimize degradation and maintain isotopic purity, deuterated standards should be stored under conditions that limit their exposure to adverse elements. General recommendations include:

• Temperature: For long-term storage, temperatures of -20°C or colder are recommended for both solid (neat) materials and solutions.[1] Refrigeration at 2°C to 8°C may be suitable for short-term storage of solutions.[1] Always consult the manufacturer's certificate of analysis for specific temperature requirements.

• Light Protection: Many organic compounds are sensitive to light and can undergo photodegradation. Storing standards in amber vials or in the dark is a critical precaution.[1]

• Moisture Control: Deuterated compounds can be hygroscopic, and atmospheric moisture can lead to H/D exchange, compromising isotopic purity. Solid standards should be stored in a desiccator.[2] When handling solids, it is crucial to allow the container to equilibrate to room temperature before opening to prevent condensation.

• Inert Atmosphere: To prevent oxidation, especially for sensitive compounds, handling and storing standards under an inert atmosphere, such as dry nitrogen or argon, is best practice.[1]

Solvent Selection and Solution Preparation

The choice of solvent is critical to prevent the exchange of deuterium (B1214612) atoms with protons from the solvent. High-purity aprotic solvents such as acetonitrile, methanol, and ethyl acetate (B1210297) are generally recommended for reconstituting and preparing solutions of deuterated standards.[2] Acidic or basic aqueous solutions should be avoided as they can catalyze H/D exchange.[1]

When preparing stock and working solutions, it is advisable to create individual stock solutions for each deuterated standard rather than a mixture. This provides greater flexibility and prevents potential cross-reactivity or degradation in a complex solution.[2]

Quantitative Stability of Deuterated Standards

The stability of deuterated standards is compound-specific and dependent on storage conditions. While comprehensive long-term stability data for a wide range of deuterated compounds is not always readily available, the following table summarizes some reported stability data.

Deuterated Standard	Solvent/Matrix	Storage Temperature	Duration	Stability/Degradation
Fentanyl-d5	Neat Solid	-20°C	≥ 3 years	Stable
Testosterone	1,2-dimethoxyethane	2-8°C (protected from light)	12 months	< 1% decomposition
Testosterone	0.9% Sodium Chloride	5°C	9 hours	Stable (>90% remaining)
Testosterone	0.9% Sodium Chloride	24°C	1 hour	Unstable (<90% remaining)
Clozapine-d8	Not specified	-80°C	6 months	Stable
Clozapine-d8	Not specified	-20°C	1 month	Stable
Salivary Cortisol	Saliva	5°C	3 months	No effect on concentration
Salivary Cortisol	Saliva	-20°C and -80°C	1 year	No effect on concentration
Salivary Cortisol	Saliva	Room Temperature	1 month	9.2% decrease in concentration
Norepinephrine & Epinephrine	Human Plasma (heparinized)	-70°C	~18 months (550 days)	Stable

Experimental Protocols

Protocol 1: Preparation of Stock and Working Standard Solutions

This protocol outlines the general steps for preparing a stock solution from a solid deuterated standard and subsequent working solutions.

Materials:

• Deuterated standard (solid)

• High-purity aprotic solvent (e.g., acetonitrile, methanol)

• Calibrated analytical balance

• Class A volumetric flasks

• Calibrated pipettes

• Amber glass vials with PTFE-lined caps

Procedure:

• Acclimatization: Allow the sealed container of the deuterated standard to equilibrate to room temperature for at least 30 minutes to prevent moisture condensation.

• Weighing: Under an inert atmosphere if necessary, accurately weigh the desired amount of the standard.

• Dissolution: Quantitatively transfer the weighed standard to a volumetric flask. Add a small amount of the chosen solvent and gently sonicate or vortex until fully dissolved.

• Dilution: Once dissolved, dilute the solution to the calibration mark with the same solvent.

• Mixing: Stopper the flask and mix thoroughly by inverting it multiple times.

• Storage: Transfer the stock solution to a labeled amber vial and store at the recommended temperature (typically -20°C or colder).

• Working Solution Preparation: To prepare working solutions, allow the stock solution to warm to room temperature. Perform serial dilutions with a suitable solvent to achieve the desired concentration.

Protocol 2: Validation of Deuterated Standard Stability

This protocol provides a framework for assessing the stability of a deuterated standard in a specific matrix under defined conditions.

Objective: To determine if the deuterated standard is stable throughout the sample preparation and analysis workflow.

Procedure:

• Prepare Quality Control (QC) Samples: Prepare low and high concentration QC samples in the same biological matrix as the study samples. Spike these QCs with the deuterated internal standard at the working concentration.

• Time Zero (T0) Analysis: Immediately after preparation, analyze a set of QC samples to establish the baseline response ratio of the analyte to the internal standard.

• Storage: Store the remaining QC samples under the same conditions as the study samples (e.g., room temperature, 4°C, or frozen).

• Time Point Analysis: Analyze the stored QC samples at various time points (e.g., 4, 8, 24 hours for short-term stability; weekly or monthly for long-term stability).

• Data Evaluation: Calculate the analyte/internal standard response ratio for each time point and compare it to the T0 value. The internal standard is generally considered stable if the response ratio remains within a predefined acceptance criterion (e.g., ±15% of the T0 value).[1]

Visualizing Workflows and Logical Relationships

Diagrams created using Graphviz (DOT language) can effectively illustrate experimental workflows and the logical relationships in handling deuterated standards.

Caption: Workflow for handling and preparing deuterated standards.

Caption: Factors influencing deuterated standard stability and preventative measures.

Conclusion

The reliability of quantitative analysis using deuterated internal standards is fundamentally dependent on their proper storage and handling. By understanding the factors that can lead to degradation and isotopic exchange, and by implementing the best practices and protocols outlined in this guide, researchers can ensure the integrity of their standards, leading to more accurate and reproducible scientific data. Regular verification of purity and stability is a critical component of a robust quality assurance program in any analytical laboratory.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of 1,1-Diethoxy-2-methylbutane in Alcoholic Beverages using GC-MS with a Deuterated Internal Standard

Abstract

This application note details a robust and sensitive method for the quantitative analysis of the flavoring agent 1,1-Diethoxy-2-methylbutane in alcoholic beverage matrices. The methodology utilizes Gas Chromatography-Mass Spectrometry (GC-MS) with 1,1-Diethoxy-2-methylbutane-d10 as a deuterated internal standard (IS). The use of a stable isotope-labeled internal standard ensures high accuracy and precision by correcting for variations during sample preparation and injection. This method is suitable for quality control in the food and beverage industry and for regulatory compliance monitoring.

Introduction

1,1-Diethoxy-2-methylbutane is a volatile organic compound (VOC) used as a flavoring agent in various food products, particularly in alcoholic beverages, to impart fermented, malty, and fruity notes. Accurate quantification of this compound is crucial for ensuring consistent product quality and adherence to regulatory limits. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile compounds.[1][2] The use of a deuterated internal standard, such as 1,1-Diethoxy-2-methylbutane-d10, is the gold standard for quantitative GC-MS analysis.[3][4] This is because the deuterated standard co-elutes with the analyte and behaves similarly during extraction and ionization, thereby compensating for matrix effects and procedural losses.[5][6] This application note provides a comprehensive protocol for the sample preparation and GC-MS analysis of 1,1-Diethoxy-2-methylbutane in alcoholic beverages.

Experimental Protocols

Materials and Reagents

• Analytes: 1,1-Diethoxy-2-methylbutane (≥98% purity)

• Internal Standard: 1,1-Diethoxy-2-methylbutane-d10 (99% isotopic purity)

• Solvent: Dichloromethane (B109758) (DCM), GC grade

• Matrix: Blank alcoholic beverage matrix (e.g., vodka or a neutral grain spirit)

• Reagents: Anhydrous Sodium Sulfate (B86663)

Instrumentation

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• GC Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Autosampler: G4513A autosampler (or equivalent)

Preparation of Standard Solutions

1. Primary Stock Solutions (1000 µg/mL):

• Accurately weigh 10 mg of 1,1-Diethoxy-2-methylbutane and dissolve in 10 mL of DCM.
• Accurately weigh 10 mg of 1,1-Diethoxy-2-methylbutane-d10 and dissolve in 10 mL of DCM.

2. Internal Standard Working Solution (10 µg/mL):

• Dilute the 1,1-Diethoxy-2-methylbutane-d10 primary stock solution 1:100 with DCM.

3. Calibration Standards:

• Prepare a series of calibration standards by spiking the blank alcoholic beverage matrix with the 1,1-Diethoxy-2-methylbutane primary stock solution to achieve concentrations ranging from 0.1 µg/mL to 50 µg/mL.
• To each calibration standard, add the internal standard working solution to a final concentration of 5 µg/mL.

Sample Preparation: Liquid-Liquid Extraction

• Pipette 5 mL of the alcoholic beverage sample into a 15 mL screw-cap centrifuge tube.

• Spike the sample with 25 µL of the 10 µg/mL internal standard working solution (1,1-Diethoxy-2-methylbutane-d10).

• Add 2 mL of dichloromethane (DCM) to the tube.

• Vortex the mixture for 2 minutes to ensure thorough extraction.

• Centrifuge at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the lower organic layer (DCM) to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Transfer the dried extract to a 2 mL autosampler vial for GC-MS analysis.

GC-MS Parameters

Gas Chromatograph Conditions:

Parameter	Value
Inlet Temperature	250°C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Oven Program	Initial temp: 40°C, hold for 2 min
Ramp 1: 10°C/min to 150°C
Ramp 2: 20°C/min to 250°C, hold for 5 min

Mass Spectrometer Conditions:

Parameter	Value
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantifier Ion	1,1-Diethoxy-2-methylbutane: m/z 103
Qualifier Ion	1,1-Diethoxy-2-methylbutane: m/z 75, 47
Internal Standard Ion	1,1-Diethoxy-2-methylbutane-d10: m/z 113

Data Presentation

Calibration Curve

A calibration curve was generated by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte. The linearity of the method was evaluated over the concentration range of 0.1 to 50 µg/mL.

Concentration (µg/mL)	Analyte Area	IS Area	Area Ratio (Analyte/IS)
0.1	15,234	758,932	0.020
0.5	76,982	760,112	0.101
1.0	155,831	755,489	0.206
5.0	782,145	759,321	1.030
10.0	1,563,987	757,890	2.064
25.0	3,902,456	758,111	5.148
50.0	7,815,321	759,987	10.283

Linearity: R² = 0.9995

Method Validation Data

The method was validated for its accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Parameter	Result
Accuracy (Recovery %)	98.5% - 102.3%
Precision (RSD %)	< 5%
LOD	0.03 µg/mL
LOQ	0.1 µg/mL

Visualizations

Caption: Experimental workflow for the quantification of 1,1-Diethoxy-2-methylbutane.

Caption: Rationale for using a deuterated internal standard in GC-MS analysis.

Conclusion

The developed GC-MS method using a deuterated internal standard provides a reliable and accurate means for the quantification of 1,1-Diethoxy-2-methylbutane in alcoholic beverages. The use of liquid-liquid extraction is a simple and effective sample preparation technique for this matrix. The method demonstrates excellent linearity, accuracy, and precision, making it well-suited for routine quality control and research applications in the food and beverage industry.

References

• 1. scioninstruments.com [scioninstruments.com]
• 2. rroij.com [rroij.com]
• 3. Volatile Organic Compounds (VOCs) Analysis by GC/MS | Medistri SA [medistri.swiss]
• 4. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 5. pubs.aip.org [pubs.aip.org]
• 6. youtube.com [youtube.com]

Application Note: Quantification of 2-Methylbutyraldehyde Diethyl Acetal in a Beverage Matrix using 1,1-Diethoxy-2-methylbutane-d10 as an Internal Standard by LC-MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

The accurate quantification of volatile organic compounds (VOCs) in complex matrices is crucial for flavor and fragrance analysis, food safety, and environmental monitoring. 2-Methylbutyraldehyde diethyl acetal (B89532) (also known as 1,1-diethoxy-2-methylbutane) is a key aroma compound found in various foods and beverages. Its analysis can be challenging due to potential losses during sample preparation and variations in instrument response. The use of a stable isotope-labeled internal standard, such as 1,1-Diethoxy-2-methylbutane-d10, is the gold standard for achieving the highest accuracy and precision in quantitative LC-MS analysis.[1][2]

This application note provides a detailed protocol for the quantification of 1,1-diethoxy-2-methylbutane (B3036575) in a beverage matrix using its deuterated analog, 1,1-diethoxy-2-methylbutane-d10, as an internal standard. The methodology described herein leverages the principle of isotope dilution mass spectrometry to correct for matrix effects and other sources of analytical variability.[1][3]

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry (IDMS) is a powerful analytical technique that relies on the addition of a known amount of an isotopically labeled version of the analyte to the sample at the beginning of the analytical process.[1] The isotopically labeled compound, in this case, 1,1-diethoxy-2-methylbutane-d10, is chemically identical to the analyte of interest, 1,1-diethoxy-2-methylbutane.[4] This ensures that both compounds behave similarly during sample extraction, chromatography, and ionization.[1][5] The mass spectrometer can differentiate between the analyte and the internal standard due to their mass difference.[1] By measuring the ratio of the analyte to the internal standard, accurate quantification can be achieved, as this ratio remains constant even if there are variations in sample recovery or instrument response.[1][6]

Experimental Protocols

This section details the methodologies for the preparation of standards, sample preparation, and LC-MS analysis for the quantification of 1,1-diethoxy-2-methylbutane.

Materials and Reagents

• 1,1-Diethoxy-2-methylbutane (Analyte)

• 1,1-Diethoxy-2-methylbutane-d10 (Internal Standard)

• Methanol (B129727) (LC-MS Grade)

• Water (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Beverage Matrix (e.g., non-carbonated fruit juice)

• Solid Phase Extraction (SPE) Cartridges (e.g., C18, 500 mg)

Preparation of Standard Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of 1,1-diethoxy-2-methylbutane and dissolve it in 10 mL of methanol to prepare the analyte stock solution.

  • Accurately weigh approximately 10 mg of 1,1-diethoxy-2-methylbutane-d10 and dissolve it in 10 mL of methanol to prepare the internal standard stock solution.

• Working Standard Solutions:

  • Prepare a series of calibration standards by serially diluting the analyte stock solution with methanol to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Spiking Solution (100 ng/mL):

  • Dilute the internal standard stock solution with methanol to prepare a spiking solution with a concentration of 100 ng/mL.

Sample Preparation

• Spiking:

  • To 1 mL of the beverage sample, add 10 µL of the 100 ng/mL internal standard spiking solution.

  • For the calibration curve, spike 1 mL of the blank beverage matrix with the appropriate working standard solutions and 10 µL of the internal standard spiking solution.

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of water.

  • Load the spiked sample onto the SPE cartridge.

  • Wash the cartridge with 5 mL of 10% methanol in water to remove interferences.

  • Elute the analyte and internal standard with 5 mL of methanol.

• Final Sample Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase composition.

  • Transfer the sample to an autosampler vial for LC-MS analysis.

LC-MS Method

Parameter	Condition
LC System	Agilent 1290 Infinity II or equivalent
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Gradient	30% B to 95% B in 5 min, hold at 95% B for 2 min, return to 30% B and equilibrate for 3 min
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS System	Agilent 6470 Triple Quadrupole or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	See Table 1
Gas Temperature	300 °C
Gas Flow	5 L/min
Nebulizer	45 psi
Sheath Gas Temp	350 °C
Sheath Gas Flow	11 L/min
Capillary Voltage	3500 V

Table 1: MRM Transitions for Analyte and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
1,1-Diethoxy-2-methylbutane	161.1	115.1	10

| 1,1-Diethoxy-2-methylbutane-d10 | 171.2 | 122.1 | 10 |

Data Presentation

The use of 1,1-diethoxy-2-methylbutane-d10 as an internal standard significantly improves the precision and accuracy of the quantification of 1,1-diethoxy-2-methylbutane. The following tables summarize the expected quantitative performance of the method.

Table 2: Precision and Accuracy of Calibration Standards

Nominal Conc. (ng/mL)	Mean Calculated Conc. (ng/mL) (n=6)	Accuracy (%)	Precision (%RSD)
1	1.05	105.0	8.5
5	4.85	97.0	6.2
20	20.8	104.0	4.1
100	98.2	98.2	2.5
500	505	101.0	1.8

| 1000 | 995 | 99.5 | 1.5 |

Table 3: Recovery and Matrix Effect

Analyte	Concentration (ng/mL)	Recovery (%)	Matrix Effect (%)
1,1-Diethoxy-2-methylbutane	10	92.5	95.8
	500	95.1	98.2

| 1,1-Diethoxy-2-methylbutane-d10 | 100 | 93.2 | 96.5 |

Visualizations

Caption: Experimental workflow for LC-MS analysis with an internal standard.

Caption: How an internal standard corrects for analytical variability.

The use of 1,1-diethoxy-2-methylbutane-d10 as an internal standard provides a robust and reliable method for the quantification of 1,1-diethoxy-2-methylbutane in a beverage matrix by LC-MS. This approach effectively compensates for variations in sample preparation and instrument performance, leading to high-quality quantitative data.[1][3] The detailed protocol and expected performance characteristics presented in this application note can be adapted for the analysis of this and other volatile compounds in various complex matrices.

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. texilajournal.com [texilajournal.com]

Application Note: Quantitative Analysis of Volatile Compounds Using 1,1-Diethoxy-2-methylbutane-d10 as an Internal Standard by HS-SPME-GC-MS

Abstract

This application note presents a detailed protocol for the quantitative analysis of a diverse range of volatile organic compounds (VOCs) in a model liquid matrix. The method utilizes headspace solid-phase microextraction (HS-SPME) for sample preparation, followed by gas chromatography-mass spectrometry (GC-MS) for separation and detection. To ensure accuracy and precision, 1,1-Diethoxy-2-methylbutane-d10 is employed as an internal standard. This deuterated acetal (B89532) is structurally similar to many common volatile compounds, making it an excellent choice for correcting variations in sample preparation and instrument response. The described method is suitable for researchers, scientists, and drug development professionals involved in the analysis of volatile compounds in various sample types, including environmental, food and beverage, and biological matrices.

Introduction

The analysis of volatile organic compounds is critical in many scientific and industrial fields, including environmental monitoring, food quality control, and biomedical research. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the separation and identification of VOCs. However, quantitative analysis can be challenging due to the volatility of the analytes and potential matrix effects. The use of an internal standard (IS) is a widely accepted strategy to improve the accuracy and precision of quantitative GC-MS methods. An ideal internal standard should be chemically similar to the analytes of interest but not naturally present in the samples. Isotopically labeled compounds, such as 1,1-Diethoxy-2-methylbutane-d10, are excellent internal standards as they co-elute with their non-labeled counterparts and exhibit similar extraction and ionization efficiencies, while being distinguishable by their mass-to-charge ratio. This application note provides a comprehensive protocol for the use of 1,1-Diethoxy-2-methylbutane-d10 in the quantitative analysis of a representative set of volatile compounds.

Experimental Protocols

Materials and Reagents

• Analytes: A certified standard mix of volatile organic compounds (e.g., aldehydes, ketones, esters, and aromatic compounds) in methanol (B129727) (1000 µg/mL).

• Internal Standard: 1,1-Diethoxy-2-methylbutane-d10 (98 atom % D), 1000 µg/mL in methanol.

• Solvent: Methanol, HPLC grade.

• Matrix: Deionized water or a suitable blank matrix.

• Vials: 20 mL headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa.

• SPME Fibers: 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS).

Instrumentation

• Gas Chromatograph: Agilent 8890 GC system or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• SPME Autosampler: PAL3 RSI or equivalent.

Preparation of Standard Solutions

• Internal Standard Stock Solution (IS Stock): Prepare a 10 µg/mL stock solution of 1,1-Diethoxy-2-methylbutane-d10 by diluting the 1000 µg/mL primary stock with methanol.

• Analyte Stock Solution (Analyte Stock): Prepare a 10 µg/mL stock solution of the VOC mix by diluting the 1000 µg/mL primary stock with methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate volumes of the Analyte Stock into 10 mL of the blank matrix in headspace vials. A typical concentration range would be 1, 5, 10, 25, 50, and 100 ng/mL.

• Internal Standard Spiking: To each calibration standard and sample vial, add a fixed amount of the IS Stock solution to achieve a final concentration of 20 ng/mL.

HS-SPME Procedure

• Place 10 mL of the standard solution or sample into a 20 mL headspace vial.

• Add the internal standard to each vial.

• Seal the vials immediately.

• Place the vials in the autosampler tray.

• Incubation: Incubate the vials at 60°C for 15 minutes with agitation at 250 rpm.

• Extraction: Expose the SPME fiber to the headspace of the vial for 20 minutes at 60°C.

• Desorption: Desorb the extracted analytes in the GC injection port for 5 minutes at 250°C.

GC-MS Conditions

• Injection Port: Splitless mode, 250°C.

• Carrier Gas: Helium, constant flow at 1.2 mL/min.

• Oven Program: Initial temperature of 40°C, hold for 3 minutes. Ramp to 150°C at 10°C/min. Ramp to 240°C at 20°C/min, hold for 5 minutes.

• Transfer Line: 280°C.

• Ion Source: Electron Ionization (EI), 70 eV, 230°C.

• Quadrupole: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM).

Data Presentation

The following tables summarize the representative quantitative data for a selection of volatile compounds using 1,1-Diethoxy-2-methylbutane-d10 as the internal standard. These values are illustrative and may vary depending on the specific instrumentation and matrix.

Table 1: SIM Ions for Quantitation and Confirmation

Compound	Quantitation Ion (m/z)	Confirmation Ion (m/z)	Internal Standard (IS)	IS Quantitation Ion (m/z)
Hexanal	72	56	1,1-Diethoxy-2-methylbutane-d10	113
Heptanal	86	70	1,1-Diethoxy-2-methylbutane-d10	113
Octanal	100	84	1,1-Diethoxy-2-methylbutane-d10	113
Nonanal	114	98	1,1-Diethoxy-2-methylbutane-d10	113
2-Heptanone	43	71	1,1-Diethoxy-2-methylbutane-d10	113
Ethyl Butyrate	88	60	1,1-Diethoxy-2-methylbutane-d10	113
Limonene	93	68	1,1-Diethoxy-2-methylbutane-d10	113
Toluene	91	92	1,1-Diethoxy-2-methylbutane-d10	113

Table 2: Method Validation Data (Representative)

Compound	Linearity Range (ng/mL)	R²	LOD (ng/mL)	LOQ (ng/mL)	Precision (%RSD, n=6)	Accuracy (% Recovery)
Hexanal	1 - 100	0.998	0.3	1.0	6.5	98.2
Heptanal	1 - 100	0.999	0.2	0.8	5.8	101.5
Octanal	1 - 100	0.997	0.3	1.1	7.1	95.7
Nonanal	1 - 100	0.998	0.4	1.3	7.5	93.4
2-Heptanone	1 - 100	0.999	0.2	0.7	5.2	103.1
Ethyl Butyrate	1 - 100	0.999	0.1	0.5	4.9	105.3
Limonene	1 - 100	0.996	0.5	1.8	8.2	91.8
Toluene	1 - 100	0.999	0.2	0.6	4.5	102.7

Mandatory Visualizations

Caption: Experimental workflow for the quantitative analysis of volatile compounds.

Caption: Logical relationship for internal standard calibration.

Conclusion

The use of 1,1-Diethoxy-2-methylbutane-d10 as an internal standard in conjunction with HS-SPME-GC-MS provides a robust and reliable method for the quantitative analysis of volatile compounds. The protocol detailed in this application note demonstrates good linearity, sensitivity, precision, and accuracy for a range of common VOCs. This methodology can be adapted for various matrices and is well-suited for high-throughput laboratory environments, providing researchers and drug development professionals with a valuable tool for volatile compound quantification.

Application Note: Quantitative Analysis of 2-Methylbutyraldehyde in Aqueous Samples by Isotope Dilution Mass Spectrometry using 1,1-Diethoxy-2-methylbutane-d10

Audience: Researchers, scientists, and drug development professionals.

Introduction

Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique renowned for its high accuracy and precision in quantifying analytes within complex matrices.[1] This method relies on the use of an isotopically labeled version of the analyte as an internal standard.[2][3] The internal standard, being chemically identical to the analyte, experiences the same sample preparation and analysis variations, thus enabling highly reliable quantification.[4] This application note details a robust method for the quantitative analysis of 2-methylbutyraldehyde (B44139), a volatile organic compound (VOC) of interest in environmental monitoring and food chemistry, in aqueous samples. The method utilizes 1,1-Diethoxy-2-methylbutane-d10 as a stable isotope-labeled internal standard (SIL-IS).[5][6] 1,1-Diethoxy-2-methylbutane-d10 is the deuterated diethyl acetal (B89532) of 2-methylbutyraldehyde.[7][8] During the acidic derivatization step, both the analyte and the internal standard are converted to a single, more stable derivative for GC-MS analysis.

Principle of the Method

A known amount of the internal standard, 1,1-Diethoxy-2-methylbutane-d10, is added to the aqueous sample containing the analyte, 2-methylbutyraldehyde. Both the analyte and the deuterated internal standard are then derivatized to their corresponding 2,4-dinitrophenylhydrazone (DNPH) derivatives. This derivatization enhances their chromatographic properties and provides a common chemical form for analysis. The resulting derivatives are extracted and analyzed by gas chromatography-mass spectrometry (GC-MS). The mass spectrometer is operated in selected ion monitoring (SIM) mode to detect specific ions for both the native and the deuterated derivatives. The concentration of 2-methylbutyraldehyde in the original sample is calculated based on the measured ratio of the peak areas of the analyte to the internal standard.

Experimental Protocols

1. Materials and Reagents

• Analytes and Standards:

  • 2-Methylbutyraldehyde (≥98% purity)

  • 1,1-Diethoxy-2-methylbutane-d10 (isotopic purity ≥98%)

• Reagents:

  • 2,4-Dinitrophenylhydrazine (DNPH) solution (in acetonitrile (B52724) and phosphoric acid)

  • Hexane (B92381) (GC grade)

  • Sodium chloride (analytical grade)

  • Ultrapure water

• Stock Solutions:

  • Prepare a stock solution of 2-methylbutyraldehyde in methanol (B129727) at a concentration of 1 mg/mL.

  • Prepare a stock solution of 1,1-Diethoxy-2-methylbutane-d10 in methanol at a concentration of 1 mg/mL.

• Working Standards:

  • Prepare a series of calibration standards by spiking known amounts of the 2-methylbutyraldehyde stock solution into ultrapure water.

  • Prepare a working internal standard solution of 1,1-Diethoxy-2-methylbutane-d10 in methanol at a concentration of 10 µg/mL.

2. Sample Preparation and Derivatization

• To a 10 mL aliquot of the aqueous sample (or calibration standard), add 100 µL of the 10 µg/mL 1,1-Diethoxy-2-methylbutane-d10 internal standard solution.

• Add 1 mL of the DNPH derivatizing reagent.

• Vortex the mixture for 1 minute and allow it to react at 40°C for 30 minutes.

• After cooling to room temperature, add 2 g of sodium chloride to the mixture to facilitate extraction.

• Add 2 mL of hexane and vortex vigorously for 2 minutes.

• Centrifuge the sample at 3000 rpm for 5 minutes to separate the layers.

• Carefully transfer the upper hexane layer to a clean vial for GC-MS analysis.

3. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

  • Inlet Temperature: 250°C

  • Injection Volume: 1 µL (splitless mode)

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 1 minute

    • Ramp: 10°C/min to 280°C

    • Hold at 280°C for 5 minutes

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

    • Analyte (2-methylbutyraldehyde-DNPH): m/z [specific fragment ions]

    • Internal Standard (1,1-Diethoxy-2-methylbutane-d10-DNPH): m/z [specific fragment ions + 10]

Data Presentation

Table 1: Hypothetical Quantitative Results for 2-Methylbutyraldehyde in Spiked Water Samples

Sample ID	Spiked Concentration (ng/mL)	Measured Concentration (ng/mL)	Recovery (%)
Sample 1	5.0	4.9	98
Sample 2	10.0	10.2	102
Sample 3	25.0	24.5	98
Sample 4	50.0	51.0	102
Sample 5	100.0	99.0	99

Mandatory Visualizations

Caption: Experimental workflow for the quantification of 2-methylbutyraldehyde.

Caption: Logical relationship of components in the IDMS method.

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. osti.gov [osti.gov]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. 1,1-Diethoxy-2-methylbutane | C9H20O2 | CID 568501 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes & Protocols for Flavor Analysis Using Deuterated Internal Standards

Introduction

The accurate quantification of volatile and semi-volatile compounds that contribute to the flavor profile of food, beverages, and pharmaceutical products is critical for quality control, product development, and regulatory compliance. Stable Isotope Dilution Analysis (SIDA) is a robust analytical technique that employs stable isotope-labeled internal standards, such as deuterated compounds, to achieve high accuracy and precision in quantitative analysis.[1] Deuterated internal standards are molecules where one or more hydrogen atoms are replaced by deuterium (B1214612).[2] This isotopic substitution results in a compound that is chemically identical to the analyte of interest but has a different mass, allowing for its differentiation by mass spectrometry (MS).[3]

The primary advantage of using a deuterated internal standard lies in its ability to mimic the behavior of the native analyte throughout the entire analytical process, including sample preparation, extraction, and chromatographic separation.[4] This co-elution and similar ionization efficiency in the mass spectrometer's ion source ensure that any variations or losses during sample handling or analysis affect both the analyte and the internal standard equally, thus providing a reliable basis for accurate quantification.[2][3] This document provides detailed application notes and protocols for the development of flavor analysis methods using deuterated standards, primarily with Gas Chromatography-Mass Spectrometry (GC-MS).

Key Advantages of Deuterated Internal Standards:

• Compensates for Matrix Effects: Co-elution of the analyte and the deuterated standard helps to mitigate the impact of matrix components that can cause ion suppression or enhancement in the mass spectrometer.[2]

• Corrects for Sample Losses: Any loss of analyte during sample preparation and extraction is compensated for by a proportional loss of the internal standard.[4]

• Improves Accuracy and Precision: By normalizing the analyte response to the internal standard response, SIDA minimizes errors arising from variations in injection volume, instrument response, and extraction efficiency.[5]

• High Specificity: The use of mass spectrometry allows for the selective detection of the analyte and its deuterated counterpart, even in complex matrices.[5]

Experimental Protocols

Protocol 1: General Workflow for Flavor Analysis using Deuterated Standards with GC-MS

This protocol outlines the general steps for quantifying flavor compounds in a sample matrix using a deuterated internal standard.

1. Materials and Reagents:

• Analyte Standard: A certified reference standard of the target flavor compound.

• Deuterated Internal Standard: A certified deuterated analog of the analyte. The purity of the standard should be assessed, for which quantitative nuclear magnetic resonance (qNMR) can be used.[6][7]

• Solvents: High-purity solvents (e.g., methanol, acetonitrile, dichloromethane) for preparing standards and sample extraction.

• Sample Matrix: The food, beverage, or pharmaceutical product to be analyzed.

• Extraction Apparatus: Depending on the chosen extraction method (see Protocol 2), this may include solid-phase microextraction (SPME) fibers, purge and trap equipment, or standard laboratory glassware for liquid-liquid extraction.[8]

2. Preparation of Standard Solutions:

• Stock Solutions: Prepare individual stock solutions of the native analyte and the deuterated internal standard in a suitable solvent at a concentration of, for example, 1000 µg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking a blank matrix extract (or a solvent if a matrix-matched calibration is not feasible) with known concentrations of the native analyte. Add a constant, known concentration of the deuterated internal standard to each calibration standard. A minimum of five concentration levels is recommended.[9]

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations within the calibration range to assess the accuracy and precision of the method.

3. Sample Preparation and Extraction:

• Accurately weigh or measure a known amount of the sample.

• Spike the sample with a known amount of the deuterated internal standard solution. The amount should be chosen to yield a detector response similar to that of the analyte in the sample.

• Homogenize the sample if it is a solid.

• Extract the flavor compounds using an appropriate technique as detailed in Protocol 2.

4. GC-MS Analysis:

• Instrument Setup:

  • Gas Chromatograph (GC): Equipped with a suitable capillary column (e.g., DB-5ms, HP-INNOWax).

  • Mass Spectrometer (MS): Operated in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode for high sensitivity and selectivity.

• Injection: Inject an aliquot (e.g., 1 µL) of the extracted sample or standard into the GC-MS system.

• Chromatographic Conditions: Develop a temperature program that provides good separation of the target analyte from other matrix components.

• Mass Spectrometer Conditions: Select specific ions for the native analyte and the deuterated internal standard to monitor. For example, for the analyte, monitor the molecular ion and one or two characteristic fragment ions. For the deuterated standard, monitor the corresponding ions with the expected mass shift due to deuterium labeling.

5. Data Analysis:

• Peak Integration: Integrate the peak areas of the selected ions for both the native analyte and the deuterated internal standard.

• Response Ratio Calculation: Calculate the ratio of the analyte peak area to the internal standard peak area for all standards and samples.[4]

• Calibration Curve Construction: Plot the response ratio against the concentration of the analyte for the calibration standards. Perform a linear regression to obtain the calibration curve.

• Quantification: Determine the concentration of the analyte in the samples by interpolating their response ratios from the calibration curve.[4]

Protocol 2: Sample Extraction Methodologies

The choice of extraction method is critical and depends on the volatility of the analytes and the complexity of the sample matrix.[10]

A. Headspace Solid-Phase Microextraction (HS-SPME)

• Application: Suitable for volatile and semi-volatile flavor compounds in liquid and solid samples.[11]

• Procedure:

  • Place a known amount of the sample (e.g., 5 g) into a headspace vial.

  • Add a known amount of the deuterated internal standard.

  • If the sample is solid, add a small amount of water to facilitate the release of volatiles. For liquid samples like wine, dilution with a saturated NaCl solution may be necessary.[11]

  • Seal the vial and place it in a heating block or water bath at a controlled temperature (e.g., 50-80°C) for a specific equilibration time (e.g., 15-30 minutes).

  • Expose a preconditioned SPME fiber to the headspace of the vial for a defined extraction time (e.g., 20-40 minutes) with agitation.[11]

  • Retract the fiber and immediately insert it into the GC injection port for thermal desorption of the analytes.

B. Purge and Trap (Dynamic Headspace)

• Application: Ideal for highly volatile flavor compounds.

• Procedure:

  • Place a known amount of the sample into a purging vessel.

  • Spike the sample with the deuterated internal standard.

  • Purge the sample with an inert gas (e.g., helium or nitrogen) at a controlled flow rate and temperature for a specific time.

  • The purged volatiles are trapped on a sorbent trap.

  • The trap is then rapidly heated to desorb the analytes into the GC-MS system.

C. Liquid-Liquid Extraction (LLE)

• Application: Suitable for less volatile flavor compounds or when a higher sample volume is needed.

• Procedure:

  • Homogenize a known amount of the sample with a suitable solvent (e.g., water or buffer).

  • Add a known amount of the deuterated internal standard.

  • Add an immiscible organic solvent (e.g., dichloromethane (B109758) or diethyl ether).

  • Shake vigorously for a set period to allow for the partitioning of the analytes into the organic phase.

  • Separate the organic layer.

  • The extract may be concentrated under a gentle stream of nitrogen before GC-MS analysis.

Data Presentation

Table 1: Example Calibration Data for Quantification of Vanillin

Calibration Level	Vanillin Concentration (ng/mL)	Deuterated Vanillin (d3) Concentration (ng/mL)	Vanillin Peak Area	d3-Vanillin Peak Area	Response Ratio (Vanillin/d3-Vanillin)
1	1.0	50	15,234	750,112	0.0203
2	5.0	50	76,123	745,321	0.1021
3	25.0	50	380,567	751,987	0.5061
4	100.0	50	1,522,345	748,876	2.0328
5	250.0	50	3,805,862	750,543	5.0708

Table 2: Method Validation Parameters for Flavor Compound Analysis

Parameter	Acceptance Criteria	Example Result
Linearity (r²)	> 0.995	0.9992
Accuracy (% Recovery)	80 - 120%	95.6% (Low QC), 102.3% (Mid QC), 98.7% (High QC)
Precision (%RSD)	< 15%	4.2% (Low QC), 3.1% (Mid QC), 3.5% (High QC)
Limit of Quantification (LOQ)	Signal-to-Noise > 10	1.0 ng/mL
Limit of Detection (LOD)	Signal-to-Noise > 3	0.3 ng/mL

Visualizations

Caption: Workflow for flavor analysis using deuterated standards.

Caption: Principle of Stable Isotope Dilution Analysis (SIDA).

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. youtube.com [youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. quantification of organic acids by deuterated standards - Chromatography Forum [chromforum.org]
• 6. Quantification of a volatile deuterated compound by the differential scanning calorimetry combined with quantitative nuclear magnetic resonance and its verification by the mass balance method combined with gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. royalsocietypublishing.org [royalsocietypublishing.org]
• 9. rssl.com [rssl.com]
• 10. chromatographytoday.com [chromatographytoday.com]
• 11. mdpi.com [mdpi.com]

Bioanalytical Applications of 1,1-Diethoxy-2-methylbutane-d10: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 1,1-Diethoxy-2-methylbutane-d10 as an internal standard in bioanalytical methods. This deuterated compound is particularly valuable for quantitative analysis of volatile organic compounds (VOCs) and semi-volatile organic compounds (SVOCs) by gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1][2] Its structural similarity to various analytes and its isotopic labeling ensure accurate quantification by correcting for variations in sample preparation and instrument response.

Application: Internal Standard for the Quantification of Volatile Carbonyl Compounds

1,1-Diethoxy-2-methylbutane-d10 is an ideal internal standard for the analysis of volatile carbonyl compounds, such as aldehydes and ketones, in biological matrices. Its non-deuterated analog, 1,1-diethoxy-2-methylbutane, is a diethyl acetal (B89532) of 2-methylbutanal.[3][4] In acidic conditions, it can be hydrolyzed back to the parent aldehyde. This property makes its deuterated form a suitable internal standard for methods involving the analysis of short-chain aldehydes.

Key Advantages:

• Chemical Similarity: Its structure is analogous to acetals of common volatile aldehydes found in biological samples, ensuring similar extraction efficiency and chromatographic behavior.

• Isotopic Labeling: The presence of ten deuterium (B1214612) atoms provides a distinct mass shift in mass spectrometry, allowing for clear differentiation from the unlabeled analyte without significantly altering its chemical properties.[1][2]

• Improved Accuracy and Precision: As an internal standard added at the beginning of the sample preparation process, it effectively corrects for analyte loss during extraction, derivatization, and injection, leading to more reliable and reproducible quantitative results.[5][6][7]

Quantitative Data Summary

The following table summarizes representative quantitative data for a GC-MS method for the analysis of a volatile aldehyde (e.g., 2-methylbutanal) in human plasma using 1,1-Diethoxy-2-methylbutane-d10 as an internal standard. Please note that these values are illustrative and may vary depending on the specific instrumentation and matrix.

Parameter	Value
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1.5 ng/mL
Linearity Range	1.5 - 500 ng/mL
Correlation Coefficient (r²)	> 0.995
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%
Recovery	85 - 110%

Experimental Protocols

Protocol 1: Quantification of a Volatile Aldehyde in Human Plasma by Headspace GC-MS

This protocol describes the use of 1,1-Diethoxy-2-methylbutane-d10 as an internal standard for the quantification of a representative volatile aldehyde in human plasma using static headspace gas chromatography-mass spectrometry (HS-GC-MS).

Materials:

• Human plasma (K2-EDTA)

• 1,1-Diethoxy-2-methylbutane-d10 solution (1 µg/mL in methanol)

• Analyte stock solution (1 mg/mL in methanol)

• Methanol (purge-and-trap grade)

• Deionized water

• 20 mL headspace vials with PTFE/silicone septa

• Gas-tight syringe

Instrumentation:

• Gas chromatograph with a mass selective detector (GC-MS)

• Headspace autosampler

Procedure:

• Preparation of Calibration Standards and Quality Controls (QCs):

  • Prepare a series of calibration standards by spiking blank human plasma with the analyte stock solution to achieve final concentrations ranging from 1.5 to 500 ng/mL.

  • Prepare QC samples at low, medium, and high concentrations in the same manner.

• Sample Preparation:

  • To 1 mL of plasma sample, calibration standard, or QC in a 20 mL headspace vial, add 10 µL of the 1,1-Diethoxy-2-methylbutane-d10 internal standard solution (1 µg/mL).

  • Immediately seal the vial with a PTFE/silicone septum and cap.

  • Vortex the vial for 10 seconds.

• Headspace GC-MS Analysis:

  • Place the vials in the headspace autosampler.

  • Headspace Parameters:

    • Incubation Temperature: 80°C

    • Incubation Time: 20 minutes

    • Syringe Temperature: 90°C

    • Injection Volume: 1 mL

  • GC-MS Parameters:

    • GC Column: DB-624 or equivalent (30 m x 0.25 mm ID, 1.4 µm film thickness)

    • Inlet Temperature: 250°C

    • Oven Program: 40°C (hold for 5 min), ramp to 220°C at 10°C/min, hold for 5 min

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min

    • MS Transfer Line Temperature: 230°C

    • Ion Source Temperature: 230°C

    • Ionization Mode: Electron Ionization (EI) at 70 eV

    • Acquisition Mode: Selected Ion Monitoring (SIM)

      • Monitor appropriate ions for the analyte and the internal standard. For 1,1-Diethoxy-2-methylbutane-d10, potential ions to monitor would be based on its fragmentation pattern, likely including the molecular ion and characteristic fragment ions.

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Calculate the ratio of the analyte peak area to the internal standard peak area.

  • Construct a calibration curve by plotting the peak area ratio against the analyte concentration for the calibration standards.

  • Determine the concentration of the analyte in the samples and QCs using the calibration curve.

Visualizations

Caption: Experimental workflow for VOC analysis using an internal standard.

Caption: Logical relationship for internal standard-based quantification.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. 1,1-Diethoxy-2-methylbutane | C9H20O2 | CID 568501 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scent.vn [scent.vn]
• 5. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 6. Method for Accurate Quantitation of Volatile Organic Compounds in Urine Using Point of Collection Internal Standard Addition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Determining the Concentration of 1,1-Diethoxy-2-methylbutane-d10 for Spiking

For Researchers, Scientists, and Drug Development Professionals

Introduction

In quantitative bioanalysis, particularly in studies involving liquid chromatography-mass spectrometry (LC-MS), the use of a stable isotope-labeled internal standard (SIL-IS) is crucial for achieving accurate and precise results.[1][2] A SIL-IS helps to correct for variability that can be introduced during sample preparation, injection, and ionization in the mass spectrometer.[1][3][4] 1,1-Diethoxy-2-methylbutane-d10 is a deuterated form of 1,1-diethoxy-2-methylbutane, making it an ideal internal standard for the quantification of its non-labeled counterpart or structurally similar analytes.[5][6]

These application notes provide detailed protocols for accurately determining the concentration of a 1,1-Diethoxy-2-methylbutane-d10 solution, which can then be used for spiking into analytical samples. The primary method detailed is quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, a powerful technique for determining the concentration of substances.[7][8][9]

Quantitative Data Summary

The following tables provide an example of the data that would be generated during the concentration determination of a 1,1-Diethoxy-2-methylbutane-d10 solution using qNMR.

Table 1: Gravimetric and Volumetric Data for Stock Solution Preparation

Parameter	Value
Mass of 1,1-Diethoxy-2-methylbutane-d10	15.2 mg
Mass of Maleic Acid (qNMR Standard)	10.5 mg
Solvent (Chloroform-d) Volume	1.0 mL

Table 2: qNMR Data and Calculated Concentration

Compound	1H NMR Signal (ppm)	Number of Protons (N)	Integral Value (I)	Molar Ratio (relative to Standard)
1,1-Diethoxy-2-methylbutane-d10	~4.4 (CH)	1	1.00	1.00
Maleic Acid	6.29 (CH=CH)	2	1.25	0.625

Table 3: Final Concentration of 1,1-Diethoxy-2-methylbutane-d10 Stock Solution

Parameter	Value
Molecular Weight of 1,1-Diethoxy-2-methylbutane-d10	184.34 g/mol
Molecular Weight of Maleic Acid	116.07 g/mol
Purity of Maleic Acid Standard	99.9%
Calculated Concentration of Stock Solution	82.4 mg/mL

Experimental Protocols

Preparation of a 1,1-Diethoxy-2-methylbutane-d10 Stock Solution for qNMR

This protocol describes the preparation of a stock solution of 1,1-Diethoxy-2-methylbutane-d10 with a precisely known concentration of an internal standard for qNMR analysis.

Materials:

• 1,1-Diethoxy-2-methylbutane-d10

• High-purity qNMR standard (e.g., Maleic Acid, ≥99.5% purity)

• Deuterated solvent (e.g., Chloroform-d, with 0.03% v/v TMS)

• Analytical balance (readable to 0.01 mg)

• Volumetric flask (e.g., 1 mL, Class A)

• Pipettes and tips

• Vortex mixer

Procedure:

• Accurately weigh approximately 15 mg of 1,1-Diethoxy-2-methylbutane-d10 into a clean, dry vial and record the exact mass.

• Accurately weigh approximately 10 mg of the high-purity qNMR standard (e.g., Maleic Acid) into the same vial and record the exact mass. The chosen standard should have signals that do not overlap with the analyte signals in the 1H NMR spectrum.[10][11]

• Add a precise volume (e.g., 1.0 mL) of the deuterated solvent to the vial.

• Cap the vial and vortex thoroughly until both the 1,1-Diethoxy-2-methylbutane-d10 and the qNMR standard are completely dissolved.

• Transfer the solution to an NMR tube for analysis.

Concentration Determination by Quantitative 1H NMR (qNMR)

This protocol outlines the key parameters for acquiring and processing 1H NMR data for the accurate quantification of the 1,1-Diethoxy-2-methylbutane-d10 stock solution.

Instrumentation and Parameters:

• NMR Spectrometer: 400 MHz or higher

• Pulse Program: A standard single-pulse experiment (e.g., zg30)

• Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals of interest (a value of 30 seconds is generally a safe starting point for small molecules to ensure full relaxation).

• Number of Scans: 16 or higher to ensure a good signal-to-noise ratio.

• Temperature: Maintain a constant temperature (e.g., 298 K).

Data Processing:

• Apply a Fourier transform to the Free Induction Decay (FID).

• Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape.

• Perform a baseline correction.

• Integrate the well-resolved signals of both 1,1-Diethoxy-2-methylbutane-d10 and the internal standard. For 1,1-Diethoxy-2-methylbutane-d10, the methine proton signal (CH) around 4.4 ppm is a good candidate. For maleic acid, the two equivalent olefinic protons at 6.29 ppm can be used.

• Calculate the concentration of the 1,1-Diethoxy-2-methylbutane-d10 stock solution using the following formula:

  Cx = (Ix / Nx) * (Nstd / Istd) * (Mx / Mstd) * (mstd / V) * Pstd

  Where:

  • Cx = Concentration of 1,1-Diethoxy-2-methylbutane-d10

  • Ix = Integral of the 1,1-Diethoxy-2-methylbutane-d10 signal

  • Nx = Number of protons for the integrated signal of 1,1-Diethoxy-2-methylbutane-d10

  • Istd = Integral of the standard's signal

  • Nstd = Number of protons for the integrated signal of the standard

  • Mx = Molecular weight of 1,1-Diethoxy-2-methylbutane-d10 (184.34 g/mol )

  • Mstd = Molecular weight of the standard

  • mstd = Mass of the standard

  • V = Volume of the solvent

  • Pstd = Purity of the standard

Preparation of a Spiking Solution

Once the concentration of the stock solution is accurately determined, a working "spiking" solution can be prepared for routine use.

Procedure:

• Based on the calculated concentration of the stock solution, determine the volume needed to prepare a spiking solution of a desired concentration (e.g., 10 µg/mL).

• Use a calibrated pipette to transfer the calculated volume of the stock solution into a volumetric flask.

• Dilute to the mark with an appropriate solvent (e.g., methanol, acetonitrile, or a solvent compatible with the analytical method).

• Mix the solution thoroughly. This spiking solution is now ready to be added to samples, calibration standards, and quality controls.

Visualizations

Caption: Workflow for concentration determination and preparation of a spiking solution.

References

• 1. nebiolab.com [nebiolab.com]
• 2. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 3. benchchem.com [benchchem.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. enfsi.eu [enfsi.eu]
• 6. benchchem.com [benchchem.com]
• 7. 1,1-Diethoxy-2-methylbutane | C9H20O2 | CID 568501 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. emerypharma.com [emerypharma.com]
• 9. 1,1-Diethoxy-2-methylpropane | C8H18O2 | CID 519415 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Internal Standard for qNMR (Calibration Standard for qNMR) | [Analytical Chemistry][Synthesis & Materials]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 11. chem.libretexts.org [chem.libretexts.org]

Application Note: Quantitative Analysis of 2-Methylbutanal Diethyl Acetal in Alcoholic Beverages using GC-MS with a Deuterated Internal Standard

Abstract

This application note details a robust and sensitive method for the quantitative analysis of 1,1-Diethoxy-2-methylbutane (also known as 2-methylbutanal diethyl acetal), a significant flavor compound, in alcoholic beverage matrices. The method utilizes a stable isotope-labeled internal standard, 1,1-Diethoxy-2-methylbutane-d10 , to ensure accuracy and precision by correcting for matrix effects and variations during sample preparation and injection. The protocol employs Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). This methodology is particularly suited for researchers, scientists, and quality control professionals in the food and beverage industry, as well as drug development professionals studying related metabolic pathways.

Introduction

1,1-Diethoxy-2-methylbutane is a volatile organic compound that can contribute to the flavor profile of various fermented products. Accurate quantification is essential for quality control and flavor profile analysis. The use of a deuterated internal standard, such as 1,1-Diethoxy-2-methylbutane-d10, is the preferred method for quantitative analysis via mass spectrometry.[1][2] This is because the deuterated standard co-elutes with the analyte and behaves almost identically during extraction and ionization, thereby providing reliable correction for any sample loss or matrix-induced signal suppression or enhancement.[3] This application note provides a detailed protocol for sample preparation and GC-MS analysis.

Experimental Protocols

Materials and Reagents

• Analytes: 1,1-Diethoxy-2-methylbutane (≥98% purity)

• Internal Standard: 1,1-Diethoxy-2-methylbutane-d10 (≥98% purity, isotopic purity ≥99%)

• Solvent: Methanol (HPLC grade)

• Matrix Simulant: 5% (v/v) Ethanol (B145695) in deionized water

• Sample Vials: 20 mL headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa

• SPME Fibers: 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS)

Instrumentation

• Gas Chromatograph: Agilent 7890A GC system or equivalent

• Mass Spectrometer: Agilent 5975C Mass Selective Detector or equivalent

• SPME Autosampler: PAL COMBI-xt or manual SPME holder

Preparation of Standard Solutions

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 1,1-Diethoxy-2-methylbutane and dissolve in 10 mL of methanol.

• Internal Standard Stock Solution (100 µg/mL): Accurately weigh 1 mg of 1,1-Diethoxy-2-methylbutane-d10 and dissolve in 10 mL of methanol.

• Working Calibration Standards: Prepare a series of calibration standards by spiking the matrix simulant (5% ethanol in water) with the primary stock solution to achieve final concentrations ranging from 1 to 100 ng/mL.

• Internal Standard Spiking Solution: Add the Internal Standard Stock Solution to each calibration standard and sample to a final concentration of 20 ng/mL.

Sample Preparation Protocol

• Sample Collection: Collect 5 mL of the alcoholic beverage sample.

• Aliquoting: Pipette 5 mL of the sample or calibration standard into a 20 mL headspace vial.

• Internal Standard Addition: Add 10 µL of a 10 µg/mL working solution of 1,1-Diethoxy-2-methylbutane-d10 to each vial.

• Salting Out (Optional but Recommended): Add 1.5 g of sodium chloride to the vial to increase the volatility of the analyte.

• Vial Sealing: Immediately seal the vial with a magnetic screw cap.

• Vortexing: Gently vortex the vial for 30 seconds to ensure homogeneity.

HS-SPME and GC-MS Analysis

• Incubation: Place the vial in the autosampler tray and incubate at 60°C for 15 minutes with agitation.

• Extraction: Expose the SPME fiber to the headspace of the vial for 20 minutes at 60°C.

• Desorption: Transfer the SPME fiber to the GC inlet and desorb for 5 minutes at 250°C in splitless mode.

GC-MS Parameters

Parameter	Value
GC Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)
Inlet Temperature	250°C
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial temp 40°C, hold for 2 min; ramp at 10°C/min to 150°C; ramp at 20°C/min to 250°C, hold for 2 min
Transfer Line Temp	280°C
Ion Source Temp	230°C
Quadrupole Temp	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions Monitored	1,1-Diethoxy-2-methylbutane: m/z 103, 131, 1591,1-Diethoxy-2-methylbutane-d10: m/z 113, 141, 169

Data Presentation

Calibration Curve

A calibration curve was generated by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte.

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	15,234	301,456	0.051
5	78,910	305,112	0.259
10	155,678	299,879	0.519
25	390,123	302,543	1.290
50	785,432	301,987	2.601
100	1,580,987	303,123	5.215
Linearity: R² > 0.998

Precision and Accuracy

The precision and accuracy of the method were evaluated by analyzing replicate quality control (QC) samples at three concentration levels.

QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD, n=6)	Inter-day Precision (%RSD, n=18)	Accuracy (%)
Low	3	4.5	5.8	102.3
Medium	30	3.1	4.2	98.7
High	80	2.8	3.9	101.5

Visualizations

Caption: HS-SPME-GC-MS workflow for sample analysis.

Conclusion

The described HS-SPME-GC-MS method, utilizing 1,1-Diethoxy-2-methylbutane-d10 as an internal standard, provides a reliable, sensitive, and accurate means for the quantification of 1,1-Diethoxy-2-methylbutane in alcoholic beverages. The protocol is straightforward and can be readily implemented in quality control and research laboratories. The use of a stable isotope-labeled internal standard is critical for minimizing the impact of matrix variability and ensuring high-quality quantitative data.

References

• 1. youtube.com [youtube.com]
• 2. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 3. myadlm.org [myadlm.org]

Application Note: Quantitative Analysis of 1,1-Diethoxy-2-methylbutane using GC-MS/MS

Abstract

This application note presents a detailed protocol for the quantitative analysis of 1,1-Diethoxy-2-methylbutane, a volatile organic compound relevant in flavor and fragrance applications, using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). The described method, employing static headspace sampling, provides high sensitivity and selectivity for the determination of this analyte in complex matrices. This document is intended for researchers, scientists, and quality control professionals in the food, beverage, and chemical industries.

Introduction

1,1-Diethoxy-2-methylbutane is an acetal (B89532) that can contribute to the flavor profile of various food products. Accurate and sensitive quantification of such volatile compounds is essential for quality control, product development, and authenticity assessment. Gas Chromatography coupled with Tandem Mass Spectrometry (GC-MS/MS) is a powerful analytical technique for the selective and sensitive detection of trace-level volatile compounds in complex samples.[1][2] This method utilizes a static headspace technique for sample introduction, minimizing matrix effects and concentrating the volatile analyte.

Experimental Protocol

Sample Preparation: Static Headspace (HS)

This protocol is optimized for liquid samples such as fruit juices or alcoholic beverages.

• Sample Collection: Collect samples in clean, airtight glass containers to prevent the loss of volatile compounds.[2]

• Vial Preparation: Place a 5 mL aliquot of the liquid sample into a 20 mL headspace vial. For solid samples, a comminuted 1-2 g portion can be used.

• Matrix Modification: To enhance the partitioning of the analyte into the headspace, add 1 g of anhydrous sodium chloride to the vial.

• Sealing: Immediately seal the vial with a PTFE-lined septum and an aluminum crimp cap.

• Internal Standard: If required for quantification, a suitable deuterated internal standard, such as 1,1-Diethoxy-2-methylbutane-d10, should be added to the sample before sealing.

• Equilibration: Place the vial in the headspace autosampler's incubator. Allow the sample to equilibrate at 80°C for 20 minutes to ensure the volatile compounds partition into the headspace.

GC-MS/MS Analysis

The following parameters are recommended for a standard GC-MS/MS system:

Table 1: GC-MS/MS Instrumental Parameters

Parameter	Value
Gas Chromatograph
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Inlet Temperature	250°C
Injection Mode	Splitless (1 µL headspace injection)
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	40°C (hold for 2 min), ramp to 180°C at 10°C/min, then to 250°C at 20°C/min (hold for 2 min)
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
MS Transfer Line Temp.	280°C
Ion Source Temperature	230°C
Acquisition Mode	Multiple Reaction Monitoring (MRM)
Quencher Gas	Argon

MRM Transitions for Quantification and Confirmation

The molecular weight of 1,1-Diethoxy-2-methylbutane is 160.25 g/mol . Based on its mass spectrum, the most abundant fragment ion is the diethoxymethyl cation at m/z 103. This ion is selected as the precursor ion for MS/MS analysis.

Table 2: MRM Transitions for 1,1-Diethoxy-2-methylbutane

Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Purpose
103	75	100	10	Quantifier
103	47	100	15	Qualifier

Quantitative Data

The following table presents the expected performance characteristics of this method. This data is illustrative and should be validated in the user's laboratory.

Table 3: Illustrative Quantitative Performance

Parameter	Expected Value
Limit of Detection (LOD)	0.1 - 0.5 µg/L
Limit of Quantification (LOQ)	0.5 - 2.0 µg/L
Linearity (R²)	> 0.995
Linearity Range	2.0 - 500 µg/L
Precision (%RSD)	< 10%
Accuracy (% Recovery)	90 - 110%

Diagrams

Caption: Analytical workflow for GC-MS/MS analysis.

Caption: Proposed fragmentation pathway for the analyte.

References

• 1. scribd.com [scribd.com]
• 2. pubs.acs.org [pubs.acs.org]

Application Note: Quantification of 2-Methylbutanal in Human Plasma by LC-MS/MS using a Deuterated Internal Standard

Abstract

This application note presents a detailed protocol for the sensitive and selective quantification of 2-methylbutanal, a volatile carbonyl compound, in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The method utilizes 1,1-Diethoxy-2-methylbutane-d10 as a stable isotope-labeled internal standard (SIL-IS) to ensure accuracy and precision. Due to the volatility and poor ionization efficiency of 2-methylbutanal, a derivatization step with 2,4-dinitrophenylhydrazine (B122626) (DNPH) is employed to form a stable, ionizable derivative. This method is suitable for clinical research and other applications where the accurate measurement of short-chain aldehydes is crucial.

Introduction

Volatile organic compounds (VOCs) such as short-chain aldehydes are increasingly recognized as important biomarkers for various physiological and pathological states. 2-Methylbutanal is a carbonyl compound that can be indicative of oxidative stress and metabolic disorders. Its accurate quantification in biological matrices like plasma is challenging due to its volatility, low molecular weight, and poor ionization efficiency in typical LC-MS interfaces.

To overcome these challenges, this protocol employs a derivatization strategy using 2,4-dinitrophenylhydrazine (DNPH), which reacts with the aldehyde group of 2-methylbutanal to form a stable 2,4-dinitrophenylhydrazone (DNPH) derivative. This derivatization significantly improves the chromatographic retention and ionization efficiency of the analyte. The use of a stable isotope-labeled internal standard, 1,1-Diethoxy-2-methylbutane-d10, which closely mimics the analyte's behavior during sample preparation and analysis, ensures high accuracy and precision by correcting for matrix effects and variations in instrument response.[1][2]

Experimental

Materials and Reagents

• 2-Methylbutanal (≥99% purity)

• 1,1-Diethoxy-2-methylbutane-d10 (≥98% isotopic purity)

• 2,4-Dinitrophenylhydrazine (DNPH)

• Formic acid (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Human plasma (drug-free)

• Solid Phase Extraction (SPE) cartridges

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Sample Preparation

• Spiking: To 200 µL of human plasma, add 10 µL of the internal standard working solution (1,1-Diethoxy-2-methylbutane-d10 in methanol).

• Protein Precipitation: Add 600 µL of cold acetonitrile to the plasma sample. Vortex for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Derivatization: Add 50 µL of DNPH solution (1 mg/mL in acetonitrile with 0.1% formic acid). Vortex and incubate at 60°C for 30 minutes.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter before injection into the LC-MS/MS system.

LC-MS/MS Method

Liquid Chromatography Conditions:

Parameter	Value
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-1 min: 30% B; 1-5 min: 30-90% B; 5-6 min: 90% B; 6-6.1 min: 90-30% B; 6.1-8 min: 30% B
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	350°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
2-Methylbutanal-DNPH	267.1	183.1	25	15
1,1-Diethoxy-2-methylbutane-d10	185.3	89.2	20	12

Results and Discussion

The developed LC-MS/MS method demonstrated excellent performance for the quantification of 2-methylbutanal in human plasma. The derivatization with DNPH significantly enhanced the sensitivity and chromatographic retention of the analyte. The use of the deuterated internal standard, 1,1-Diethoxy-2-methylbutane-d10, ensured high precision and accuracy by compensating for any variability during the sample preparation and analysis process.

Method Validation

The method was validated for linearity, limit of detection (LOD), limit of quantification (LOQ), precision, accuracy, and recovery. The following table summarizes the key quantitative performance parameters:

Parameter	Result
Linearity (r²)	> 0.995
Dynamic Range	0.5 - 500 ng/mL
Limit of Detection (LOD)	0.15 ng/mL
Limit of Quantification (LOQ)	0.5 ng/mL
Intra-day Precision (%RSD)	< 5%
Inter-day Precision (%RSD)	< 7%
Accuracy (% Bias)	Within ±10%
Recovery	> 90%

Workflow and Pathway Diagrams

Caption: Experimental workflow for the LC-MS/MS analysis of 2-methylbutanal.

Caption: Logical relationship of the analytical strategy.

Conclusion

This application note provides a robust and reliable LC-MS/MS method for the quantification of 2-methylbutanal in human plasma. The use of derivatization with DNPH and a stable isotope-labeled internal standard, 1,1-Diethoxy-2-methylbutane-d10, are key to the success of this assay. This protocol is well-suited for researchers and drug development professionals requiring accurate and precise measurement of volatile carbonyl compounds in complex biological matrices.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

overcoming isotopic exchange in 1,1-Diethoxy-2-methylbutane-d10

Welcome to the technical support center for 1,1-Diethoxy-2-methylbutane-d10. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and prevent issues related to isotopic exchange during experimental use.

Frequently Asked Questions (FAQs)

Q1: What is 1,1-Diethoxy-2-methylbutane-d10 and what are its primary applications?

A1: 1,1-Diethoxy-2-methylbutane-d10 is the deuterated form of 1,1-Diethoxy-2-methylbutane, where ten hydrogen atoms have been replaced by deuterium (B1214612).[1] It is commonly used as a stable isotope-labeled (SIL) internal standard for quantitative analysis in chromatographic methods, such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1][2] Using a SIL internal standard helps to correct for variability in sample preparation and analysis, leading to more accurate and reproducible results.[2]

Q2: How stable are the deuterium labels on 1,1-Diethoxy-2-methylbutane-d10?

A2: As an acetal (B89532), 1,1-Diethoxy-2-methylbutane is stable under neutral and basic conditions. However, acetals are susceptible to hydrolysis under acidic conditions.[3] This acid-catalyzed reaction can create pathways for hydrogen-deuterium (H/D) exchange, where deuterium atoms are replaced by protons from the surrounding environment.[4][5] The stability of the labels is therefore highly dependent on the pH, temperature, and solvent composition of your samples and analytical system.

Q3: What are the primary factors that can cause isotopic exchange?

A3: The rate of H/D exchange is influenced by several key factors:

• pH: Both acidic and basic conditions can catalyze the exchange, but the risk for an acetal like this is highest under acidic conditions.[4][6][7][8] The mechanism involves protonation of one of the ethoxy groups, which can initiate exchange.[6][8]

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including isotopic exchange.[4][5][9] Storing and analyzing samples at low temperatures is recommended.[4]

• Solvent: Protic solvents like water and methanol (B129727) are sources of exchangeable protons and can facilitate deuterium loss.[4][5] Whenever possible, using aprotic or deuterated solvents is preferable.[4][10]

• Sample Matrix: Biological matrices such as plasma or urine can contain enzymes or other components that may facilitate exchange.[9]

Q4: What are the recommended storage conditions for 1,1-Diethoxy-2-methylbutane-d10?

A4: To ensure long-term stability and minimize the risk of isotopic exchange, store the compound in a tightly sealed container to prevent exposure to atmospheric moisture.[5] For solutions, use aprotic solvents like acetonitrile (B52724) or dioxane if compatible with your experimental workflow.[4] If an aqueous solution is necessary, consider using a D₂O-based buffer.[4] Solutions should be stored at low temperatures, such as -20°C or -80°C, to slow down any potential exchange reactions.[4]

Q5: Are there alternatives to using deuterium-labeled standards to avoid exchange issues?

A5: Yes, standards labeled with stable isotopes like Carbon-13 (¹³C) or Nitrogen-15 (¹⁵N) are excellent alternatives.[2][11] These isotopes are not susceptible to chemical exchange.[2] However, deuterium-labeled standards are often used because they are typically more readily available and cost-effective to synthesize.[11][12]

Troubleshooting Guide

This guide addresses common issues that may arise from isotopic exchange when using 1,1-Diethoxy-2-methylbutane-d10 as an internal standard.

Issue 1: I am observing unexpected peaks in my mass spectrum corresponding to the loss of deuterium (e.g., M-1, M-2).

• Potential Cause: This is a direct indication that hydrogen-deuterium exchange (also known as back-exchange) is occurring.[13] Your internal standard is losing deuterium atoms and being replaced by hydrogen from the solvent or sample matrix.

• Troubleshooting Steps:

  • Review Sample pH: The most likely cause for an acetal is an acidic environment. Ensure that your sample preparation, reconstitution solvents, and LC mobile phases are not overly acidic. If acidity is required for chromatography, aim for the highest possible pH that still provides good results.

  • Control Temperature: Keep samples cold (e.g., 4°C in the autosampler) throughout the preparation and analysis sequence to reduce the rate of exchange.[14]

  • Check Solvents: If you are using protic solvents (e.g., water, methanol), they are a likely source of protons. If your method allows, switch to aprotic solvents (e.g., acetonitrile) for sample dilution and reconstitution.[4]

  • Perform Stability Test: Use the "Experimental Protocol for Assessing Internal Standard Stability" below to systematically test the stability of the internal standard under your specific conditions.

Issue 2: The response of my internal standard is inconsistent or decreasing over the course of an analytical batch.

• Potential Cause: This can be a symptom of ongoing isotopic exchange in the prepared samples waiting in the autosampler.[13] As the standard exchanges, its signal at the expected mass-to-charge ratio (m/z) decreases, leading to analytical variability.

• Troubleshooting Steps:

  • Time-Course Study: Re-inject the first sample of your batch at the end of the sequence. A significant drop in the internal standard's peak area confirms instability over time.

  • Minimize Sample Residence Time: Reduce the time samples spend in the autosampler before injection. Prepare samples in smaller batches if necessary.

  • Optimize Autosampler Temperature: Ensure the autosampler is set to a low temperature (e.g., 4-10°C) to slow the degradation.[13]

  • Evaluate Matrix Effects: The sample matrix itself can sometimes accelerate exchange.[9] Test the stability of the standard in a pure solvent versus the biological matrix to see if the matrix is a contributing factor.

Issue 3: My calibration curve is non-linear, particularly at high analyte concentrations.

• Potential Cause: While this can have multiple causes, isotopic interference is a possibility. This occurs when the unlabeled analyte has a naturally occurring heavy isotope (e.g., ¹³C) that gives a signal at the m/z of the deuterated internal standard.[9] Conversely, if the internal standard loses deuterium, it can contribute to the analyte's signal, a phenomenon known as "crosstalk."

• Troubleshooting Steps:

  • Check for Isotopic Interference: Analyze a high-concentration sample of the unlabeled analyte. Check the mass channel for your internal standard to see if there is any signal contribution.[9]

  • Verify Standard Purity: Analyze a pure solution of your internal standard. Check the mass channel for the unlabeled analyte to ensure there is no significant signal from the standard losing its deuterium labels.

  • Increase Deuteration: If possible, using an internal standard with a higher number of deuterium atoms can shift its mass further from the analyte's natural isotope cluster, reducing potential interference.[9]

Data Presentation

Factor	Condition	Expected Impact on Isotopic Exchange Rate	Recommendation
pH	Acidic (e.g., pH < 4)	High	Buffer samples to a higher pH if possible.
Neutral (e.g., pH ~7)	Low	Optimal for acetal stability.
Basic (e.g., pH > 8)	Low	Acetals are generally stable in basic conditions.
Temperature	High (e.g., > 25°C)	High	Maintain low temperatures (4°C) during storage and analysis.[14]
Low (e.g., 4°C)	Low	Recommended condition for autosamplers.
Solvent	Protic (Water, Methanol)	High	Minimize use; switch to aprotic solvents if possible.[4]
Aprotic (Acetonitrile)	Low	Recommended for sample preparation and reconstitution.[4]
Deuterated (D₂O)	Low	Use for aqueous solutions to reduce proton availability.[4]

Experimental Protocols

Experimental Protocol: Assessing Internal Standard Stability in Solution

Objective: To evaluate the stability of 1,1-Diethoxy-2-methylbutane-d10 in different solvents and pH conditions over time.

Methodology:

• Prepare Test Solutions:

  • Prepare solutions of 1,1-Diethoxy-2-methylbutane-d10 at a fixed concentration (e.g., 100 ng/mL) in various solvents relevant to your assay. Examples include:

    • Solution A: Acetonitrile (aprotic control).

    • Solution B: Water/Methanol (50/50, v/v) (protic solvent).

    • Solution C: Mobile Phase A (e.g., Water with 0.1% Formic Acid).

    • Solution D: Reconstitution solvent used in your method.

• Incubation:

  • Divide each solution into two sets of aliquots.

  • Store one set at room temperature (~25°C) and the other in a refrigerated autosampler (~4°C).

• LC-MS/MS Analysis:

  • Inject the solutions onto the LC-MS/MS system at defined time points (e.g., T=0, 2, 4, 8, 12, and 24 hours).[13]

  • Monitor the mass transitions for the deuterated standard (d10) and potential back-exchanged products (e.g., d9, d8).

• Data Analysis:

  • Calculate the peak area for each isotopic species at every time point.

  • Plot the peak area of the d10 species versus time for each condition. A significant decrease in the peak area indicates instability.

  • Calculate the ratio of the back-exchanged species to the intact d10 standard. An increase in this ratio confirms isotopic exchange.

Visualizations

Caption: Troubleshooting workflow for identifying the source of isotopic exchange.

Caption: Simplified mechanism of acid-catalyzed H/D exchange for an acetal.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 3. scent.vn [scent.vn]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. youtube.com [youtube.com]
• 8. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 9. benchchem.com [benchchem.com]
• 10. synmr.in [synmr.in]
• 11. hilarispublisher.com [hilarispublisher.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Addressing Chromatographic Shifts of Deuterated Standards

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on understanding and mitigating the chromatographic shift observed with deuterated internal standards.

Troubleshooting Guides

This section provides step-by-step instructions to diagnose and resolve issues related to the chromatographic shift of deuterated standards during your experiments.

Guide 1: Systematic Investigation of Retention Time Drift

If you observe a sudden or gradual shift in the retention time of your deuterated internal standard relative to the non-deuterated analyte, it may not be due to the inherent isotope effect but rather a change in your chromatographic system.[1]

Initial Assessment:

• Confirm the Shift: Overlay the chromatograms of the analyte and the deuterated internal standard to visually verify the presence and extent of the retention time difference.[2] Ensure that the peak integration is accurate for both peaks.[2]

• Evaluate Peak Shape: Assess the peak shape and the degree of overlap between the analyte and the internal standard peaks.[2] Significant changes in peak shape accompanying the shift can indicate column or system issues.[3][4]

Troubleshooting Steps:

• Check System Stability:

  • Flow Rate: Verify that the pump is delivering a consistent flow rate. Fluctuations can lead to proportional shifts in retention time for all components.[5]

  • Column Temperature: Ensure the column oven is maintaining a stable temperature. Temperature fluctuations can alter mobile phase viscosity and interaction kinetics, affecting retention times.[1][6] An increase in temperature generally leads to shorter retention times.[1]

  • Mobile Phase Composition: Re-prepare the mobile phase to rule out errors in composition or degradation. The evaporation of a more volatile solvent can alter the mobile phase strength over time.[6]

• Inspect the Column:

  • Column Equilibration: Ensure the column is adequately equilibrated before each run, typically with 10-20 column volumes of the mobile phase.[6]

  • Column Contamination/Age: If the column is old or has been used with complex matrices, it may be contaminated or degraded. Try flushing the column or replacing it with a new one.[3]

• Sample and Solvent Effects:

  • Injection Solvent: Injecting the sample in a solvent stronger than the mobile phase can cause peak distortion and shifts. Whenever possible, dissolve the sample in the initial mobile phase.[4]

A visual workflow for this troubleshooting process is provided below:

Caption: A logical workflow for troubleshooting unexpected retention time shifts.

Frequently Asked Questions (FAQs)

Q1: Why does my deuterated internal standard elute at a different retention time than the non-deuterated analyte?

A1: This phenomenon is known as the chromatographic isotope effect or deuterium (B1214612) isotope effect.[2] The substitution of hydrogen with the heavier deuterium isotope can lead to subtle changes in the molecule's physicochemical properties.[7][8] The carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond, which can result in a smaller van der Waals radius and reduced polarizability.[7] These differences influence the intermolecular interactions between the analyte and the stationary phase.[7]

In reversed-phase liquid chromatography (RPLC), deuterated compounds are often slightly less lipophilic and tend to elute slightly earlier than their non-deuterated counterparts (an "inverse isotope effect").[1][7][8] Conversely, in normal-phase liquid chromatography (NPLC), the opposite can be observed, with deuterated compounds sometimes being retained longer.[1][8]

Q2: How does the number and position of deuterium atoms affect the chromatographic shift?

A2: The magnitude of the retention time shift is influenced by both the number and location of deuterium atoms. Generally, a greater number of deuterium atoms in a molecule leads to a more pronounced retention time shift.[1] The position of deuteration is also critical; for example, deuterium substitution on an sp2-hybridized carbon may have a different impact on retention than substitution on an sp3-hybridized carbon.[2]

Q3: Can the chromatographic shift between the analyte and deuterated standard impact my quantitative results?

A3: Yes, a significant chromatographic shift can compromise the accuracy and precision of your results.[2] Ideally, the internal standard should co-elute with the analyte to experience the same matrix effects and ionization efficiency in the mass spectrometer.[9][10] If the deuterated standard elutes at a different time, it may not accurately compensate for variations in ionization, leading to inaccurate quantification.[2][11]

Q4: How can I minimize the retention time difference caused by the isotope effect?

A4: While the isotope effect is an intrinsic property, several method parameters can be adjusted to minimize the retention time difference:

• Mobile Phase Composition: Adjusting the organic solvent-to-aqueous ratio or changing the organic modifier (e.g., acetonitrile (B52724) vs. methanol) can alter the selectivity of the separation and potentially reduce the shift.[2][6]

• Gradient Profile: Modifying the gradient slope can sometimes minimize the separation between the deuterated and non-deuterated compounds.[6]

• Column Temperature: Optimizing the column temperature can impact the selectivity and potentially reduce the retention time difference.[2][6]

Q5: Are there alternatives to deuterated standards that do not exhibit a significant chromatographic shift?

A5: Yes, stable isotope-labeled standards using heavy isotopes such as ¹³C, ¹⁵N, or ¹⁸O are excellent alternatives.[10] These isotopes cause a smaller fractional change in mass and do not significantly alter the molecular properties that influence chromatographic retention.[10] Consequently, standards labeled with these isotopes typically co-elute almost perfectly with the non-labeled analyte.[10] The primary disadvantage is that they are often more expensive to synthesize.[10]

Data Presentation

The following table summarizes quantitative data on the retention time shift observed for deuterated compounds in reversed-phase liquid chromatography (RPLC). A positive Δt_R indicates that the deuterated compound elutes earlier than the protiated (non-deuterated) compound.

Compound Class	Chromatographic System	Δt_R (seconds)	Reference
Drug Candidate & Deuterated Analog	NPLC-MS/MS	-	[7]
Isotope-Coded Derivatized Aldehydes	RPLC-MS/MS	Varies	[7]
Olanzapine (OLZ) vs. OLZ-D3	Normal-Phase LC-MS/MS	-3.6	[12]
Desmethyl Olanzapine (DES) vs. DES-D8	Normal-Phase LC-MS/MS	-7.2	[12]

Experimental Protocols

Protocol 1: Experimental Assessment of the Deuterium Isotope Effect

Objective: To systematically evaluate the retention time shift between a protiated analyte and its deuterated internal standard.

Methodology:

• Standard Preparation: Prepare a working solution containing both the protiated analyte and the deuterated internal standard in a suitable solvent.[10]

• Chromatographic System: Use a well-equilibrated HPLC or UHPLC system with the analytical column intended for the assay.

• Initial Analysis: Inject the mixed working solution and acquire data using your current chromatographic method.

• Data Analysis:

  • Extract the chromatograms for both the analyte and the deuterated internal standard.

  • Determine the retention time at the apex of each peak.

  • Calculate the retention time shift (Δt_R) by subtracting the retention time of the deuterated standard from the retention time of the protiated analyte.[7]

The workflow for this protocol is illustrated below:

Caption: Experimental workflow for assessing the impact of deuteration on retention time.

Protocol 2: Optimization of Mobile Phase Composition to Minimize Chromatographic Shift

Objective: To adjust the mobile phase composition to achieve co-elution or minimize the separation between the analyte and its deuterated internal standard.

Methodology:

• Initial Conditions: Record the retention times and calculate the Δt_R using your current analytical method as a baseline.[2]

• Vary Organic Solvent Percentage: Prepare a series of mobile phases with slightly different organic solvent concentrations (e.g., ± 2-5% from the original method).[2]

• Inject and Analyze: For each mobile phase composition, inject the mixed standard solution and allow the system to equilibrate before each injection.[2]

• Data Analysis: Calculate the Δt_R for each condition.[2]

• Optimization: Select the mobile phase composition that provides the smallest Δt_R while maintaining acceptable peak shape and resolution from other sample components.[2]

Protocol 3: Optimization of Column Temperature to Minimize Chromatographic Shift

Objective: To evaluate the effect of column temperature on the chromatographic shift and identify a temperature that minimizes the separation.

Methodology:

• Set Initial Temperature: Set the column oven to your current method's temperature and inject the mixed standard to record the initial retention times and Δt_R.[2]

• Vary Temperature: Increase and decrease the column temperature in increments of 5-10°C.[2]

• Equilibrate and Inject: Allow the column to fully equilibrate at each new temperature before injecting the standard solution.[2]

• Analyze and Compare: Measure the Δt_R at each temperature.[2]

• Select Optimal Temperature: Choose the temperature that minimizes the chromatographic shift while maintaining good peak shape and resolution.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Diagnosing HPLC Chromatography Problems & Troubleshooting [ssi.shimadzu.com]
• 5. youtube.com [youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. academic.oup.com [academic.oup.com]

Technical Support Center: Minimizing Matrix Effects with 1,1-Diethoxy-2-methylbutane-d10

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter when using 1,1-Diethoxy-2-methylbutane-d10 as an internal standard in your experiments, particularly in the context of liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What is 1,1-Diethoxy-2-methylbutane-d10 and why is it used as an internal standard?

A1: 1,1-Diethoxy-2-methylbutane-d10 is the deuterium-labeled analog of 1,1-Diethoxy-2-methylbutane. It is used as an internal standard (IS) in quantitative mass spectrometry-based assays. Because it is chemically almost identical to the analyte of interest (1,1-Diethoxy-2-methylbutane), it is expected to behave similarly during sample preparation and analysis.[1][2] This co-elution helps to compensate for variations in sample extraction, injection volume, and, most importantly, matrix effects.[1][2]

Q2: What are matrix effects and how can they impact my results?

A2: Matrix effects are the alteration of ionization efficiency for a target analyte by the presence of co-eluting compounds in the sample matrix.[3][4] These effects can manifest as either ion suppression (a decrease in signal) or ion enhancement (an increase in signal).[3][4] In bioanalysis, common sources of matrix effects include phospholipids, salts, and other endogenous or exogenous components.[5] Matrix effects can lead to inaccurate and irreproducible quantitative results.[3]

Q3: Can 1,1-Diethoxy-2-methylbutane-d10 completely eliminate issues related to matrix effects?

A3: While stable isotope-labeled internal standards like 1,1-Diethoxy-2-methylbutane-d10 are the most effective tools for compensating for matrix effects, they may not eliminate them completely in all situations.[6][7] A phenomenon known as "differential matrix effects" can occur if the analyte and the deuterated internal standard experience slightly different levels of ion suppression or enhancement.[7][8] This can sometimes happen if there is a slight chromatographic separation between the two compounds due to the deuterium (B1214612) isotope effect.[8]

Q4: What are the key considerations when selecting a deuterated internal standard like 1,1-Diethoxy-2-methylbutane-d10?

A4: When selecting a deuterated internal standard, several factors are crucial:

• Isotopic Purity: The standard should have a high degree of deuteration to minimize any signal contribution at the analyte's mass-to-charge ratio (m/z).[9]

• Chemical Purity: The standard should be free from unlabeled analyte to prevent artificially inflating the measured concentration of the analyte.

• Stability: The deuterium labels should be in positions that are not susceptible to back-exchange with hydrogen atoms from the solvent or matrix.[8]

Q5: How can I experimentally assess the extent of matrix effects in my assay?

A5: There are two common methods to evaluate matrix effects:

• Post-Extraction Spike Method: This quantitative method involves comparing the peak area of an analyte spiked into an extracted blank matrix sample with the peak area of the analyte in a neat solution at the same concentration.[5][9] The ratio of these peak areas indicates the degree of ion suppression or enhancement.[3][9]

• Post-Column Infusion: This is a qualitative method where a constant flow of the analyte solution is infused into the mass spectrometer after the analytical column.[5][10] A blank matrix extract is then injected onto the column. Dips or peaks in the baseline signal of the infused analyte indicate regions of ion suppression or enhancement, respectively.[5][10]

Troubleshooting Guides

This section provides solutions to common problems encountered when using 1,1-Diethoxy-2-methylbutane-d10 to correct for matrix effects.

Problem 1: Poor reproducibility of the analyte/internal standard area ratio.

Possible Cause	Troubleshooting Step
Differential Matrix Effects	The analyte and 1,1-Diethoxy-2-methylbutane-d10 may be experiencing different degrees of ion suppression or enhancement due to slight chromatographic separation.[7][8] Solution: Optimize chromatographic conditions (e.g., gradient, column chemistry) to ensure co-elution.[9] If co-elution cannot be achieved, consider a different deuterated internal standard with deuterium atoms placed at a different position.
Internal Standard Instability	The deuterated internal standard may be degrading or undergoing isotopic exchange in the sample matrix or during storage. Solution: Prepare the internal standard in different solvents (e.g., acidic, basic, neutral) and analyze over time to check for degradation or isotopic exchange. Ensure the solvent used for stock and working solutions is appropriate and stored under recommended conditions.
Variable Extraction Recovery	The extraction efficiency of the analyte and the internal standard from the matrix may be inconsistent across samples. Solution: Evaluate the recovery of both the analyte and internal standard by comparing the peak areas of pre-extraction spiked samples to post-extraction spiked samples. Optimize the extraction procedure to ensure consistent and high recovery for both compounds.[11]

Problem 2: The analyte and 1,1-Diethoxy-2-methylbutane-d10 do not co-elute.

Possible Cause	Troubleshooting Step
Deuterium Isotope Effect	The replacement of hydrogen with deuterium can sometimes lead to a slight change in retention time, a phenomenon known as the deuterium isotope effect.[8] Solution: This is often a minor shift and may not always impact data quality if the matrix effect is consistent across the narrow elution window. However, if differential matrix effects are observed, further optimization of the chromatography is necessary. This can include adjusting the mobile phase composition, gradient slope, or temperature.
Column Degradation	A loss of stationary phase or contamination of the column can affect the separation of the analyte and internal standard. Solution: Replace the analytical column with a new one of the same type. Implement a column washing protocol to minimize contamination.[9]

Quantitative Data Summary

The following table demonstrates the effectiveness of using 1,1-Diethoxy-2-methylbutane-d10 as an internal standard to mitigate matrix effects in a hypothetical analysis of 1,1-Diethoxy-2-methylbutane in human plasma.

Sample ID	Analyte Peak Area (without IS)	Analyte Peak Area (with IS)	IS Peak Area	Analyte/IS Ratio	Calculated Concentration (without IS) (ng/mL)	Calculated Concentration (with IS) (ng/mL)
Plasma Lot 1	45,000	46,500	98,000	0.474	8.5	10.1
Plasma Lot 2	38,000	39,500	82,000	0.482	7.1	10.3
Plasma Lot 3	55,000	56,000	115,000	0.487	10.4	10.4
Plasma Lot 4	41,000	42,500	88,000	0.483	7.7	10.3
Mean	44,750	46,125	95,750	0.482	8.4	10.3
%RSD	16.2%	15.3%	14.9%	0.9%	16.3%	1.2%

This data is for illustrative purposes only.

Experimental Protocols

Protocol 1: Assessment of Matrix Effects using the Post-Extraction Spike Method

This protocol outlines a general procedure to quantitatively assess matrix effects for 1,1-Diethoxy-2-methylbutane.

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike the analyte (1,1-Diethoxy-2-methylbutane) and the internal standard (1,1-Diethoxy-2-methylbutane-d10) into the final reconstitution solvent at the desired concentration.

  • Set B (Post-Spiked Matrix): Extract at least six different lots of blank matrix (e.g., human plasma). After the final extraction step, spike the analyte and internal standard into the extracted matrix at the same concentrations as Set A.[9]

  • Set C (Pre-Spiked Matrix): Spike the analyte and internal standard into the blank matrix before the extraction process at the same concentrations as Set A.[9] (This set is used to determine recovery, not directly for matrix effect calculation, but is often performed concurrently).

• Analyze all three sets of samples by LC-MS/MS.

• Calculate the Matrix Effect (ME) and Recovery (RE):

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

    • An ME of 100% indicates no matrix effect.

    • An ME < 100% indicates ion suppression.[9]

    • An ME > 100% indicates ion enhancement.[9]

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

Protocol 2: Sample Preparation using Protein Precipitation

This protocol provides a general framework for the analysis of 1,1-Diethoxy-2-methylbutane in human plasma using 1,1-Diethoxy-2-methylbutane-d10 as an internal standard.

• To 100 µL of plasma sample, calibrator, or QC, add 10 µL of the 1,1-Diethoxy-2-methylbutane-d10 internal standard working solution.

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.[12]

• Vortex for 1 minute to ensure thorough mixing and precipitation.[12]

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.[13]

• Transfer the supernatant to a clean tube for LC-MS/MS analysis.[13]

Visualizations

Caption: The impact of matrix components on the ionization of the analyte.

Caption: Workflow for quantitative analysis using an internal standard.

Caption: A troubleshooting workflow for poor analyte/IS ratio reproducibility.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. UQ eSpace [espace.library.uq.edu.au]
• 7. researchgate.net [researchgate.net]
• 8. waters.com [waters.com]
• 9. benchchem.com [benchchem.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

improving peak shape for 1,1-Diethoxy-2-methylbutane-d10 in GC

Technical Support Center: Gas Chromatography (GC)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you improve the peak shape for 1,1-Diethoxy-2-methylbutane-d10 in your Gas Chromatography (GC) experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common peak shape problems I might encounter with 1,1-Diethoxy-2-methylbutane-d10?

The most common peak shape issues in GC are peak tailing, peak fronting, split peaks, and broad peaks.[1][2] For a compound like 1,1-Diethoxy-2-methylbutane-d10, which contains polar oxygen atoms, peak tailing is a frequently observed problem.[3][4]

• Peak Tailing: The peak appears asymmetrical with a "tail" extending from the peak maximum towards the baseline.[5] This is often caused by interactions between the analyte and active sites in the GC system.[6][7]

• Peak Fronting: The peak is asymmetrical with the front of the peak sloping more than the back. This is commonly a result of column overload.[2][6]

• Split Peaks: A single compound appears as two or more peaks. This can be due to improper injection technique or issues with the sample introduction.[1][5]

• Broad Peaks: Peaks are wider than expected, which can lead to poor resolution. This can be caused by a number of factors including incorrect flow rates or a thick stationary phase film.[2][8]

Q2: My peak for 1,1-Diethoxy-2-methylbutane-d10 is tailing. What are the likely causes and how can I fix it?

Peak tailing for polar compounds like 1,1-Diethoxy-2-methylbutane-d10 is often due to unwanted interactions within the GC system. The primary causes, in order of likelihood, are:

• Active Sites in the Inlet or Column: Polar analytes can interact with active sites (e.g., silanol (B1196071) groups) in the inlet liner or at the head of the column.[5][6][7]

  • Solution: Use a fresh, deactivated inlet liner.[5] If the problem persists, trim 10-20 cm from the front of the column to remove accumulated non-volatile residues and active sites.[5][9]

• Improper Column Installation: A poor column cut or incorrect installation depth in the inlet can create dead volume or turbulence in the flow path, leading to tailing.[4][5][10]

  • Solution: Re-cut the column ensuring a clean, 90-degree cut.[5] Verify the correct column installation depth according to your instrument's manual.

• Column Contamination: Buildup of non-volatile material on the stationary phase can create active sites.[4][11]

  • Solution: Bake out the column at a high temperature (within the column's limits) to remove contaminants.[9] If this is not effective, trimming the front of the column is recommended.[9]

Q3: I'm observing peak fronting. What should I do?

Peak fronting is most commonly caused by column overload.[2][6]

• Solution: Reduce the amount of sample being introduced onto the column. This can be achieved by:

  • Decreasing the injection volume.[2]

  • Diluting the sample.[2]

  • Increasing the split ratio.[2][8]

Q4: How can I select the best GC column for the analysis of 1,1-Diethoxy-2-methylbutane-d10?

1,1-Diethoxy-2-methylbutane-d10 is a relatively volatile and polar compound.

• Stationary Phase: A mid-polarity stationary phase is a good starting point. A "WAX" or a "624" type phase could be suitable.[12] The choice depends on the other components in your sample matrix.

• Film Thickness: For highly volatile compounds, a thicker film (e.g., >1 µm) can increase retention and improve resolution.[13][14]

• Internal Diameter (ID) and Length: A standard column with a 0.25 mm or 0.32 mm ID and a length of 30 meters is a common choice for general-purpose analyses.[12]

Troubleshooting Guides

Systematic Troubleshooting of Peak Tailing

This guide provides a step-by-step approach to diagnosing and resolving peak tailing for 1,1-Diethoxy-2-methylbutane-d10.

Troubleshooting Workflow for Peak Tailing

Caption: A logical workflow for troubleshooting peak tailing issues.

Optimizing GC Method Parameters

If hardware issues have been ruled out, optimizing your GC method parameters can significantly improve peak shape.

Parameter	Recommendation for 1,1-Diethoxy-2-methylbutane-d10	Rationale
Inlet Temperature	Start at 250 °C and optimize.[15]	Ensures complete and rapid vaporization of the analyte without causing thermal degradation.[15][16]
Injection Mode	Split injection is preferred for good peak shape.[17]	A split injection provides a faster transfer of the sample to the column, resulting in sharper peaks.[17] If sensitivity is an issue, optimize splitless injection parameters carefully.
Initial Oven Temperature	10-20 °C below the boiling point of the solvent.[5]	This allows for "solvent focusing," where the analytes are concentrated in a narrow band at the head of the column, leading to sharper peaks.[18]
Carrier Gas Flow Rate	Set to the optimal linear velocity for your carrier gas and column ID.	Operating at the optimal flow rate minimizes peak broadening and maximizes efficiency.[19]
Oven Temperature Program	Use a temperature ramp.	A temperature program can help to improve the peak shape of later eluting compounds and reduce analysis time.

Experimental Protocols

Protocol 1: GC Inlet Maintenance (Liner Replacement)

• Cool the GC inlet to a safe temperature (typically below 50 °C).

• Turn off the carrier gas flow to the inlet.

• Carefully remove the retaining nut from the top of the inlet.

• Using clean forceps, remove the old inlet liner.

• Inspect the inlet for any visible contamination and clean if necessary with an appropriate solvent.

• Place a new, deactivated liner into the inlet.

• Replace the septum and retaining nut.

• Restore carrier gas flow and perform a leak check.

• Heat the inlet to the desired temperature and allow the system to equilibrate before injecting any samples.

Protocol 2: Column Trimming

• Cool the GC inlet and oven to a safe temperature.

• Turn off the carrier gas flow.

• Carefully disconnect the column from the inlet.

• Using a ceramic scoring wafer or a sapphire scribe, make a light score on the column tubing approximately 10-20 cm from the inlet end.[10]

• Gently flex the column at the score to create a clean, 90-degree break.[10]

• Inspect the cut with a magnifying glass to ensure it is clean and square.[5][10]

• Re-install the column in the inlet to the correct depth as specified by the instrument manufacturer.[5]

• Restore carrier gas flow and perform a leak check.

• Condition the column according to the manufacturer's instructions before use.

Logical Relationship of Troubleshooting Steps

Caption: Interrelationship of troubleshooting actions for GC peak shape.

References

• 1. GC Troubleshooting Guide | Gas Chromatography Troubleshooting [scioninstruments.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. agilent.com [agilent.com]
• 4. m.youtube.com [m.youtube.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. pharmaguru.co [pharmaguru.co]
• 7. acdlabs.com [acdlabs.com]
• 8. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - HK [thermofisher.com]
• 9. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 10. GC Tip: Peak Shape Problems: Tailing Peaks | Phenomenex [discover.phenomenex.com]
• 11. 4-1 Distorted peak shapes | Technical Information | GL Sciences [glsciences.com]
• 12. Guide to Choosing a GC Column | Phenomenex [phenomenex.com]
• 13. gcms.cz [gcms.cz]
• 14. fishersci.ca [fishersci.ca]
• 15. Optimizing Splitless Injections: Inlet Temperature [restek.com]
• 16. GC-MS Inlet Temperature: Optimize for Thermally Labile Compounds [eureka.patsnap.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. Sharper Peak Shape & Sensitivity in Gas Chromatography | Phenomenex [phenomenex.com]
• 19. How to Obtain Good Peak Shapes | Technical Information | GL Sciences [glsciences.com]

Technical Support Center: Optimizing Deuterated Internal Standards

Welcome to the technical support center for the effective use of deuterated internal standards in mass spectrometry-based assays. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges encountered during their experiments.

Frequently Asked questions (FAQs)

Q1: How do I determine the optimal injection volume for my deuterated internal standard and analyte?

A1: The optimal injection volume is a balance between achieving sufficient sensitivity and avoiding issues like column overload and detector saturation.[1] A systematic approach is recommended. Start with a low injection volume (e.g., 1-2% of the total column volume) and incrementally increase it.[1][2] Monitor the peak shape, response linearity, and signal-to-noise ratio for both the analyte and the internal standard. The optimal volume will provide a robust signal and good peak shape without causing distortion or a non-linear response.[3]

Q2: What is the relationship between injection volume and the concentration of the deuterated internal standard?

A2: The concentration of the deuterated internal standard should be consistent across all samples, calibrators, and quality controls to ensure accurate quantification.[4] This concentration should be chosen to provide a strong, stable signal that is within the linear range of the detector at the selected injection volume. A common practice is to use an internal standard concentration that results in a response similar to the analyte at a mid-point in the calibration curve.

Q3: What are the signs of column or detector overload when optimizing injection volume?

A3: Exceeding the optimal injection volume can lead to several issues. For column overload, you may observe peak fronting (a sharp, steep leading edge), a decrease in retention time as the injected mass increases, and broader peaks.[2][3] Detector saturation is indicated by a flattening of the calibration curve at higher concentrations, where an increase in analyte concentration does not produce a proportional increase in signal response.[5][6]

Q4: Can I inject different volumes for my calibration standards and my unknown samples?

A4: It is generally not recommended to use different injection volumes for standards and samples within the same analytical run.[7] Maintaining a consistent injection volume for all samples and standards is a fundamental principle of good chromatographic practice to ensure reproducibility and accuracy.[7] Using a deuterated internal standard can compensate for minor variations in injection volume, but significant differences can introduce errors.[8]

Q5: My deuterated internal standard has a slightly different retention time than my analyte. Is this a problem?

A5: A small shift in retention time between a deuterated internal standard and the analyte is a known phenomenon called the "chromatographic isotope effect".[9] This can become a problem if the separation is significant enough to cause differential matrix effects, where the analyte and internal standard experience different levels of ion suppression or enhancement.[9] If you observe a significant shift, you may need to adjust your chromatographic conditions to improve co-elution.[9]

Troubleshooting Guides

Guide 1: Poor Peak Shape (Fronting, Tailing, or Splitting)

Poor peak shape can compromise the accuracy and precision of your quantification. Use the following guide to troubleshoot common peak shape issues.

• Check for Column Overload :

  • Symptom : Peak fronting, decreased retention time with increasing concentration.[3]

  • Solution : Reduce the injection volume or dilute the sample.[10]

• Evaluate Sample Solvent :

  • Symptom : Split or broad peaks, especially for early eluting compounds.

  • Solution : Ensure the sample solvent is compatible with the initial mobile phase. Ideally, the sample solvent should be weaker than or the same as the mobile phase.[9]

• Assess Column Health :

  • Symptom : Peak tailing, particularly for basic compounds.

  • Solution : This could indicate deterioration of the column. Try flushing the column or replacing it if the problem persists. If you are using a guard column, try removing it to see if the peak shape improves.

• Mobile Phase Issues :

  • Symptom : Inconsistent peak shapes across a run.

  • Solution : Check the pH and composition of your mobile phase. Ensure adequate buffering capacity.

.

Caption: A decision tree for troubleshooting common peak shape problems.

Guide 2: High Variability in Internal Standard Response

Inconsistent internal standard response can lead to imprecise and inaccurate results.

• Investigate Matrix Effects :

  • Symptom : Internal standard response varies significantly between samples but is consistent in neat solutions.

  • Solution : Perform a matrix effect experiment (see Experimental Protocols) to quantify the degree of ion suppression or enhancement. Improve sample clean-up procedures to remove interfering matrix components.

• Check for Isotopic Exchange :

  • Symptom : Loss of deuterium (B1214612) from the internal standard, leading to a decreased signal.

  • Solution : Ensure the deuterium labels are on stable, non-exchangeable positions of the molecule. Storing deuterated compounds in acidic or basic solutions should generally be avoided.

• Verify Internal Standard Purity :

  • Symptom : Inaccurate quantification, especially at low analyte concentrations.

  • Solution : The deuterated standard may contain the unlabeled analyte as an impurity. Obtain a certificate of analysis from the supplier to verify isotopic and chemical purity.

• Assess for In-source Instability or Fragmentation :

  • Symptom : The deuterated internal standard shows different fragmentation patterns compared to the analyte.

  • Solution : This may indicate that the internal standard is not suitable for the chosen mass spectrometry conditions.

Experimental Protocols

Protocol 1: Optimizing Injection Volume

Objective : To determine the injection volume that provides the best balance of sensitivity and peak shape without causing column or detector overload.

Methodology :

• Prepare a standard solution of your analyte and deuterated internal standard at a mid-range concentration.

• Set up a sequence of injections with increasing volumes (e.g., 1 µL, 2 µL, 5 µL, 10 µL, 15 µL).

• Inject each volume in triplicate to assess reproducibility.

• For each injection, monitor the following parameters for both the analyte and the internal standard:

  • Peak area

  • Peak height

  • Peak width

  • Peak symmetry (tailing factor)

  • Retention time

• Plot the peak area and peak height against the injection volume. The response should be linear. The point at which the response deviates from linearity indicates the onset of overload.

• Examine the chromatograms for each injection volume. Select the highest volume that maintains good peak shape (e.g., tailing factor between 0.9 and 1.2) and a linear response.

Injection Volume (µL)	Analyte Peak Area	IS Peak Area	Analyte Peak Shape (Tailing Factor)	IS Peak Shape (Tailing Factor)
1	50,000	52,000	1.05	1.03
2	102,000	105,000	1.08	1.06
5	255,000	260,000	1.10	1.09
10	510,000	525,000	1.15	1.13
15	650,000 (non-linear)	680,000 (non-linear)	0.85 (fronting)	0.88 (fronting)

.

References

• 1. HPLC Tips & Tricks: Optimizing Injection Volume [sigmaaldrich.com]
• 2. HPLC Tips & Tricks: Optimizing Injection Volume [sigmaaldrich.com]
• 3. waters.com [waters.com]
• 4. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 5. researchgate.net [researchgate.net]
• 6. Maximum concentration for LC/MSMS !?????? - Chromatography Forum [chromforum.org]
• 7. researchgate.net [researchgate.net]
• 8. m.youtube.com [m.youtube.com]
• 9. Effects of Sample Solvents on Peak Shape : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 10. shopshimadzu.com [shopshimadzu.com]

Technical Support Center: Troubleshooting Poor Recovery of 1,1-Diethoxy-2-methylbutane-d10

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing poor recovery of the internal standard 1,1-Diethoxy-2-methylbutane-d10 in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is 1,1-Diethoxy-2-methylbutane-d10 and why is it used as an internal standard?

1,1-Diethoxy-2-methylbutane-d10 is the deuterated form of 1,1-Diethoxy-2-methylbutane.[1][2] It is commonly used as an internal standard in quantitative analysis by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1] Stable isotope-labeled internal standards are considered ideal because they have similar chemical and physical properties to the analyte of interest, leading to comparable extraction recovery and chromatographic behavior.

Q2: What are the common causes of poor or inconsistent recovery of an internal standard like 1,1-Diethoxy-2-methylbutane-d10?

Poor recovery of internal standards can arise from several factors, which can be broadly categorized as:

• Sample Preparation Issues: Inefficient extraction, sample loss during transfer steps, or variability in manual extraction techniques can lead to low and inconsistent recovery.[3][4]

• Matrix Effects: Components in the sample matrix (e.g., plasma, urine, tissue extracts) can interfere with the ionization of the internal standard in the mass spectrometer, causing signal suppression or enhancement.[3][5]

• Instrumental Problems: Issues such as instrument drift over a long analytical run, carryover from previous injections, or a contaminated ion source can affect the internal standard's response.[3][6][7]

• Internal Standard Stability: The deuterated standard may degrade during storage or sample processing. Deuterium atoms can also sometimes be lost and exchanged with protons in the solution, especially under acidic or basic conditions.[5][8]

Q3: My recovery of 1,1-Diethoxy-2-methylbutane-d10 is consistently low. What should I investigate first?

If you are experiencing consistently low recovery, the first step is to systematically evaluate your sample preparation procedure.[4] Inefficient extraction is a common culprit.[3] You should also verify the accuracy of your standard solution concentrations and check for any potential degradation of the standard.

Q4: The recovery of my internal standard is highly variable between samples. What could be the reason?

Inconsistent recovery across a batch of samples often points to variability in your sample preparation or matrix effects that differ between samples.[3] Manual extraction methods can introduce variability, so ensure each sample is treated identically.[4] Different samples may have different compositions, leading to varying degrees of ion suppression or enhancement.[3]

Troubleshooting Guides

Guide 1: Diagnosing the Cause of Poor Recovery

This guide will help you systematically identify the root cause of poor recovery of 1,1-Diethoxy-2-methylbutane-d10.

Step 1: Verify the Integrity of the Internal Standard Stock Solution.

• Prepare a fresh stock solution of 1,1-Diethoxy-2-methylbutane-d10.

• Analyze the new stock solution directly to ensure its concentration and purity.

• Compare the results with the analysis of your old stock solution to check for degradation.

Step 2: Evaluate the Sample Preparation Procedure.

• Prepare a set of quality control (QC) samples with a known concentration of the internal standard in a clean solvent (e.g., methanol (B129727) or acetonitrile).

• Process these QC samples alongside your experimental samples.

• If the recovery in the clean solvent is good, but poor in your sample matrix, this suggests a matrix effect or an issue with the extraction from the matrix.

Step 3: Investigate for Matrix Effects.

• Prepare two sets of samples:

  • Set A (Pre-extraction spike): Spike the internal standard into the blank matrix before the extraction process.

  • Set B (Post-extraction spike): Spike the internal standard into the blank matrix extract after the extraction process.

• A significant difference in the internal standard response between Set A and Set B indicates a loss during the extraction process. A lower response in Set B compared to a standard in a clean solvent points to ion suppression.

Step 4: Check for Instrumental Issues.

• Inject a standard solution of 1,1-Diethoxy-2-methylbutane-d10 multiple times to check for instrument precision and carryover.

• If the signal decreases with each injection, it could indicate a problem with the injector, column, or detector.[6]

• If the signal increases after running samples, it might be due to matrix components enhancing the signal.[7]

Quantitative Data Summary

The following table summarizes potential causes of poor recovery and suggests corrective actions.

Observation	Potential Cause	Recommended Action
Consistently Low Recovery (<70%)	Inefficient sample extraction[3]	Optimize extraction solvent, pH, and mixing time. Consider a different extraction technique (e.g., solid-phase extraction vs. liquid-liquid extraction).
Degradation of the internal standard[8]	Prepare fresh stock solutions. Store standards under recommended conditions (typically cool and dark).
Incorrect concentration of the internal standard solution	Verify the concentration of the spiking solution.
Inconsistent/Variable Recovery	Inconsistent sample preparation technique[3]	Use an automated sample preparation system if available. Ensure consistent timing and volumes for all steps.
Variable matrix effects between samples[3]	Use a more robust sample cleanup method. Dilute samples if possible.
Instrument drift[3]	Allow the instrument to stabilize before analysis. Inject standards periodically throughout the run to monitor performance.
High Recovery (>120%)	Ion enhancement from the sample matrix[3]	Improve sample cleanup to remove interfering matrix components.
Carryover from a previous high-concentration sample[3]	Inject blank solvent after high-concentration samples. Optimize the injector wash procedure.
Presence of unlabeled analyte in the deuterated standard[5]	Verify the isotopic purity of the internal standard.

Experimental Protocols

Hypothetical Protocol for the Analysis of a Small Molecule Drug in Human Plasma using 1,1-Diethoxy-2-methylbutane-d10 as an Internal Standard

1. Preparation of Stock and Spiking Solutions:

• Prepare a 1 mg/mL stock solution of 1,1-Diethoxy-2-methylbutane-d10 in methanol.

• Prepare a working internal standard spiking solution of 100 ng/mL by diluting the stock solution with methanol.

2. Sample Preparation (Protein Precipitation):

• To 100 µL of human plasma in a microcentrifuge tube, add 10 µL of the 100 ng/mL internal standard spiking solution.

• Vortex for 10 seconds.

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate the proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Transfer to an autosampler vial for analysis.

3. GC-MS Analysis:

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Column: HP-5ms, 30 m x 0.25 mm, 0.25 µm

• Injection Volume: 1 µL

• Inlet Temperature: 250°C

• Oven Program: Start at 60°C, hold for 1 minute, ramp to 280°C at 20°C/min, hold for 5 minutes.

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Ionization Mode: Electron Ionization (EI)

• Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Monitor Ions (SIM mode): Select appropriate ions for 1,1-Diethoxy-2-methylbutane-d10 and the analyte of interest.

Mandatory Visualizations

Caption: A flowchart for troubleshooting poor internal standard recovery.

Caption: A potential degradation pathway of the internal standard under acidic conditions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. justification of lower recovery - Chromatography Forum [chromforum.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Problems with Internal Standard - Chromatography Forum [chromforum.org]
• 8. benchchem.com [benchchem.com]

dealing with co-elution issues with 1,1-Diethoxy-2-methylbutane-d10

Welcome to the technical support center for 1,1-Diethoxy-2-methylbutane-d10. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot issues related to the use of this deuterated internal standard in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is 1,1-Diethoxy-2-methylbutane-d10 and what are its primary applications?

A1: 1,1-Diethoxy-2-methylbutane-d10 is the deuterated form of 1,1-Diethoxy-2-methylbutane. In analytical chemistry, it is primarily used as an internal standard for quantitative analysis, particularly in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) methods.[1] Its chemical properties are nearly identical to its non-deuterated counterpart, allowing it to be used as a tracer to accurately quantify the non-deuterated compound in a sample.[1][2]

Q2: What is co-elution and why is it a concern when using 1,1-Diethoxy-2-methylbutane-d10?

A2: Co-elution in chromatography occurs when two or more compounds elute from the chromatographic column at the same time, resulting in overlapping peaks.[3] While ideal internal standards should co-elute with their corresponding analyte to compensate for variations in sample preparation and instrument response, problems arise when 1,1-Diethoxy-2-methylbutane-d10 co-elutes with an interfering compound from the sample matrix. This can lead to inaccurate quantification of the target analyte.

Q3: What types of compounds are likely to co-elute with 1,1-Diethoxy-2-methylbutane-d10?

A3: 1,1-Diethoxy-2-methylbutane is an acetal. Therefore, other volatile organic compounds (VOCs) with similar chemical properties, such as other acetals, aldehydes, esters, and alcohols, are potential co-eluting substances, especially in complex matrices like biological samples or food and beverage products. For example, in the analysis of alcoholic beverages, various esters and other acetals are commonly present and could potentially co-elute.

Q4: Can the deuterated standard (1,1-Diethoxy-2-methylbutane-d10) have a different retention time than the non-deuterated analyte?

A4: Yes, a phenomenon known as the "isotope effect" can cause a slight difference in retention time between a deuterated standard and its non-deuterated analog.[2] In gas chromatography, deuterated compounds may elute slightly earlier than their non-deuterated counterparts. While often negligible, this can become significant in high-resolution chromatography and may affect quantification if not properly addressed.

Troubleshooting Guide: Co-elution Issues

This guide provides a systematic approach to diagnosing and resolving co-elution problems with 1,1-Diethoxy-2-methylbutane-d10.

Step 1: Identifying a Co-elution Problem

The first step is to determine if you have a co-elution issue.

dot

Caption: Initial diagnosis of a co-elution issue.

How to check:

• Peak Shape Analysis: Visually inspect the chromatographic peak of 1,1-Diethoxy-2-methylbutane-d10. Asymmetrical peaks, such as those with shoulders, fronting, or tailing, are strong indicators of co-elution.[3]

• Mass Spectral Analysis: Examine the mass spectrum at different points across the peak (leading edge, apex, and tailing edge). A pure compound should have a consistent mass spectrum. If the relative ion abundances change across the peak, it is a clear sign of a co-eluting interference.[3]

Step 2: Resolving Co-elution - Method Optimization

Once co-elution is confirmed, the following steps can be taken to resolve the issue.

dot

Caption: Strategies for resolving co-elution.

Detailed Methodologies:

1. Modify the GC Temperature Program:

• Action: Decrease the temperature ramp rate (e.g., from 10°C/min to 5°C/min). A slower ramp increases the time the analytes spend interacting with the stationary phase, which can improve separation.

• Action: Lower the initial oven temperature. This can improve the resolution of early eluting peaks.

• Action: Add an isothermal hold at a temperature where the co-eluting compounds might separate.

2. Adjust Carrier Gas Flow Rate:

• Action: Optimize the linear velocity of the carrier gas (e.g., Helium) to achieve maximum column efficiency. This is often around the van Deemter minimum for the carrier gas being used. Slower flow rates can sometimes improve resolution, but at the cost of longer analysis times.

3. Change the GC Column:

• Action: If modifying the temperature program and flow rate is unsuccessful, changing the GC column to one with a different stationary phase is often the most effective solution. The choice of stationary phase should be based on the likely interfering compounds.

Stationary Phase Type	Polarity	Recommended for Separating
5% Phenyl-methylpolysiloxane (e.g., DB-5, HP-5MS)	Non-polar	General purpose, good for a wide range of volatile compounds.
Polyethylene Glycol (e.g., DB-WAX, HP-INNOWax)	Polar	Excellent for separating polar compounds like alcohols, aldehydes, and esters.
50% Phenyl-methylpolysiloxane (e.g., DB-17, HP-50+)	Intermediate Polarity	Offers different selectivity compared to non-polar and polar phases.

• Rationale: Changing the stationary phase alters the separation mechanism (e.g., from primarily boiling point-based on a non-polar phase to polarity-based on a polar phase), which can effectively resolve compounds that co-elute on another column.

4. Select Unique Quantifier and Qualifier Ions (MS Method):

• Action: If chromatographic separation is not fully achievable, co-elution can sometimes be addressed through mass spectrometry. Identify unique fragment ions for both 1,1-Diethoxy-2-methylbutane-d10 and the interfering compound.

• Procedure:

  • Acquire full scan mass spectra of the pure standard of 1,1-Diethoxy-2-methylbutane-d10 and, if possible, the suspected interfering compound.

  • Select a unique, abundant ion for quantification (quantifier ion) for the internal standard that is not present in the mass spectrum of the interfering compound.

  • Select one or two additional unique ions (qualifier ions) to confirm the identity of the internal standard peak.

• Note: This approach relies on the compounds having different mass spectra. If the interfering compound is an isomer with a very similar fragmentation pattern, this method may not be effective.

5. Improve Sample Cleanup:

• Action: If the co-elution is due to matrix components, consider implementing or improving sample preparation techniques to remove interferences before GC-MS analysis.

• Techniques:

  • Solid-Phase Extraction (SPE): Use an SPE cartridge with a sorbent that retains the interferences while allowing the analyte and internal standard to pass through (or vice versa).

  • Liquid-Liquid Extraction (LLE): Optimize the extraction solvent and pH to selectively extract the compounds of interest and leave interfering substances behind.

Experimental Protocols

General GC-MS Method for Volatile Organic Compounds (including 1,1-Diethoxy-2-methylbutane-d10)

This is a starting point and should be optimized for your specific application and instrumentation.

Parameter	Setting
GC System	Agilent 8890 GC or equivalent
MS System	Agilent 5977B MSD or equivalent
Column	e.g., HP-5MS (30 m x 0.25 mm, 0.25 µm) or DB-WAX (30 m x 0.25 mm, 0.25 µm)
Inlet Temperature	250 °C
Injection Mode	Split (e.g., 20:1) or Splitless
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 - 1.5 mL/min (constant flow)
Oven Program	Initial: 40 °C, hold for 2 minRamp: 10 °C/min to 250 °CHold: 5 min at 250 °C
MS Transfer Line	280 °C
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 40-400) for identification and method developmentSelected Ion Monitoring (SIM) for quantification

Example Retention Data for 1,1-Diethoxy-2-methylbutane:

The retention of a compound is often expressed as a Kovats Retention Index (RI), which is more transferable between laboratories than retention time.

Stationary Phase	Polarity	Kovats Retention Index (RI)
Semi-standard non-polar	Non-polar	953
Standard polar	Polar	1063 - 1079

Data from PubChem CID 568501.[4]

This data can be used to predict the elution order of 1,1-Diethoxy-2-methylbutane relative to other compounds with known retention indices on similar columns, aiding in the identification of potential co-eluting substances.

References

• 1. researchgate.net [researchgate.net]
• 2. Item - A data set of retention indices and retention times for 200+ molecules and two stationary phases (gas chromatography) - figshare - Figshare [figshare.com]
• 3. Qualitative Methods of GC/MS Analysis:Retention Time and Retention Index : Shimadzu (Europe) [shimadzu.eu]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Enhancing Sensitivity for 1,1-Diethoxy-2-methylbutane-d10 in MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals enhance the mass spectrometry (MS) sensitivity of 1,1-Diethoxy-2-methylbutane-d10 and other deuterated internal standards.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of 1,1-Diethoxy-2-methylbutane-d10 that can lead to poor sensitivity.

Problem	Potential Cause	Recommended Solution
Low Signal Intensity / Poor Sensitivity	Suboptimal Mass Spectrometry Parameters	Optimize MS settings, including ion source parameters, acquisition mode, and polarity for the compound of interest.[1] Perform a full system tune and calibration.
Inefficient Ionization	Adjust mobile phase composition by adding volatile organic solvents like acetonitrile (B52724) or methanol (B129727) to decrease surface tension. Consider using additives like formic acid or ammonium (B1175870) acetate (B1210297) to facilitate protonation or deprotonation.
Matrix Effects (Ion Suppression)	Implement robust sample preparation techniques such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[2] Modify chromatographic conditions to separate the analyte from co-eluting matrix components.[3]
Analyte and Internal Standard Do Not Co-elute	Due to the "isotope effect," a slight chromatographic shift can occur between the analyte and its deuterated standard, leading to differential matrix effects.[3] Adjusting the chromatographic gradient, mobile phase composition, or column temperature may improve co-elution.[4]
Poor Reproducibility of Analyte/Internal Standard Area Ratio	Inconsistent Sample Preparation	Ensure uniform and consistent sample handling and extraction procedures for all samples and standards.
Column Degradation	A contaminated or degraded analytical column can affect the separation of the analyte and internal standard.[3] Replace the column and implement a regular column washing protocol.[3]
Deuterium Exchange	Deuterium atoms, especially at labile positions, can exchange with hydrogen from the solvent or matrix, reducing the internal standard signal.[4] Ensure the deuterated standard has labels on stable positions (e.g., carbon backbone).[4]
High Background Noise	Contaminated Solvents or Reagents	Use high-purity, MS-grade solvents and reagents to minimize background contamination.
System Contamination	Implement a rigorous cleaning protocol for the LC system and MS ion source. Check for and eliminate leaks in the system.[5]
Column Bleed	The stationary phase of the column can degrade and "bleed," causing high background noise. Use a column washing protocol or replace the column if bleeding is excessive.

Frequently Asked Questions (FAQs)

Q1: Why is my deuterated internal standard, 1,1-Diethoxy-2-methylbutane-d10, showing a lower signal than expected?

A1: Several factors can contribute to a low signal for your deuterated internal standard. These include suboptimal MS parameters, ion suppression due to matrix effects, and potential deuterium-hydrogen exchange.[1][4] It is crucial to optimize the instrument settings specifically for your deuterated standard and to employ effective sample cleanup methods to minimize matrix interference.[6]

Q2: How can I minimize matrix effects when analyzing 1,1-Diethoxy-2-methylbutane-d10 in a complex biological sample?

A2: Matrix effects, which can suppress or enhance the ionization of your analyte, are a common challenge in complex samples.[3] To mitigate these effects, consider the following:

• Sample Preparation: Utilize techniques like solid-phase extraction (SPE), liquid-liquid extraction (LLE), or protein precipitation to remove interfering components from the matrix.[2][7]

• Chromatography: Optimize your liquid chromatography (LC) method to achieve good separation between your analyte and co-eluting matrix components.[3]

• Dilution: Diluting the sample can sometimes reduce the concentration of interfering substances to a level where they no longer significantly impact ionization.

Q3: My analyte and 1,1-Diethoxy-2-methylbutane-d10 do not perfectly co-elute. Is this a problem?

A3: While deuterated internal standards are chemically very similar to their non-labeled counterparts, a slight difference in retention time can occur due to the kinetic isotope effect.[3] If this separation leads to the analyte and internal standard eluting into regions with different levels of ion suppression, it can compromise the accuracy of quantification.[3] It is ideal for the analyte and internal standard to co-elute as closely as possible.[3] You can try to improve co-elution by adjusting your chromatographic conditions.[4]

Q4: What are the key mass spectrometer parameters to optimize for 1,1-Diethoxy-2-methylbutane-d10?

A4: For optimal sensitivity, you should systematically optimize parameters for both the precursor and product ions. This typically involves:

• Ion Source Parameters: Adjusting settings like gas flows, temperatures, and spray voltage to achieve stable and efficient ionization.[1]

• Compound-Specific Parameters: For tandem mass spectrometry (MS/MS), optimizing the declustering potential (DP) and collision energy (CE) for each specific multiple reaction monitoring (MRM) transition is crucial.[6]

Q5: Can the purity of my 1,1-Diethoxy-2-methylbutane-d10 internal standard affect sensitivity and accuracy?

A5: Yes. The isotopic purity of your deuterated internal standard is important. If the standard contains a significant amount of the unlabeled analyte, it will contribute to the analyte's signal, leading to a positive bias in your results.[4] Always verify the purity of your internal standard.[4] A mass difference of at least 3 atomic mass units between the analyte and the internal standard is recommended to avoid isotopic overlap.[4]

Experimental Protocols

Protocol 1: Optimization of MS Parameters by Direct Infusion

This protocol outlines the steps for optimizing the declustering potential (DP) and collision energy (CE) for 1,1-Diethoxy-2-methylbutane-d10 using direct infusion.

Materials:

• 1,1-Diethoxy-2-methylbutane-d10 standard solution (100-1000 ng/mL in a solvent mimicking the initial mobile phase).[6]

• Syringe pump.

• Mass spectrometer.

Procedure:

• Precursor Ion Identification:

  • Infuse the standard solution into the mass spectrometer at a low, constant flow rate (e.g., 5-10 µL/min).[6]

  • Perform a Q1 scan to identify the m/z of the most abundant precursor ion.[6]

• Product Ion Selection:

  • Perform a product ion scan, setting the Q1 quadrupole to transmit only the precursor ion identified in the previous step.[6]

  • Identify the most intense and stable product ions from the resulting spectrum.[6]

• Declustering Potential (DP) Optimization:

  • Set up a Multiple Reaction Monitoring (MRM) method using the precursor ion and one of the selected product ions.[6]

  • Ramp the DP value across a relevant range (e.g., 20-150 V) while monitoring the MRM transition intensity.[6]

  • The optimal DP is the voltage that yields the maximum signal intensity.[6]

• Collision Energy (CE) Optimization:

  • Using the optimized DP, create an experiment to ramp the CE for each MRM transition.

  • The optimal CE is the voltage that produces the maximum intensity for each product ion.

Protocol 2: Evaluation of Matrix Effects

This protocol describes a method to quantify the extent of matrix effects (ion suppression or enhancement).

Materials:

• Blank matrix samples (e.g., plasma, urine) from at least six different sources.

• 1,1-Diethoxy-2-methylbutane-d10 standard solutions.

• Analyte standard solutions.

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Analyte and internal standard spiked into the mobile phase or a clean solvent.

  • Set B (Post-Extraction Spike): Blank matrix is extracted first, and then the analyte and internal standard are added to the extracted matrix.

  • Set C (Pre-Extraction Spike): Analyte and internal standard are added to the blank matrix before the extraction procedure.

• Analysis: Analyze all three sets of samples using the optimized LC-MS/MS method.

• Calculation:

  • Matrix Effect (ME) % = (Peak Area in Set B / Peak Area in Set A) x 100 [3]

    • An ME of 100% indicates no matrix effect.

    • An ME < 100% indicates ion suppression.[3]

    • An ME > 100% indicates ion enhancement.[3]

  • Recovery (RE) % = (Peak Area in Set C / Peak Area in Set B) x 100

Visualizations

Caption: A logical workflow for troubleshooting low sensitivity issues.

Caption: A workflow for optimizing MS parameters via direct infusion.

References

• 1. ssi.shimadzu.com [ssi.shimadzu.com]
• 2. Improve GC-MS Sample Prep for Non-Volatile Organics [eureka.patsnap.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. shimadzu.at [shimadzu.at]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Synthesis of Isotopically Labeled 1,1-Diethoxy-2-methylbutane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing contamination with unlabeled 1,1-Diethoxy-2-methylbutane during isotopic labeling experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of unlabeled contamination when synthesizing isotopically labeled 1,1-Diethoxy-2-methylbutane?

A1: The primary sources of contamination with the unlabeled compound arise from the starting materials and the reaction environment. These include:

• Unlabeled Starting Materials: The presence of unlabeled 2-methylbutanal or ethanol (B145695) in your isotopically enriched starting materials is a direct source of contamination.

• Atmospheric Moisture: Water from the atmosphere can introduce unlabeled oxygen (if synthesizing an 18O-labeled variant) or hydrogen/deuterium (B1214612), potentially leading to unwanted side reactions or isotopic dilution.

• Solvent Impurities: Trace amounts of unlabeled ethanol or water in the reaction solvent can compete with the labeled reagents.

• Cross-Contamination: Inadequate cleaning of glassware or equipment previously used for unlabeled synthesis can introduce contaminants.[1]

Q2: How can I minimize the risk of contamination from starting materials?

A2: To minimize contamination from starting materials, it is crucial to:

• Verify Isotopic Purity: Always verify the isotopic purity of your labeled 2-methylbutanal and ethanol using methods like NMR or mass spectrometry before use.[2][3]

• Use High-Purity Reagents: Source starting materials with the highest possible isotopic enrichment.[4][5]

• Proper Storage: Store isotopically labeled reagents under an inert atmosphere (e.g., argon or nitrogen) and at recommended low temperatures to prevent degradation and absorption of atmospheric moisture.[1]

Q3: What are the best practices for setting up the synthesis of labeled 1,1-Diethoxy-2-methylbutane to avoid contamination?

A3: A meticulously planned experimental setup is critical. Key recommendations include:

• Dedicated Glassware: Use glassware exclusively dedicated to isotopic labeling experiments. If this is not feasible, ensure rigorous cleaning procedures are followed to remove any residual unlabeled compounds.

• Inert Atmosphere: Conduct the reaction under a dry, inert atmosphere (argon or nitrogen) to exclude atmospheric moisture.

• Dry Solvents: Use anhydrous solvents to minimize the presence of water, which can lead to side reactions and isotopic dilution.

Q4: How can I detect and quantify the level of unlabeled 1,1-Diethoxy-2-methylbutane in my final product?

A4: Several analytical techniques can be employed to determine the isotopic purity of your product:

• Mass Spectrometry (MS): This is a primary technique for determining isotopic enrichment. The mass spectrum will show distinct peaks for the labeled (higher mass) and unlabeled (lower mass) isotopologues, allowing for quantification of their relative abundance.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: High-resolution NMR can distinguish between labeled and unlabeled compounds. For example, 13C NMR can directly detect the presence and position of 13C labels, while 2H NMR is used for deuterium labeling.[2][3][6][7]

Troubleshooting Guides

Guide 1: Unexpected Presence of Unlabeled Compound in Mass Spectrometry Data

Symptom: The mass spectrum of your purified product shows a significant peak corresponding to the molecular weight of unlabeled 1,1-Diethoxy-2-methylbutane.

Possible Cause	Troubleshooting Step	Optimization
Contaminated Labeled Starting Material	1. Re-analyze the isotopic purity of the starting 2-methylbutanal and ethanol using GC-MS or NMR.	1. Source starting materials with higher isotopic enrichment. 2. Purify starting materials if necessary and re-verify purity.
Atmospheric Moisture Contamination	1. Review your experimental setup for potential leaks. 2. Ensure all glassware was thoroughly dried before use.	1. Use Schlenk line techniques for a more robust inert atmosphere. 2. Use freshly dried solvents.
Incomplete Reaction	1. Analyze the reaction mixture by GC-MS to check for unreacted labeled starting materials.	1. Increase reaction time or temperature. 2. Add a fresh portion of the acid catalyst.

Guide 2: Isotopic Dilution Observed in the Final Product

Symptom: The isotopic enrichment of the final product is lower than expected based on the purity of the starting materials.

Possible Cause	Troubleshooting Step	Optimization
Hydrogen-Deuterium (H/D) Exchange	1. If using deuterium labels, assess the acidity of your reaction conditions. 2. Check for any protic impurities in your solvents or reagents.	1. Use a non-protic acid catalyst if possible. 2. Ensure all reagents and solvents are scrupulously dried.
Contamination from Reaction Solvent	1. If using ethanol as a solvent, confirm it is of the same isotopic enrichment as the reagent.	1. Use a non-ethanolic, anhydrous solvent like THF or dichloromethane.
Carryover from Previous Experiments	1. Review glassware cleaning procedures.	1. Implement a more stringent cleaning protocol, including a final rinse with an anhydrous solvent.

Experimental Protocols

Protocol 1: Synthesis of Labeled 1,1-Diethoxy-2-methylbutane

This protocol describes the acid-catalyzed synthesis of isotopically labeled 1,1-Diethoxy-2-methylbutane. In this example, we assume the use of labeled ethanol (e.g., Ethanol-13C2 or Ethanol-d6).

Materials:

• Labeled Ethanol (e.g., Ethanol-13C2, 99 atom % 13C or Ethanol-d6, 99.5 atom % D)

• 2-Methylbutanal (unlabeled, high purity)

• Anhydrous acid catalyst (e.g., p-Toluenesulfonic acid)

• Anhydrous solvent (e.g., dichloromethane)

• Anhydrous sodium sulfate

• Round-bottom flask, condenser, and Dean-Stark trap (or molecular sieves)

• Magnetic stirrer and heating mantle

• Schlenk line or nitrogen/argon balloon setup

Methodology:

• Glassware Preparation: Thoroughly clean and oven-dry all glassware. Assemble the reaction apparatus under a stream of inert gas and allow it to cool.

• Reaction Setup: To the round-bottom flask, add 2-methylbutanal (1 equivalent) and the anhydrous solvent.

• Addition of Labeled Ethanol: Add the labeled ethanol (2.2 equivalents) to the reaction mixture.

• Catalyst Addition: Add a catalytic amount of the anhydrous acid catalyst (e.g., 0.01 equivalents of p-TsOH).

• Reaction: Heat the mixture to reflux. If using a Dean-Stark trap, continuously remove the water-azeotrope. If using molecular sieves, ensure they are activated and added to the reaction flask.

• Monitoring: Monitor the reaction progress by GC-MS to confirm the consumption of the starting aldehyde.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by adding a mild base (e.g., triethylamine). Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

• Drying: Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and remove the solvent under reduced pressure. Purify the crude product by fractional distillation under vacuum to obtain the labeled 1,1-Diethoxy-2-methylbutane.

Protocol 2: Quality Control by Mass Spectrometry

Objective: To determine the isotopic purity of the synthesized 1,1-Diethoxy-2-methylbutane.

Instrumentation: Gas Chromatograph-Mass Spectrometer (GC-MS)

Methodology:

• Sample Preparation: Prepare a dilute solution of the purified product in a suitable volatile solvent (e.g., hexane).

• GC Separation: Inject the sample into the GC. Use a non-polar column and a temperature program that provides good separation of the product from any potential impurities.

• MS Analysis: Acquire the mass spectrum of the eluting peak corresponding to 1,1-Diethoxy-2-methylbutane.

• Data Analysis:

  • Identify the molecular ion peak ([M]+) or a characteristic fragment ion for both the labeled and unlabeled compounds.

  • Integrate the peak areas for the labeled and unlabeled isotopologues.

  • Calculate the isotopic purity as: (Area of Labeled Peak / (Area of Labeled Peak + Area of Unlabeled Peak)) * 100%.

Isotopologue	Expected Molecular Weight ( g/mol )
Unlabeled 1,1-Diethoxy-2-methylbutane	160.25
Labeled with Ethanol-13C4	164.25
Labeled with Ethanol-d10	170.31

Visualizations

Caption: Experimental workflow for the synthesis and purification of labeled 1,1-Diethoxy-2-methylbutane.

Caption: Logical troubleshooting flow for identifying the source of unlabeled contamination.

References

• 1. benchchem.com [benchchem.com]
• 2. Isotopic labeling - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. 乙醇-2-13C 99 atom % 13C | Sigma-Aldrich [sigmaaldrich.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. Isotopic labeling for determination of enantiomeric purity by 2H NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. NMR-based Isotope Editing, Chemoselection and Isotopomer Distribution Analysis in Stable Isotope Resolved Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]

stability issues of 1,1-Diethoxy-2-methylbutane-d10 in solution

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the stability, handling, and troubleshooting of 1,1-Diethoxy-2-methylbutane-d10 in solution. The information is based on the general chemical principles of acetals and best practices for handling deuterated compounds, as specific stability data for this compound is not extensively available in published literature.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 1,1-Diethoxy-2-methylbutane-d10 in solution?

A1: The stability of 1,1-Diethoxy-2-methylbutane-d10, an acetal (B89532), is primarily influenced by the following factors:

• pH: Acetals are susceptible to hydrolysis under acidic conditions, which can lead to the degradation of the compound back to its corresponding aldehyde and alcohol.[1][2][3][4] Basic and neutral conditions are generally more favorable for its stability.

• Solvent Composition: The presence of water in the solvent can facilitate hydrolysis, especially in combination with acidic pH. Protic solvents may also participate in exchange reactions under certain conditions, although the deuterium (B1214612) labels in this compound are on carbon atoms, which are generally less prone to exchange than those on heteroatoms.[5]

• Temperature: Elevated temperatures can accelerate the rate of degradation, including hydrolysis.[6]

• Light Exposure: While not as common for acetals, prolonged exposure to UV light can potentially degrade some organic molecules.[6]

• Presence of Catalysts: Metal ions or other catalytic impurities in the solution could potentially influence stability.

Q2: What is the most likely degradation pathway for 1,1-Diethoxy-2-methylbutane-d10?

A2: The most probable degradation pathway is acid-catalyzed hydrolysis. This reaction involves the cleavage of the C-O bonds of the acetal, resulting in the formation of 2-methylbutyraldehyde-d5 and ethanol-d5. The general mechanism is initiated by the protonation of one of the oxygen atoms, followed by the departure of an alcohol molecule and subsequent attack by water.

Q3: How should I store my stock and working solutions of 1,1-Diethoxy-2-methylbutane-d10?

A3: To ensure the long-term stability of your solutions, the following storage conditions are recommended:

• Temperature: For long-term storage, it is advisable to store solutions at -20°C. For short-term storage (a few days), refrigeration at 4°C is generally sufficient.[6]

• Solvent: Prepare stock solutions in a high-purity, anhydrous, aprotic organic solvent such as acetonitrile (B52724) or methanol. Avoid using acidic or basic solvents.[6]

• Container: Use amber glass vials to protect the solution from light.[6]

• Atmosphere: For maximum stability, especially for long-term storage, consider overlaying the solution with an inert gas like argon or nitrogen to prevent exposure to moisture and oxygen.

Q4: Can the deuterium labels on 1,1-Diethoxy-2-methylbutane-d10 exchange with hydrogen from the solvent?

A4: The deuterium atoms in 1,1-Diethoxy-2-methylbutane-d10 are attached to carbon atoms. C-D bonds are generally stable and less prone to exchange compared to D atoms on heteroatoms (like O-D or N-D).[5] However, under harsh acidic or basic conditions, or in the presence of certain catalysts, exchange at positions adjacent to the acetal carbon might be possible, though it is not a primary concern under typical experimental conditions.

Troubleshooting Guide

This guide addresses common issues that may arise during the use of 1,1-Diethoxy-2-methylbutane-d10 in your experiments.

Observed Issue	Potential Cause	Troubleshooting Steps
Low or inconsistent analytical signal (e.g., in LC-MS or GC-MS)	1. Degradation of the standard: The compound may have hydrolyzed due to acidic conditions in your sample or mobile phase. 2. Adsorption to surfaces: The compound may be adsorbing to the surfaces of your vials or chromatography system.	1. Check pH: Ensure that the pH of your sample and mobile phase is neutral or slightly basic. 2. Prepare fresh solutions: Prepare a fresh working solution from your stock. If the problem persists, prepare a new stock solution.[6] 3. Use inert surfaces: Employ silanized glass vials or polypropylene (B1209903) vials to minimize adsorption.[6]
Appearance of unexpected peaks in the chromatogram	1. Hydrolysis products: The new peaks could correspond to the hydrolysis products: 2-methylbutyraldehyde-d5 and ethanol-d5. 2. Solvent impurities: The solvent used to prepare the solution may contain impurities.	1. Analyze for degradation products: If possible, obtain standards for the expected degradation products to confirm their presence. 2. Run a solvent blank: Analyze the solvent alone to check for impurities. 3. Review solution preparation: Ensure that no acidic additives were inadvertently introduced during solution preparation.
Shift in retention time	1. Isotope effect: Deuterated compounds can sometimes have slightly different retention times compared to their non-deuterated analogs.[7] This is a known phenomenon and not necessarily an indication of instability. 2. Chromatographic conditions: Variations in mobile phase composition, column temperature, or column aging can affect retention time.	1. Co-injection: Co-inject the deuterated standard with its non-deuterated counterpart to confirm the retention time shift. 2. Optimize chromatography: Ensure your chromatographic method is robust and well-controlled.

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

This protocol outlines the steps for preparing stable stock and working solutions of 1,1-Diethoxy-2-methylbutane-d10.

• Materials:

  • 1,1-Diethoxy-2-methylbutane-d10 (neat material or pre-made solution)

  • High-purity, anhydrous solvent (e.g., acetonitrile, methanol)

  • Calibrated analytical balance

  • Volumetric flasks (Class A)

  • Micropipettes

  • Amber glass vials with PTFE-lined caps

• Procedure for Stock Solution (e.g., 1 mg/mL): a. Allow the neat material to equilibrate to room temperature before opening to prevent condensation of moisture. b. Accurately weigh the required amount of the neat standard using an analytical balance. c. Quantitatively transfer the weighed standard to a volumetric flask. d. Add a small amount of solvent to dissolve the standard completely. e. Once dissolved, add the solvent to the mark. f. Cap the flask and invert it several times to ensure a homogenous solution. g. Transfer the stock solution to an amber glass vial for storage.

• Procedure for Working Solutions: a. Perform serial dilutions of the stock solution using the same high-purity solvent to achieve the desired final concentration. b. Use calibrated micropipettes for accurate dilutions. c. Prepare working solutions fresh daily if possible, especially for low-concentration standards.

Visualizations

References

• 1. Secondary deuterium isotope effects for hydrolysis of acetals and orthoformates - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 5. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 6. benchchem.com [benchchem.com]
• 7. hilarispublisher.com [hilarispublisher.com]

Reference Data & Comparative Studies

A Comparative Guide to Method Validation Using 1,1-Diethoxy-2-methylbutane-d10 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

In the precise world of quantitative analysis, particularly in the fields of pharmaceutical development and metabolic research, the choice of an appropriate internal standard is paramount for robust and reliable results. This guide provides a comparative overview of method validation for the gas chromatography-mass spectrometry (GC-MS) analysis of volatile organic compounds (VOCs), with a focus on using a deuterated internal standard, 1,1-Diethoxy-2-methylbutane-d10.

While specific method validation literature for 1,1-Diethoxy-2-methylbutane-d10 is not publicly available, this guide leverages established principles of analytical method validation and data from analogous volatile compounds to illustrate its performance against other common quantification techniques. The primary application of 1,1-Diethoxy-2-methylbutane-d10 is as an internal standard for the quantification of its non-deuterated counterpart, 1,1-Diethoxy-2-methylbutane, or other structurally related volatile aldehydes and acetals.

The use of a stable isotope-labeled internal standard (SIL-IS), such as a deuterated compound, is widely regarded as the gold standard in quantitative mass spectrometry. This is because a SIL-IS is chemically almost identical to the analyte of interest, ensuring that it behaves similarly during sample preparation, injection, and ionization. This co-elution and similar chemical behavior allow for the effective correction of variations in extraction efficiency, injection volume, and matrix effects, which can significantly impact the accuracy and precision of the results.

Performance Comparison: The Advantage of a Deuterated Internal Standard

The use of an internal standard is crucial for mitigating variability in analytical methods. A deuterated internal standard like 1,1-Diethoxy-2-methylbutane-d10 offers superior performance compared to both external standard methods and the use of a non-deuterated (structural analogue) internal standard. The following table summarizes the expected performance characteristics based on typical results from the analysis of volatile organic compounds by GC-MS.

Validation Parameter	External Standard	Non-Deuterated Internal Standard	Deuterated Internal Standard (1,1-Diethoxy-2-methylbutane-d10)
Linearity (R²)	≥ 0.990	≥ 0.995	≥ 0.998
Accuracy (% Recovery)	70 - 130%	85 - 115%	95 - 105%
Precision (%RSD)	< 15%	< 10%	< 5%
Limit of Quantitation (LOQ)	Variable	Consistent	Low and Consistent
Matrix Effect Compensation	Poor	Moderate	Excellent

This data is representative of typical performance for the GC-MS analysis of volatile organic compounds and is intended for illustrative and comparative purposes. Actual performance may vary based on the specific analyte, matrix, instrumentation, and experimental conditions.

Experimental Protocols

Below are detailed methodologies for a typical GC-MS method validation for a volatile analyte, using 1,1-Diethoxy-2-methylbutane-d10 as the internal standard.

1. Preparation of Standard and Quality Control (QC) Samples

• Primary Stock Solutions: Prepare individual stock solutions of the analyte (e.g., 1,1-Diethoxy-2-methylbutane) and the internal standard (1,1-Diethoxy-2-methylbutane-d10) in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the analyte stock solution to create calibration standards covering the expected concentration range of the samples.

• Internal Standard Spiking Solution: Prepare a working solution of the internal standard at a fixed concentration (e.g., 10 µg/mL).

• Calibration Standards: Prepare calibration standards by spiking a known volume of each working standard solution with the internal standard spiking solution.

• QC Samples: Prepare QC samples at low, medium, and high concentrations within the calibration range in the same manner as the calibration standards.

2. Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME)

• Place a known volume or weight of the sample (e.g., 1 mL of plasma, 1 g of food homogenate) into a headspace vial.

• Add a fixed volume of the internal standard spiking solution to each sample, calibrator, and QC sample.

• Seal the vials immediately.

• Equilibrate the vials at a specific temperature (e.g., 60°C) for a set time (e.g., 15 minutes) with agitation.

• Expose a SPME fiber (e.g., 75 µm Carboxen/PDMS) to the headspace for a defined period (e.g., 30 minutes) to adsorb the volatile compounds.

3. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Injector: Desorb the SPME fiber in the GC inlet at 250°C for 5 minutes in splitless mode.

  • Column: Use a mid-polarity capillary column (e.g., DB-624, 30 m x 0.25 mm ID, 1.4 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: Start at 40°C (hold for 3 minutes), ramp to 180°C at 10°C/min, then ramp to 240°C at 20°C/min (hold for 5 minutes).

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification. Monitor at least two characteristic ions for the analyte and its deuterated internal standard.

4. Method Validation Parameters

• Linearity: Analyze the calibration standards in triplicate and plot the peak area ratio of the analyte to the internal standard against the analyte concentration. Perform a linear regression and determine the coefficient of determination (R²).

• Accuracy and Precision: Analyze the QC samples at three concentration levels on three different days. Accuracy is determined by comparing the measured concentration to the nominal concentration (% recovery). Precision is expressed as the relative standard deviation (%RSD) for intra-day and inter-day measurements.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified with acceptable accuracy and precision, typically based on the signal-to-noise ratio (S/N) of 3:1 for LOD and 10:1 for LOQ.

• Specificity: Analyze blank matrix samples to ensure no interfering peaks are present at the retention times of the analyte and internal standard.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the logical basis for using a deuterated internal standard.

Caption: Experimental workflow for the quantification of a volatile analyte using a deuterated internal standard.

Caption: Logical diagram illustrating how a deuterated internal standard corrects for analytical variability.

A Comparative Guide to Internal Standards for the Quantification of Volatile Acetals in Alcoholic Beverages

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 1,1-Diethoxy-2-methylbutane-d10 with other internal standards for the quantitative analysis of volatile aroma compounds, specifically acetals, in complex matrices such as alcoholic beverages. The selection of an appropriate internal standard is critical for achieving accurate and precise results in chromatographic analysis by correcting for variations in sample preparation, injection volume, and instrument response.

Introduction to Internal Standards in GC-MS Analysis

In quantitative gas chromatography-mass spectrometry (GC-MS), an internal standard (IS) is a compound of known concentration added to a sample to facilitate the quantification of a target analyte.[1] An ideal internal standard should be chemically similar to the analyte, exhibit a similar chromatographic behavior, but be clearly distinguishable by the detector.[1] Deuterated standards, where hydrogen atoms are replaced by deuterium, are often considered the "gold standard" as they co-elute with the analyte and have nearly identical chemical properties, but are easily differentiated by their mass-to-charge ratio (m/z) in the mass spectrometer.

This guide focuses on the analysis of 1,1-Diethoxy-2-methylbutane, a volatile acetal (B89532) that contributes to the characteristic aroma of aged spirits like cognac. We will compare its deuterated form, 1,1-Diethoxy-2-methylbutane-d10 , with a deuterated structural analog and a common non-deuterated internal standard.

Comparison of Internal Standards

For the purpose of this guide, we will compare the performance of three internal standards for the quantification of 1,1-Diethoxy-2-methylbutane in a wine matrix:

• 1,1-Diethoxy-2-methylbutane-d10 (Analyte-Specific Deuterated IS): The deuterated version of the target analyte.

• 1,1-Diethoxypropane-d6 (Deuterated Structural Analog IS): A deuterated acetal with a similar chemical structure but a different chain length.

• 2-Octanol (Non-Deuterated IS): A commonly used internal standard in the analysis of volatile compounds in alcoholic beverages.[2]

The following table summarizes the hypothetical but realistic performance data for these internal standards based on a simulated validation experiment. This data is for illustrative purposes to highlight the expected differences in performance.

Performance Metric	1,1-Diethoxy-2-methylbutane-d10	1,1-Diethoxypropane-d6	2-Octanol
Recovery (%)	98.5	97.2	92.8
Precision (%RSD, n=6)	1.8	2.5	5.7
Matrix Effect (%)	-2.1	-4.5	-15.3
Linearity (R²)	0.9995	0.9991	0.9978

• Recovery: The percentage of the internal standard recovered after sample preparation.

• Precision (%RSD): The relative standard deviation of the peak area ratio of the internal standard to the analyte over replicate injections, indicating the repeatability of the measurement.

• Matrix Effect: The effect of co-eluting compounds from the sample matrix on the ionization and detection of the internal standard. A value close to zero indicates minimal matrix effect.

• Linearity (R²): The coefficient of determination for the calibration curve, indicating how well the response of the internal standard correlates with its concentration.

As illustrated in the table, the analyte-specific deuterated internal standard, 1,1-Diethoxy-2-methylbutane-d10 , is expected to provide the highest accuracy and precision. The deuterated structural analog also performs well, while the non-deuterated standard shows a more significant matrix effect and lower precision.

Experimental Protocols

The following is a detailed methodology for a hypothetical experiment to compare the performance of the internal standards.

Objective: To compare the accuracy and precision of three different internal standards for the quantification of 1,1-Diethoxy-2-methylbutane in a wine sample using Headspace Solid-Phase Microextraction (HS-SPME) coupled with GC-MS.

Materials:

• Analytes: 1,1-Diethoxy-2-methylbutane

• Internal Standards: 1,1-Diethoxy-2-methylbutane-d10, 1,1-Diethoxypropane-d6, 2-Octanol

• Solvent: Ethanol (B145695) (for stock solutions)

• Matrix: A commercial white wine, previously determined to be free of the target analyte.

• SPME Fibers: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS)

Procedure:

• Preparation of Standard Solutions:

  • Prepare individual stock solutions of the analyte and each internal standard in ethanol at a concentration of 1000 µg/mL.

  • Prepare a series of calibration standards by spiking the wine matrix with the analyte at concentrations ranging from 1 to 100 µg/L.

  • Spike each calibration standard and blank sample with one of the internal standards at a constant concentration of 20 µg/L.

• Sample Preparation (HS-SPME):

  • Place 5 mL of the spiked wine sample into a 20 mL headspace vial.

  • Add 1.5 g of NaCl to enhance the partitioning of volatile compounds into the headspace.

  • Seal the vial and incubate at 40°C for 15 minutes with agitation.

  • Expose the SPME fiber to the headspace for 30 minutes at 40°C.

• GC-MS Analysis:

  • GC System: Agilent 7890B GC or equivalent.

  • MS System: Agilent 5977A MSD or equivalent.

  • Injection Port: 250°C, splitless mode.

  • Column: DB-WAX (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent polar column.

  • Oven Program: Start at 40°C (hold for 3 min), ramp to 220°C at 5°C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • MSD Conditions:

    • Transfer Line: 230°C

    • Ion Source: 230°C (Electron Ionization at 70 eV)

    • Scan Mode: Selected Ion Monitoring (SIM)

      • 1,1-Diethoxy-2-methylbutane: m/z 75, 103, 131

      • 1,1-Diethoxy-2-methylbutane-d10: m/z 85, 113, 141

      • 1,1-Diethoxypropane-d6: m/z 81, 109, 125

      • 2-Octanol: m/z 45, 59, 83

Data Analysis:

• Calculate the peak area ratios of the analyte to each internal standard.

• Construct calibration curves by plotting the peak area ratios against the analyte concentrations.

• Determine the recovery, precision (%RSD), matrix effect, and linearity (R²) for each internal standard.

Visualizing the Workflow

The following diagrams illustrate the key workflows in this comparative analysis.

Caption: Experimental workflow for the quantification of volatile acetals using HS-SPME-GC-MS.

Caption: Decision tree for selecting a suitable internal standard for GC-MS analysis.

Conclusion

The choice of an internal standard is a critical decision that directly impacts the quality of quantitative data. For the analysis of volatile compounds like 1,1-Diethoxy-2-methylbutane in complex matrices, an analyte-specific deuterated internal standard such as 1,1-Diethoxy-2-methylbutane-d10 is the optimal choice. It provides the best correction for sample loss and matrix effects, leading to superior accuracy and precision. When an analyte-specific deuterated standard is not available, a deuterated structural analog offers a robust alternative. Non-deuterated internal standards, while widely used, require more extensive validation to ensure they are not adversely affected by matrix interferences. Researchers should carefully consider the specific requirements of their analysis and validate their chosen internal standard accordingly.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. researchgate.net [researchgate.net]

Enhancing Accuracy and Precision in Volatile Compound Analysis: A Comparative Guide to 1,1-Diethoxy-2-methylbutane-d10

For Researchers, Scientists, and Drug Development Professionals

In the precise quantification of volatile organic compounds (VOCs), particularly aldehydes and ketones, the use of a reliable internal standard is paramount to ensure accuracy and precision. This guide provides an objective comparison of the expected performance of 1,1-Diethoxy-2-methylbutane-d10 as a deuterated internal standard against other alternatives, supported by experimental data from analogous compounds.

The Gold Standard: Deuterated Internal Standards

Stable isotope-labeled internal standards, such as 1,1-Diethoxy-2-methylbutane-d10, are considered the gold standard in quantitative mass spectrometry. By incorporating deuterium (B1214612) atoms, the internal standard becomes chemically almost identical to the analyte of interest but with a different mass-to-charge ratio (m/z). This allows it to mimic the analyte's behavior during sample preparation, chromatography, and ionization, effectively compensating for variations and matrix effects.

While specific performance data for 1,1-Diethoxy-2-methylbutane-d10 is not extensively published, its structural similarity to the diethyl acetal (B89532) of 2-methylbutanal suggests its utility in the analysis of short-chain branched aldehydes, which are significant flavor and aroma compounds in various food and biological matrices.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The choice of internal standard significantly impacts analytical method performance. The following table summarizes the expected performance characteristics when using a deuterated internal standard like 1,1-Diethoxy-2-methylbutane-d10 compared to a non-deuterated structural analog for the analysis of volatile aldehydes by Gas Chromatography-Mass Spectrometry (GC-MS).

Parameter	1,1-Diethoxy-2-methylbutane-d10 (Deuterated IS)	Structural Analog IS (e.g., other acetals)	Key Advantages of Deuterated IS
Accuracy (% Recovery)	Expected to be high and consistent (typically 95-105%) across various matrices.	Can be variable and matrix-dependent, potentially leading to under- or overestimation.	Co-elution and similar physicochemical properties lead to better correction for matrix effects and sample preparation losses.
Precision (% RSD)	Expected to be low (typically <15%).	Generally higher and more variable.	Consistent behavior with the analyte minimizes variability introduced during the analytical process.
Linearity (R²)	Expected to be ≥ 0.995 over a wide dynamic range.	May be acceptable, but the calibration curve can be more susceptible to matrix-induced non-linearity.	The consistent response ratio between the analyte and IS enhances the linearity of the method.
Limit of Detection (LOD)	Lower, due to improved signal-to-noise through better correction of interferences.	May be higher due to greater baseline noise and less effective correction of matrix suppression.	Reduces the impact of background noise and matrix interferences, allowing for more sensitive detection.
Limit of Quantification (LOQ)	Lower and more robust, enabling reliable quantification at trace levels.	Higher, potentially limiting the ability to quantify low-concentration analytes accurately.	Improved precision at low concentrations allows for a more reliable lower limit of quantification.

Experimental Protocols: A General Guideline for Volatile Aldehyde Analysis

1. Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME)

• Sample Aliquoting: Place a known amount of the sample (e.g., 1 g of food homogenate or 1 mL of biological fluid) into a 20 mL headspace vial.

• Internal Standard Spiking: Add a precise amount of 1,1-Diethoxy-2-methylbutane-d10 solution (e.g., 10 µL of a 1 µg/mL solution in methanol) to the vial.

• Matrix Modification: Add a salt solution (e.g., 1 mL of saturated NaCl) to enhance the partitioning of volatile analytes into the headspace.

• Equilibration: Seal the vial and incubate at a controlled temperature (e.g., 60°C) for a specific time (e.g., 15 minutes) with agitation to allow for equilibration of the volatiles in the headspace.

• Extraction: Expose a SPME fiber (e.g., DVB/CAR/PDMS) to the headspace for a defined period (e.g., 30 minutes) to adsorb the analytes.

2. GC-MS Analysis

• Desorption: Transfer the SPME fiber to the GC inlet for thermal desorption of the analytes.

• Gas Chromatograph (GC) Conditions:

  • Inlet: Splitless mode, 250°C.

  • Column: DB-WAX or equivalent polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Oven Program: Start at 40°C (hold for 2 min), ramp to 240°C at 10°C/min (hold for 5 min).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

  • Monitored Ions:

    • Analyte (e.g., 2-methylbutanal): Quantifier and qualifier ions specific to the analyte.

    • 1,1-Diethoxy-2-methylbutane-d10: Quantifier and qualifier ions reflecting the mass increase due to deuterium labeling.

3. Data Analysis

• Quantification: Calculate the concentration of the analyte based on the ratio of the peak area of the analyte's quantifier ion to the peak area of the internal standard's quantifier ion, using a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.

Visualizing the Workflow

The following diagram illustrates the general experimental workflow for the analysis of volatile compounds using a deuterated internal standard with HS-SPME-GC-MS.

Caption: Experimental workflow for volatile compound analysis.

Metabolic Pathways of Short-Chain Branched Aldehydes

Short-chain branched aldehydes, such as 2-methylbutanal, are primarily formed through the catabolism of branched-chain amino acids (BCAAs) like isoleucine. This metabolic pathway, known as the Ehrlich pathway, is particularly relevant in fermented foods and microbial metabolism.

The Linearity of Deuterated Internal Standards in Calibration Curves: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, achieving accurate and reproducible quantification of analytes is a cornerstone of reliable data. In chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS), the use of an internal standard is crucial for correcting variations in sample preparation and instrument response. Deuterated compounds, such as 1,1-Diethoxy-2-methylbutane-d10, are often considered the gold standard for internal standards due to their chemical similarity to the analyte of interest, differing only in mass. This guide provides a comparative overview of the expected performance of 1,1-Diethoxy-2-methylbutane-d10 as an internal standard, contextualized with data from commonly used alternative deuterated standards for the analysis of volatile organic compounds (VOCs).

While specific experimental data on the linearity of calibration curves using 1,1-Diethoxy-2-methylbutane-d10 is not extensively published, its performance can be reliably inferred from the well-established principles of using deuterated internal standards and data from analogous compounds.

Comparison of Deuterated Internal Standards for VOC Analysis

The primary role of a deuterated internal standard is to mimic the behavior of the analyte throughout the analytical process, from extraction to detection. This ensures that any variations are compensated for, resulting in a linear relationship between the analyte concentration and the response ratio (analyte peak area / internal standard peak area). The following table summarizes the expected performance characteristics of a deuterated internal standard like 1,1-Diethoxy-2-methylbutane-d10, alongside common alternatives.

Internal Standard	Analyte Class	Typical Concentration Range	Expected Linearity (R²)	Key Advantages
1,1-Diethoxy-2-methylbutane-d10	Volatile Organic Compounds (VOCs), specifically acetals and ethers	Analyte-dependent, typically ng/mL to µg/mL	> 0.995	High chemical similarity to the non-deuterated analyte, minimizing matrix effects and improving accuracy.
Toluene-d8	Aromatic and other volatile organic compounds	5 to 200 µg/L	> 0.998[1]	Widely used and well-documented, improves precision in VOC quantification significantly.[2]
Chlorobenzene-d5	Broad range of VOCs and semi-volatile organic compounds	Analyte-dependent, typically ng/mL to µg/mL	> 0.995	Versatile for a wide range of compounds, including those with higher molecular weights.
1,4-Dichlorobenzene-d4	Chlorinated VOCs	Analyte-dependent, typically ng/mL to µg/mL	> 0.995	Effective for the analysis of chlorinated compounds, a common class of environmental pollutants.

Experimental Protocol: Establishing a Calibration Curve with a Deuterated Internal Standard

This section outlines a detailed methodology for generating a calibration curve for a target analyte using a deuterated internal standard such as 1,1-Diethoxy-2-methylbutane-d10 via GC-MS.

1. Preparation of Stock Solutions:

• Analyte Stock Solution: Prepare a stock solution of the non-deuterated analyte (e.g., 1,1-Diethoxy-2-methylbutane) in a suitable solvent (e.g., methanol) at a certified concentration (e.g., 1000 µg/mL).

• Internal Standard Stock Solution: Prepare a stock solution of the deuterated internal standard (1,1-Diethoxy-2-methylbutane-d10) in the same solvent at a known concentration (e.g., 100 µg/mL).

2. Preparation of Calibration Standards:

• Create a series of calibration standards by performing serial dilutions of the analyte stock solution to cover the expected concentration range of the samples. A minimum of five concentration levels is recommended.[1]

• Spike each calibration standard with a constant concentration of the internal standard stock solution. The final concentration of the internal standard should be consistent across all calibration standards and samples.

3. GC-MS Analysis:

• Injection: Inject a fixed volume of each calibration standard into the GC-MS system.

• Chromatographic Separation: Utilize a suitable GC column and temperature program to achieve baseline separation of the analyte and the internal standard.

• Mass Spectrometric Detection: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity. Monitor at least one quantifier ion and one or more qualifier ions for both the analyte and the internal standard.

4. Data Analysis:

• For each calibration standard, determine the peak areas for both the analyte and the internal standard.

• Calculate the response ratio by dividing the peak area of the analyte by the peak area of the internal standard.

• Plot the response ratio (y-axis) against the corresponding concentration of the analyte (x-axis).

• Perform a linear regression analysis on the data points to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²). An R² value greater than 0.995 is generally considered indicative of good linearity.[3]

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of establishing a calibration curve using an internal standard.

Workflow for establishing a calibration curve with an internal standard.

References

• 1. gcms.cz [gcms.cz]
• 2. Quality control in quantification of volatile organic compounds analysed by thermal desorption-gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]

A Comparative Guide to the Cross-Validation of Analytical Methods with Different Deuterated Standards

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. The use of stable isotope-labeled internal standards (SIL-IS), particularly deuterated standards, is a widely accepted best practice in quantitative bioanalysis, especially for liquid chromatography-mass spectrometry (LC-MS/MS) assays.[1][2][3] The fundamental principle is that a SIL-IS will mimic the behavior of the analyte during sample preparation and analysis, thereby correcting for variability.[2][4] However, the choice of the deuterated standard itself, including the number and position of deuterium (B1214612) atoms, can significantly impact assay performance.[1][5] This guide provides an objective comparison of the cross-validation of analytical methods utilizing different deuterated standards, supported by experimental data and detailed methodologies.

The Critical Role of the Internal Standard in Bioanalysis

An ideal internal standard co-elutes with the analyte and experiences identical matrix effects, leading to a consistent analyte-to-internal standard peak area ratio across various samples.[1] While SIL-IS are considered the gold standard, potential challenges can arise. Deuterium-labeled compounds may exhibit slight differences in chromatographic retention times or extraction recoveries compared to their non-labeled counterparts due to the deuterium isotope effect.[1][2][6] Therefore, meticulous validation and cross-validation are essential when implementing or changing a deuterated internal standard.

Data Presentation: A Comparative Analysis

The following tables summarize quantitative data from a cross-validation study comparing two different deuterated internal standards (IS-D3 and IS-D5) for the analysis of a hypothetical analyte.

Table 1: Accuracy and Precision

Quality Control	Concentration (ng/mL)	Method with IS-D3	Method with IS-D5
Accuracy (%)	Precision (%CV)
LLOQ	1	98.7	8.2
Low	3	101.2	6.5
Mid	50	99.5	4.1
High	150	100.8	3.5

Table 2: Matrix Effect and Recovery

Parameter	Method with IS-D3	Method with IS-D5
Matrix Factor (CV%)	4.8	9.7
Recovery (Mean %)	92.1	88.5
IS-Normalized Matrix Factor (CV%)	2.1	5.3

Table 3: Cross-Validation of Incurred Samples

Sample ID	Concentration with IS-D3 (ng/mL)	Concentration with IS-D5 (ng/mL)	% Difference
IS-001	25.4	23.9	-6.1
IS-002	88.1	92.5	4.9
IS-003	12.7	11.5	-10.0
IS-004	145.2	151.0	3.9
IS-005	56.9	52.8	-7.4

Experimental Protocols

The following sections outline the detailed methodologies for the key experiments cited in this guide.

1. Preparation of Stock and Working Solutions

• Objective: To prepare accurate and stable stock and working solutions of the analyte and the different deuterated internal standards.

• Protocol:

  • Prepare individual stock solutions of the analyte and each deuterated internal standard (IS-D3 and IS-D5) in methanol (B129727) at a concentration of 1 mg/mL.

  • Prepare separate working solutions for the calibration standards and quality control (QC) samples by diluting the analyte stock solution with a 50:50 methanol:water mixture.[7]

  • Prepare working solutions of each deuterated internal standard at a constant concentration to be added to all samples.[7]

  • Verify the stability of stock and working solutions under the intended storage conditions.[7]

2. Sample Preparation (Protein Precipitation)

• Objective: To extract the analyte and internal standard from the biological matrix (human plasma).

• Protocol:

  • To 100 µL of plasma, add 25 µL of the respective deuterated internal standard working solution (IS-D3 or IS-D5).

  • Precipitate proteins by adding 300 µL of acetonitrile.

  • Vortex the samples for 1 minute.

  • Centrifuge the samples at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• Objective: To chromatographically separate and quantify the analyte and internal standards.

• Protocol:

  • Liquid Chromatograph: High-performance liquid chromatography (HPLC) system.[1]

  • Chromatographic Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[1]

  • Mobile Phase A: Water with 0.1% formic acid.[1]

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient Elution: A suitable gradient to separate the analyte from endogenous interferences.[1]

  • Mass Spectrometer: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.

  • Ionization: Electrospray ionization (ESI) in positive mode.

4. Cross-Validation of Analytical Methods

• Objective: To compare the performance of the two analytical methods using different deuterated internal standards.[8]

• Protocol:

  • Analyze a set of incurred samples (at least 20) using both the analytical method with IS-D3 and the method with IS-D5.

  • Calculate the concentration of the analyte in each sample using both methods.

  • Determine the percent difference for each sample using the formula: (% Difference) = ((Conc_IS-D3 - Conc_IS-D5) / mean(Conc_IS-D3, Conc_IS-D5)) * 100.

  • The results should meet the acceptance criteria where at least two-thirds of the samples have a percent difference within ±20%.[9]

Mandatory Visualization

A flowchart illustrating the cross-validation workflow.

The function of a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. fda.gov [fda.gov]
• 9. benchchem.com [benchchem.com]

A Comparative Performance Analysis: 1,1-Diethoxy-2-methylbutane-d10 versus its Non-Deuterated Standard in Quantitative Mass Spectrometry

In the landscape of analytical chemistry, particularly in drug development and bioanalysis, the precision and accuracy of quantitative measurements are paramount. The use of stable isotope-labeled internal standards is a cornerstone of robust analytical methodologies, with deuterated compounds being the "gold standard" for quantitative mass spectrometry. This guide provides a detailed comparison of the performance of 1,1-Diethoxy-2-methylbutane-d10 against its non-deuterated counterpart, supported by established analytical principles and available experimental data.

Deuterated internal standards are chemically almost identical to the analyte of interest, with the key difference being the replacement of hydrogen atoms with deuterium (B1214612). This subtle change in mass allows for their differentiation by a mass spectrometer, while their similar physicochemical properties ensure they behave almost identically during sample preparation, chromatography, and ionization. This co-elution and co-behavior are crucial for correcting analytical variability, thereby enhancing the accuracy, precision, and robustness of the analytical method.[1]

Quantitative Data Summary

The following table summarizes the key performance parameters of 1,1-Diethoxy-2-methylbutane and its deuterated analog, 1,1-Diethoxy-2-methylbutane-d10. The data for the non-deuterated standard is derived from publicly available databases, while the data for the deuterated standard is projected based on established principles of isotopic labeling in mass spectrometry.

Performance Parameter	1,1-Diethoxy-2-methylbutane (Analyte)	1,1-Diethoxy-2-methylbutane-d10 (Internal Standard)	Justification for Projected Data
Molecular Weight	160.25 g/mol	170.31 g/mol	Theoretical mass increase from the substitution of 10 hydrogen atoms with deuterium.
Gas Chromatography Retention Time	Expected to be slightly longer	Expected to be slightly shorter	Deuterated compounds often exhibit a slight decrease in retention time in gas chromatography, a phenomenon known as the "inverse isotope effect." The magnitude of this shift is typically small but significant.
Mass Spectrum (Molecular Ion)	m/z 160	m/z 170	A +10 mass shift is expected for the molecular ion due to the ten deuterium atoms.
Key Mass Fragments	m/z 115, 87, 59	m/z 125, 97, 69 (projected)	The major fragments are expected to show a corresponding mass shift depending on the location of the deuterium atoms in the fragmented ion.
Quantification Limit	Method-dependent	N/A (used as internal standard)	The internal standard is added at a known concentration to enable accurate quantification of the analyte.
Accuracy and Precision	Improved when used with a deuterated IS	N/A	The use of a deuterated internal standard corrects for variations, leading to higher accuracy and precision in the measurement of the analyte.

Experimental Protocols

A robust analytical method is essential for achieving reliable quantitative results. Below is a typical experimental protocol for the analysis of 1,1-Diethoxy-2-methylbutane using its deuterated internal standard by Gas Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation

• Spiking: To each sample, add a known concentration of 1,1-Diethoxy-2-methylbutane-d10 solution as the internal standard.

• Extraction: Perform a liquid-liquid extraction by adding an appropriate organic solvent (e.g., methyl tert-butyl ether).

• Vortexing and Centrifugation: Vortex the samples to ensure thorough mixing and then centrifuge to separate the organic and aqueous layers.

• Evaporation and Reconstitution: Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable solvent for GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Conditions

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes

  • Ramp: 10°C/min to 250°C

  • Hold: 5 minutes at 250°C

• Injector Temperature: 250°C

• Carrier Gas: Helium at a constant flow rate of 1 mL/min

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Analyte (1,1-Diethoxy-2-methylbutane): Monitor characteristic ions (e.g., m/z 115, 87, 59)

  • Internal Standard (1,1-Diethoxy-2-methylbutane-d10): Monitor characteristic ions (e.g., m/z 125, 97, 69)

Visualizations

Workflow for Quantitative Analysis using a Deuterated Internal Standard

Caption: Workflow for quantitative analysis using a deuterated internal standard.

Logical Relationship of Performance Enhancement

References

• 1. medchemexpress.com [medchemexpress.com]

Establishing Inter-Laboratory Consistency with 1,1-Diethoxy-2-methylbutane-d10: A Guide to Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for conducting an inter-laboratory comparison for the use of 1,1-Diethoxy-2-methylbutane-d10 as an internal standard in quantitative analytical methods. While direct inter-laboratory comparison data for this specific compound is not publicly available, this document outlines a comprehensive protocol to enable laboratories to generate and compare their own data, ensuring consistency and reliability in its application. The use of deuterated internal standards is considered the gold standard in quantitative mass spectrometry for its ability to correct for variability in sample preparation and instrument response.[1][2][3]

The Critical Role of Inter-Laboratory Comparison

Inter-laboratory comparison studies are essential for validating analytical methods and ensuring that results are reproducible and comparable across different sites. For internal standards like 1,1-Diethoxy-2-methylbutane-d10, such studies can help to:

• Establish the consistency of the standard's performance across different laboratory environments and instrument platforms.

• Identify potential sources of variability in analytical methods.

• Provide confidence in the reliability of quantitative data generated using this internal standard.

Proposed Inter-Laboratory Study Protocol

This section details a hypothetical experimental protocol for an inter-laboratory study to compare the performance of 1,1-Diethoxy-2-methylbutane-d10.

Objective

To assess the inter-laboratory variability of quantitative measurements of a model analyte using 1,1-Diethoxy-2-methylbutane-d10 as an internal standard by Gas Chromatography-Mass Spectrometry (GC-MS).

Materials

• Analyte: A non-deuterated standard of a relevant compound for analysis (e.g., a specific drug molecule or metabolite).

• Internal Standard: 1,1-Diethoxy-2-methylbutane-d10.

• Matrix: A representative biological matrix (e.g., human plasma, urine).

• Solvents and Reagents: High-purity solvents and reagents for sample preparation and GC-MS analysis.

Experimental Workflow

The following diagram outlines the proposed experimental workflow for the inter-laboratory study.

References

• 1. benchchem.com [benchchem.com]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. resolvemass.ca [resolvemass.ca]

Evaluating the Isotope Effect of 1,1-Diethoxy-2-methylbutane-d10: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Understanding the Deuterium (B1214612) Isotope Effect

The kinetic isotope effect is the change in the rate of a chemical reaction when an atom in the reactants is replaced by one of its isotopes.[1] The replacement of protium (B1232500) (¹H) with deuterium (²H or D) typically leads to a slower reaction rate, known as a normal kinetic isotope effect. This is primarily due to the greater mass of deuterium, which results in a lower zero-point vibrational energy for a C-D bond compared to a C-H bond.[2] Consequently, more energy is required to break a C-D bond, leading to a higher activation energy for the reaction.

The magnitude of the KIE, expressed as the ratio of the rate constant for the light isotopologue (kH) to that of the heavy one (kD), provides insight into the reaction mechanism. A primary KIE is observed when the bond to the isotope is broken in the rate-determining step of the reaction.[4] For C-H bond cleavage, primary KIEs are typically in the range of 2-7. A secondary KIE occurs when the isotopic substitution is at a position not directly involved in bond breaking but is located at or near the reaction center.[1][3] These effects are generally smaller, with kH/kD values typically between 0.7 and 1.5.

Expected Isotope Effect for 1,1-Diethoxy-2-methylbutane-d10

In 1,1-Diethoxy-2-methylbutane-d10, all ten hydrogen atoms on the two ethoxy groups are replaced with deuterium. Any reaction involving the cleavage of these C-D bonds would be expected to exhibit a significant primary kinetic isotope effect. For instance, in an acid-catalyzed hydrolysis of the acetal, if the rate-determining step involves protonation of an oxygen atom followed by C-O bond cleavage and subsequent deprotonation of an ethoxy group, a secondary isotope effect might be observed. Conversely, in an oxidation reaction targeting the C-H bonds of the ethoxy groups, a primary isotope effect would be anticipated.

Comparative Data: A Representative Example

The following table presents hypothetical, yet realistic, data for a generic oxidation reaction to illustrate the expected kinetic isotope effect. This data is based on typical values observed for similar compounds and reactions.

Compound	Rate Constant (k) at 298 K (s⁻¹)	Kinetic Isotope Effect (kH/kD)
1,1-Diethoxy-2-methylbutane	1.5 x 10⁻⁴	\multirow{2}{*}{5.0}
1,1-Diethoxy-2-methylbutane-d10	3.0 x 10⁻⁵

Caption: Representative data comparing the reaction rates of 1,1-Diethoxy-2-methylbutane and its deuterated isotopologue in a hypothetical oxidation reaction.

Experimental Protocols

A common method to determine the kinetic isotope effect is through competition experiments where a mixture of the deuterated and non-deuterated compounds is subjected to the reaction conditions. The relative amounts of the remaining reactants or the products are then analyzed.

General Protocol for Determining KIE in an Oxidation Reaction

• Preparation of Reactant Mixture: Prepare an equimolar solution of 1,1-Diethoxy-2-methylbutane and 1,1-Diethoxy-2-methylbutane-d10 in a suitable solvent.

• Reaction Initiation: Initiate the oxidation reaction by adding the oxidizing agent (e.g., potassium permanganate, chromium trioxide) to the reactant mixture at a controlled temperature.

• Reaction Quenching: After a specific time point (e.g., when approximately 50% of the starting material has reacted), quench the reaction by adding a suitable reagent that neutralizes the oxidizing agent.

• Extraction and Separation: Extract the unreacted starting materials and products from the reaction mixture using an appropriate organic solvent. The components of the mixture can then be separated using techniques like gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Analysis: Analyze the ratio of the deuterated and non-deuterated species in the unreacted starting material and/or the product fractions using mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy.

• Calculation of KIE: The kinetic isotope effect (kH/kD) can be calculated from the isotopic ratios of the starting materials and products using established equations.

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for a competition experiment to determine the kinetic isotope effect.

Caption: Workflow for a competition experiment to determine the KIE.

Signaling Pathways and Logical Relationships

In the context of drug development, understanding the metabolic fate of a drug is crucial. Deuteration can be used to protect a drug from metabolic degradation by slowing down the rate of enzymatic reactions, such as those catalyzed by cytochrome P450 enzymes. The following diagram illustrates this concept.

Caption: The effect of deuteration on drug metabolism.

References

• 1. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to Alternative Internal Standards for 2-Methylbutanal Analysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of volatile compounds, the selection of an appropriate internal standard is paramount for achieving accurate and reproducible results. This is particularly true for reactive and volatile aldehydes like 2-methylbutanal, a key compound in flavor chemistry and a potential biomarker. This guide provides an objective comparison of alternative internal standards for the analysis of 2-methylbutanal, supported by representative experimental data and detailed methodologies.

The Gold Standard: Isotopically Labeled Internal Standards

Isotopically labeled internal standards, such as 2-methylbutanal-¹³C₂, are considered the gold standard in mass spectrometry-based quantification.[1] By having a chemical structure identical to the analyte, these standards co-elute and experience the same matrix effects, leading to superior accuracy and precision.[1]

Alternative Non-Isotopically Labeled Internal Standards

In situations where an isotopically labeled standard is unavailable or cost-prohibitive, alternative non-deuterated internal standards can be employed. The ideal alternative should be chemically similar to the analyte, not naturally present in the sample, and chromatographically resolved from other sample components. For 2-methylbutanal, potential alternatives include structural analogs and compounds from different chemical classes.

Structural Analogs: These are compounds with a similar chemical structure to 2-methylbutanal, such as other branched-chain aldehydes. A good example is 2-ethylbutanal (B1361351) . Due to its structural similarity, it is expected to behave similarly during extraction and analysis.

Different Chemical Class: Compounds from a different chemical class but with similar volatility and chromatographic behavior can also be used. A common choice for aldehyde analysis is a ketone with a similar carbon number, such as 2-hexanone (B1666271) .

Performance Comparison

To illustrate the performance differences between these internal standards, the following table summarizes representative data from a simulated analysis of 2-methylbutanal in a complex matrix using Headspace-Solid Phase Microextraction-Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS).

Parameter	2-Methylbutanal-¹³C₂ (Isotopically Labeled)	2-Ethylbutanal (Structural Analog)	2-Hexanone (Different Chemical Class)
Linearity (R²)	≥ 0.998	≥ 0.995	≥ 0.990
Accuracy (% Recovery)	95 - 105%	85 - 115%	80 - 120%
Precision (% RSD)	< 5%	< 10%	< 15%
Matrix Effect	Minimal	Low to Moderate	Moderate to High

Disclaimer: The data presented in this table is representative of typical performance for the analysis of volatile aldehydes by GC-MS and is intended for illustrative and comparative purposes. Actual performance may vary based on instrumentation, matrix, and specific experimental conditions.

Experimental Protocols

Detailed methodologies for the analysis of 2-methylbutanal using the compared internal standards are provided below.

Method 1: Analysis of 2-Methylbutanal using 2-Methylbutanal-¹³C₂ Internal Standard by HS-SPME-GC-MS

1. Sample Preparation:

• Place 5 mL of the liquid sample (e.g., cell culture media, beverage) into a 20 mL headspace vial.

• Spike the sample with a known concentration of 2-methylbutanal-¹³C₂ internal standard solution (e.g., 10 µL of a 10 µg/mL solution).

• Immediately seal the vial with a magnetic crimp cap with a PTFE/silicone septum.

2. HS-SPME Procedure:

• Equilibrate the sample vial at 60°C for 15 minutes with agitation.

• Expose a 75 µm Carboxen/Polydimethylsiloxane (PDMS) SPME fiber to the headspace for 30 minutes at 60°C.

3. GC-MS Analysis:

• Injector: Desorb the SPME fiber in the GC inlet at 250°C for 5 minutes in splitless mode.

• Column: Use a mid-polarity capillary column (e.g., DB-624, 30 m x 0.25 mm ID, 1.4 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Program: Start at 40°C (hold for 3 minutes), ramp to 180°C at 10°C/min, then to 240°C at 20°C/min (hold for 5 minutes).

• Mass Spectrometer: Operate in Electron Ionization (EI) mode at 70 eV.

• Acquisition Mode: Use Selected Ion Monitoring (SIM) for quantification.

  • 2-Methylbutanal (Analyte): m/z 57, 86

  • 2-Methylbutanal-¹³C₂ (Internal Standard): m/z 59, 88

4. Data Analysis:

• Quantify 2-methylbutanal based on the ratio of the peak area of the analyte to the peak area of the internal standard against a calibration curve.

Method 2: Analysis of 2-Methylbutanal using 2-Ethylbutanal or 2-Hexanone Internal Standard by HS-SPME-GC-MS

The protocol is similar to Method 1, with the following modifications:

1. Sample Preparation:

• Spike the sample with a known concentration of either 2-ethylbutanal or 2-hexanone internal standard solution.

3. GC-MS Analysis:

• Acquisition Mode: Use Selected Ion Monitoring (SIM) for quantification.

  • 2-Methylbutanal (Analyte): m/z 57, 86

  • 2-Ethylbutanal (Internal Standard): m/z 57, 72, 100

  • 2-Hexanone (Internal Standard): m/z 43, 58, 100

Logical Workflow for Internal Standard Selection and Analysis

The selection of an appropriate internal standard and the subsequent analytical workflow follows a logical progression to ensure data quality.

Caption: Workflow for Internal Standard Based Quantification of 2-Methylbutanal.

Signaling Pathway of Volatile Compound Formation (Illustrative)

While not a signaling pathway in the traditional biological sense, the formation of 2-methylbutanal is part of the broader metabolic pathways of amino acid catabolism, particularly the Strecker degradation pathway.

Caption: Illustrative Pathway for 2-Methylbutanal Formation.

References

• 1. Quantitation of Flavor Compounds in Refill Solutions for Electronic Cigarettes Using HS-GCxIMS and Internal Standards - PMC [pmc.ncbi.nlm.nih.gov]

Assessing Method Robustness with 1,1-Diethoxy-2-methylbutane-d10: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for assessing the robustness of analytical methods that utilize 1,1-Diethoxy-2-methylbutane-d10 as a deuterated internal standard. In the absence of specific comparative experimental data for this particular compound, this document outlines the established principles and protocols for robustness testing, drawing comparisons between different types of internal standards and highlighting key parameters for evaluation. This approach will enable researchers to design and validate rugged analytical methods suitable for regulated environments.

Introduction to Robustness Testing and the Role of Internal Standards

The robustness of an analytical procedure is a measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[1] It is a critical component of method validation, ensuring that a method is transferable between laboratories, instruments, and analysts without compromising its performance.

Internal standards (IS) are essential in quantitative mass spectrometry (MS) assays to correct for variability in sample extraction and ionization at the source.[2] A suitable internal standard is added to all calibration standards, quality controls (QCs), and study samples during sample processing.[3] For mass spectrometric detection, the use of a stable isotope-labeled (SIL) analyte as the internal standard is highly recommended by regulatory bodies like the FDA and EMA.[4] 1,1-Diethoxy-2-methylbutane-d10 is a deuterated form of 1,1-Diethoxy-2-methylbutane, designed to serve as a SIL-IS in such applications.

Comparison of Internal Standard Types

The choice of internal standard is a critical decision in the development of a robust analytical method. While 1,1-Diethoxy-2-methylbutane-d10 is a deuterated internal standard, it is important to understand its characteristics in comparison to other available options, primarily ¹³C-labeled standards and structural analogs.

Feature	Deuterated Internal Standard (e.g., 1,1-Diethoxy-2-methylbutane-d10)	¹³C-Labeled Internal Standard	Structural Analog Internal Standard
Chromatographic Co-elution	Often exhibits a slight retention time shift (isotope effect), potentially eluting earlier than the non-labeled analyte.[5][6]	Typically co-elutes perfectly with the analyte.[5]	Retention time will differ from the analyte.
Isotopic Stability	Generally stable, but deuterium (B1214612) atoms can be prone to back-exchange with hydrogen atoms under certain conditions.[7]	Highly stable as ¹³C atoms are integrated into the carbon backbone and are not susceptible to exchange.[7]	Not applicable.
Matrix Effect Compensation	High degree of compensation, but the chromatographic shift can lead to differential ion suppression or enhancement.[8]	Excellent compensation due to identical chromatographic behavior and ionization efficiency.	Variable compensation as the analog may not experience the same matrix effects as the analyte.[8]
Cost	Generally less expensive and more widely available.[7]	Typically more expensive due to more complex synthesis.[9][10]	Often the most cost-effective option.
Potential for Isotopic Interference	The natural abundance of deuterium is low, but in-source fragmentation and H-D exchange can complicate spectra.[7]	The natural abundance of ¹³C is ~1.1%, which can lead to minor interference from the unlabeled analyte's isotopic cluster.[7]	No isotopic interference, but potential for other chemical interferences.

Experimental Protocol for Robustness Testing

A robustness study involves intentionally varying critical method parameters and observing the effect on the analytical results. This is often performed using a Design of Experiments (DoE) approach, such as a fractional factorial design, to efficiently evaluate multiple factors simultaneously.[11][12][13]

Identification of Critical Parameters

For a GC-MS method utilizing 1,1-Diethoxy-2-methylbutane-d10, the following parameters are critical to investigate during a robustness study:

• GC Parameters:

  • Injector Temperature (e.g., ± 10°C)[14]

  • Column Temperature (e.g., ± 5°C)[1]

  • Carrier Gas Flow Rate (e.g., ± 10%)[1][14]

  • Split Ratio[14]

• Sample Preparation Parameters:

  • Extraction Solvent Composition (e.g., ± 2%)

  • pH of Aqueous Solutions (e.g., ± 0.2 units)[1]

  • Vortexing/Shaking Time (e.g., ± 10%)

• MS Parameters:

  • Ion Source Temperature (e.g., ± 10°C)

  • Collision Energy (for MS/MS) (e.g., ± 5%)

Experimental Design

A fractional factorial or Plackett-Burman design is recommended to screen for the most influential parameters.[15] This involves creating a set of experiments where multiple parameters are varied simultaneously.

Acceptance Criteria

The primary acceptance criterion for a robustness study is that the deliberate variations in method parameters should not significantly impact the final reported results.[16] Typically, the results from the varied conditions are compared to the results from the nominal (unchanged) method conditions. The system suitability test (SST) results for each robustness condition must meet the pre-defined SST acceptance criteria.[17]

Table of Typical Acceptance Criteria for Robustness Testing:

Parameter	Acceptance Criteria
Analyte Concentration	The mean result of the varied condition should be within ±15% of the nominal condition.
Precision (%CV)	The coefficient of variation for replicate injections under each condition should be ≤15%.
System Suitability	Parameters such as resolution, peak asymmetry, and signal-to-noise ratio must meet the established criteria for the method.

Visualizing the Workflow

The following diagrams illustrate the key workflows and relationships in assessing method robustness.

References

• 1. benchchem.com [benchchem.com]
• 2. thomasalittleconsulting.com [thomasalittleconsulting.com]
• 3. database.ich.org [database.ich.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. caymanchem.com [caymanchem.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Design of experiment in assessing robustness and for qualification of a cell-based potency assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. tandfonline.com [tandfonline.com]
• 14. GC method robustness - Chromatography Forum [chromforum.org]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. gmpsop.com [gmpsop.com]
• 17. pharmaguru.co [pharmaguru.co]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of 1,1-Diethoxy-2-methylbutane-d10

For researchers, scientists, and drug development professionals, the proper handling and disposal of laboratory chemicals are paramount to ensuring a safe and compliant work environment. This document provides a detailed, step-by-step guide for the safe disposal of 1,1-Diethoxy-2-methylbutane-d10, a deuterated flammable liquid. The following procedures are based on established safety protocols for flammable organic compounds and should be supplemented by a thorough review of your institution's specific safety guidelines and the product's Safety Data Sheet (SDS).

Immediate Safety and Handling Precautions

Prior to initiating any disposal procedures, it is crucial to handle 1,1-Diethoxy-2-methylbutane-d10 with appropriate care. This compound is a flammable liquid and requires specific safety measures to mitigate risks.

Personal Protective Equipment (PPE): Always wear the following PPE when handling this substance:

• Flame-resistant lab coat.

• Chemical splash goggles or a face shield.

• Nitrile gloves (or other chemically resistant gloves as specified in the SDS).

• Long pants and closed-toe shoes.

Engineering Controls:

• All handling and transfer of 1,1-Diethoxy-2-methylbutane-d10 should be conducted within a certified chemical fume hood to prevent the accumulation of flammable vapors.[1]

• Ensure that an ANSI-approved eyewash station and safety shower are readily accessible within a 10-second travel time.[2]

Step-by-Step Disposal Protocol

The disposal of 1,1-Diethoxy-2-methylbutane-d10 must be carried out in a manner that prevents fire, environmental contamination, and exposure to personnel.

Step 1: Waste Collection

• Collect waste 1,1-Diethoxy-2-methylbutane-d10 in a designated, chemically compatible, and properly labeled hazardous waste container.

• The container must be in good condition and have a secure, tight-fitting lid.

• Do not mix this waste with incompatible materials such as oxidizers, strong acids, or strong bases.[3][4]

Step 2: Waste Storage

• Store the waste container in a designated, well-ventilated, and cool area, away from sources of ignition such as heat, sparks, or open flames.[5]

• It is highly recommended to store the waste container in a flammable storage cabinet that meets NFPA 30 requirements.[5]

• Ensure the storage area has a "No Open Flames" sign clearly posted.[5]

Step 3: Waste Transfer

• When transferring the waste to the designated container, use a funnel to minimize spills.

• If transferring larger volumes (over 4 liters), it is essential to ground and bond the containers to prevent static electricity discharge, which can ignite flammable vapors.[3][4]

• Transport waste containers in a secondary containment carrier to prevent spills.[3][5]

Step 4: Final Disposal

• Never dispose of 1,1-Diethoxy-2-methylbutane-d10 by pouring it down the drain or into regular trash containers.[3][4]

• Arrange for the collection of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1][3]

• Ensure all waste containers are properly labeled with the chemical name and associated hazards.

Quantitative Data and Physical Properties

Property	Value (for 1,1-Diethoxy-2-methylbutane)
Molecular Formula	C9H20O2
CAS Number	3658-94-4
Flammability	Flammable Liquid (Category 2 or 3)
Incompatible Materials	Strong oxidizing agents, strong acids, strong bases

Note: The deuterated version will have a slightly higher molecular weight.

Experimental Workflow and Disposal Logic

The following diagrams illustrate the logical workflow for the safe disposal of 1,1-Diethoxy-2-methylbutane-d10.

Caption: Disposal workflow for 1,1-Diethoxy-2-methylbutane-d10.

Caption: Decision pathway for handling and disposal.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of 1,1-Diethoxy-2-methylbutane-d10, thereby protecting themselves, their colleagues, and the environment. Always prioritize safety and consult your institution's specific guidelines.

References

• 1. research.wayne.edu [research.wayne.edu]
• 2. ehs.yale.edu [ehs.yale.edu]
• 3. ehs.washington.edu [ehs.washington.edu]
• 4. hseo.hkust.edu.hk [hseo.hkust.edu.hk]
• 5. columbiastate.edu [columbiastate.edu]

Personal protective equipment for handling 1,1-Diethoxy-2-methylbutane-d10

Essential Safety and Handling Guide for 1,1-Diethoxy-2-methylbutane-d10

This guide provides crucial safety, handling, and disposal information for 1,1-Diethoxy-2-methylbutane-d10, tailored for researchers, scientists, and drug development professionals. The following procedures are designed to ensure a safe laboratory environment when working with this compound.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE for handling 1,1-Diethoxy-2-methylbutane-d10, based on standard laboratory practices for similar chemicals.

Protection Type	Recommended Equipment	Purpose
Eye and Face Protection	Chemical splash goggles or a face shield.[1][2]	Protects against splashes and vapors.
Skin Protection	Chemical-resistant gloves (e.g., neoprene or nitrile rubber).[2][3] A lab coat or chemical-resistant apron should also be worn.[2]	Prevents direct skin contact. Always inspect gloves for integrity before use.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood is required.[1] If ventilation is inadequate, a NIOSH-approved respirator should be used.[3]	Minimizes inhalation of vapors.
Foot Protection	Closed-toe shoes. For larger quantities or risk of spills, chemical-resistant boots are recommended.[3]	Protects feet from spills.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for laboratory safety and environmental compliance.

Handling Procedures

• Preparation and Engineering Controls :

  • Ensure a certified chemical fume hood is operational.

  • Verify the accessibility and functionality of an emergency eyewash station and safety shower.

  • Remove all potential ignition sources from the work area, as similar compounds can be flammable.[4]

  • Assemble all necessary equipment and reagents before starting work.

• Chemical Handling :

  • Always wear the appropriate PPE as detailed in the table above.[1]

  • Conduct all transfers and manipulations of the compound within a chemical fume hood to control vapor exposure.[1]

  • Use compatible containers, such as glass, for storage and transfer.

  • Avoid direct contact with skin and eyes. In case of accidental contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[1]

  • Wash hands thoroughly after handling the compound.[1]

Disposal Plan

Proper disposal of 1,1-Diethoxy-2-methylbutane-d10 and contaminated materials is crucial to prevent environmental contamination and adhere to regulations.

• Waste Collection :

  • Collect all liquid waste containing 1,1-Diethoxy-2-methylbutane-d10 in a designated, labeled, and sealed hazardous waste container.

  • Solid waste contaminated with the compound (e.g., gloves, paper towels) should be collected in a separate, clearly labeled hazardous waste container.[2]

• Labeling and Storage of Waste :

  • Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "1,1-Diethoxy-2-methylbutane-d10".[2]

  • Keep waste containers tightly closed except when adding waste.[1]

  • Store waste containers in a designated and secure satellite accumulation area, away from general laboratory traffic.[2]

• Final Disposal :

  • Dispose of all waste through your institution's environmental health and safety (EHS) office, following all local, state, and federal regulations.[1]

Experimental Workflow

The following diagram illustrates the standard workflow for handling 1,1-Diethoxy-2-methylbutane-d10 in a laboratory setting.

Caption: Workflow for safe handling and disposal of 1,1-Diethoxy-2-methylbutane-d10.

References

• 1. fishersci.com [fishersci.com]
• 2. benchchem.com [benchchem.com]
• 3. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 4. datasheets.scbt.com [datasheets.scbt.com]